2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

• CAS: 682802-82-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid: Properties, Synthesis, and Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a derivative of indole-3-acetic acid, a class of compounds that holds significant interest in medicinal chemistry and drug development due to their structural analogy to the endogenous hormone auxin. The indole scaffold is a privileged structure in numerous biologically active compounds. The presence of a benzyloxy group at the 6-position of the indole ring imparts specific physicochemical properties that can influence its pharmacokinetic and pharmacodynamic profile. This technical guide provides a comprehensive overview of the known and predicted physical and chemical properties of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, a detailed synthetic protocol, and an analysis of its expected spectroscopic characteristics.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is presented below. Where direct experimental data is unavailable, values have been estimated based on closely related analogs and are denoted accordingly.

Property	Value	Source(s)
Molecular Formula	C₁₇H₁₅NO₃	[1][2]
Molecular Weight	281.31 g/mol	[2]
CAS Number	682802-82-0	[1]
Appearance	Expected to be a solid at room temperature	Inferred
Melting Point	Not reported; likely in the range of 145-190 °C	Inferred
Boiling Point	Not reported
Solubility	Predicted to be soluble in polar organic solvents such as DMSO, ethanol, and methanol; pH-dependent solubility in aqueous solutions.	Inferred
pKa	Not reported; the carboxylic acid moiety suggests acidic properties.	Inferred
LogP	2.9 (predicted)	[3]

Synthesis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

The synthesis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid can be achieved through a multi-step process, with the core of the synthesis being the Fischer indole synthesis. This classic method involves the acid-catalyzed reaction of a substituted phenylhydrazine with a ketone or aldehyde.[4][5][6]

Proposed Synthetic Pathway

A plausible synthetic route involves the reaction of 4-(benzyloxy)phenylhydrazine with ethyl 4,4-diethoxybutanoate followed by hydrolysis of the resulting ester.

Caption: Proposed synthetic pathway for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Experimental Protocol

Step 1: Synthesis of Ethyl 2-(6-(benzyloxy)-1H-indol-3-yl)acetate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-(benzyloxy)phenylhydrazine hydrochloride (1 equivalent) and ethyl 4,4-diethoxybutanoate (1.1 equivalents).

• Solvent and Catalyst: Add glacial acetic acid as the solvent.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into ice-water and extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Hydrolysis of Ethyl 2-(6-(benzyloxy)-1H-indol-3-yl)acetate

• Reaction Setup: Dissolve the purified ethyl 2-(6-(benzyloxy)-1H-indol-3-yl)acetate (1 equivalent) in a mixture of ethanol and water.

• Hydrolysis: Add an excess of sodium hydroxide (2-3 equivalents) and heat the mixture to reflux for 2-3 hours, or until the starting material is consumed as indicated by TLC.

• Work-up: Cool the reaction mixture and remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.

• Acidification: Acidify the aqueous layer with cold 1M hydrochloric acid to precipitate the product.

• Isolation: Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Spectroscopic Analysis

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show characteristic signals for the indole, benzyloxy, and acetic acid moieties.

Proton	Chemical Shift (δ, ppm) (Predicted)	Multiplicity
Indole NH	8.0 - 8.2	br s
Aromatic (Indole & Benzyl)	6.8 - 7.5	m
-OCH₂-	~5.1	s
-CH₂-COOH	~3.7	s
-COOH	10.0 - 12.0	br s

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will display signals corresponding to the carbonyl carbon of the carboxylic acid, the aromatic carbons of the indole and benzyl groups, and the aliphatic carbons of the side chain and the benzylic ether.

Carbon	Chemical Shift (δ, ppm) (Predicted)
C=O	170 - 175
Aromatic C	100 - 158
-OCH₂-	~70
-CH₂-COOH	~31

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will be characterized by the following key absorption bands:

Functional Group	Wavenumber (cm⁻¹) (Predicted)	Appearance
O-H (Carboxylic Acid)	2500-3300	Broad
N-H (Indole)	3300-3500	Sharp to broad
C=O (Carboxylic Acid)	1680-1710	Strong, sharp
C=C (Aromatic)	1450-1600	Medium to weak
C-O (Ether)	1050-1150	Strong

Mass Spectrometry (MS)

The mass spectrum is expected to show a molecular ion peak ([M]+) at m/z 281.31. Fragmentation patterns would likely involve the loss of the carboxylic acid group and cleavage of the benzylic ether bond.

Safety and Handling

As with any chemical compound, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid should be handled with appropriate safety precautions in a well-ventilated laboratory. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) from the supplier.

Conclusion

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a valuable indole derivative with potential applications in drug discovery and development. This technical guide provides a foundational understanding of its physicochemical properties, a plausible synthetic route, and expected spectroscopic characteristics. While some experimental data is lacking, the information presented herein, based on established chemical principles and data from related compounds, serves as a robust resource for researchers in the field. Further experimental validation of the predicted properties is encouraged to fully elucidate the chemical profile of this compound.

References

• American Elements. 2-[6-(benzyloxy)-1H-indol-3-yl]acetic acid. Available at: [Link]

• Fischer, E.; Jourdan, F. Ueber die Hydrazine der Brenztraubensäure. Ber. Dtsch. Chem. Ges.1883, 16, 2241–2245.
• Hughes, D. L. The Fischer Indole Synthesis. Org. React.1991, 42, 335-648.

• Wikipedia. Fischer indole synthesis. Available at: [Link]

• PubChem. 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid. Available at: [Link]

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A Technical Guide to the Spectroscopic Characterization of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

This guide provides an in-depth analysis of the spectroscopic data for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, a key intermediate in contemporary drug discovery and development. As researchers increasingly focus on indole derivatives for their diverse pharmacological activities, a comprehensive understanding of their structural and electronic properties is paramount. This document serves as a vital resource for scientists, offering a detailed exploration of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data essential for the unambiguous identification and quality control of this compound.

Introduction to Spectroscopic Analysis in Drug Development

The journey of a drug from a laboratory concept to a clinical reality is paved with rigorous analytical checkpoints. Spectroscopic techniques form the cornerstone of this analytical framework, providing a non-destructive window into the molecular world. For a molecule like 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, with its multiple functional groups and aromatic systems, a multi-pronged spectroscopic approach is not just beneficial, but essential. NMR spectroscopy elucidates the carbon-hydrogen framework, IR spectroscopy identifies the characteristic functional groups, and mass spectrometry provides the precise molecular weight and fragmentation patterns. Together, they provide a unique molecular fingerprint, ensuring the identity, purity, and stability of the compound.

Molecular Structure and Key Features

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid possesses a core indole-3-acetic acid scaffold, a structure reminiscent of the endogenous auxin plant hormone. The key distinguishing feature is the benzyloxy group at the 6-position of the indole ring. This substituent significantly influences the electronic environment of the indole nucleus and introduces a second aromatic system, adding complexity and richness to its spectroscopic signatures.

Figure 1: Chemical structure of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. It provides detailed information about the chemical environment of individual protons (¹H NMR) and carbon atoms (¹³C NMR).

Experimental Protocol: NMR Spectroscopy

A representative protocol for acquiring NMR spectra of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. The choice of solvent is critical; DMSO-d₆ is often preferred for carboxylic acids as it can solubilize the compound and allows for the observation of exchangeable protons (e.g., -OH and -NH).

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion.

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. Key parameters to optimize include the number of scans (typically 8-16 for sufficient signal-to-noise), relaxation delay (e.g., 1-2 seconds), and spectral width.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of the ¹³C isotope.

Predicted ¹H NMR Data

The following table outlines the predicted ¹H NMR chemical shifts (δ) for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. These predictions are based on the analysis of structurally related compounds and established principles of NMR spectroscopy.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12.0	br s	1H	-COOH
~10.9	br s	1H	Indole N-H
~7.5-7.3	m	5H	Phenyl H (benzyloxy)
~7.4	d	1H	Indole H-4
~7.2	s	1H	Indole H-2
~7.0	s	1H	Indole H-7
~6.8	dd	1H	Indole H-5
~5.1	s	2H	-O-CH₂-Ph
~3.6	s	2H	-CH₂-COOH

Interpretation of the ¹H NMR Spectrum:

• The downfield signals at ~12.0 and ~10.9 ppm are characteristic of the acidic carboxylic acid and indole N-H protons, respectively. Their broadness is due to chemical exchange.

• The multiplet between 7.5 and 7.3 ppm integrates to five protons and corresponds to the phenyl ring of the benzyloxy group.

• The indole aromatic protons are expected in the range of 7.4 to 6.8 ppm. The H-4 proton, being adjacent to the electron-withdrawing effect of the fused pyrrole ring, is expected to be the most downfield of the indole benzene ring protons. The H-2 proton on the pyrrole ring typically appears as a singlet.

• The singlet at approximately 5.1 ppm, integrating to two protons, is characteristic of the benzylic methylene protons (-O-CH₂-Ph).

• The singlet at around 3.6 ppm corresponds to the methylene protons of the acetic acid side chain (-CH₂-COOH).

Predicted ¹³C NMR Data

The predicted ¹³C NMR chemical shifts are presented below, offering insight into the carbon skeleton of the molecule.

Chemical Shift (δ, ppm)	Assignment
~173.5	-COOH
~155.0	Indole C-6
~137.5	Quaternary Phenyl C (benzyloxy)
~136.0	Indole C-7a
~128.5	Phenyl C-H
~128.0	Phenyl C-H
~127.8	Phenyl C-H
~123.0	Indole C-2
~121.5	Indole C-4
~112.0	Indole C-5
~108.0	Indole C-3
~101.0	Indole C-7
~70.0	-O-CH₂-Ph
~31.5	-CH₂-COOH

Interpretation of the ¹³C NMR Spectrum:

• The carbonyl carbon of the carboxylic acid is expected at the most downfield position, around 173.5 ppm.

• The aromatic carbons of the indole and phenyl rings will appear in the region of approximately 100-155 ppm. The carbon bearing the benzyloxy group (C-6) is expected to be significantly downfield due to the deshielding effect of the oxygen atom.

• The benzylic carbon (-O-CH₂-Ph) is anticipated around 70.0 ppm.

• The aliphatic methylene carbon of the acetic acid side chain (-CH₂-COOH) will be the most upfield signal, at approximately 31.5 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy

A typical procedure for obtaining an IR spectrum is as follows:

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory, which is a common and convenient method. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing it into a thin, transparent disk.

• Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹). A background spectrum of the empty ATR crystal or a pure KBr pellet is recorded first and subtracted from the sample spectrum.

Predicted IR Data

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3400	N-H stretch	Indole N-H
~3300-2500 (broad)	O-H stretch	Carboxylic acid
~3050	C-H stretch	Aromatic
~2950	C-H stretch	Aliphatic
~1700	C=O stretch	Carboxylic acid
~1600, ~1450	C=C stretch	Aromatic rings
~1250	C-O stretch	Ether and Carboxylic acid
~1100	C-N stretch	Indole

Interpretation of the IR Spectrum:

• A very broad absorption band from ~3300 to 2500 cm⁻¹ is a hallmark of the O-H stretching vibration in a hydrogen-bonded carboxylic acid.

• The sharp peak around 3400 cm⁻¹ is characteristic of the N-H stretch of the indole ring.

• A strong, sharp absorption at approximately 1700 cm⁻¹ is indicative of the carbonyl (C=O) stretch of the carboxylic acid.

• Multiple peaks in the 1600-1450 cm⁻¹ region correspond to the C=C stretching vibrations within the aromatic indole and phenyl rings.

• The C-O stretching vibrations from the ether linkage and the carboxylic acid will appear in the fingerprint region, around 1250 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight and the fragmentation pattern of a compound, which can be used for structural elucidation.

Experimental Protocol: Mass Spectrometry

A general protocol for mass spectrometric analysis is:

• Sample Introduction: The sample is introduced into the mass spectrometer, typically dissolved in a suitable solvent (e.g., methanol or acetonitrile) and infused directly or via a liquid chromatography (LC) system.

• Ionization: Electrospray ionization (ESI) is a common soft ionization technique for polar molecules like carboxylic acids, which can generate protonated molecules [M+H]⁺ in positive ion mode or deprotonated molecules [M-H]⁻ in negative ion mode.

• Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Predicted Mass Spectrometry Data

The predicted mass spectrometry data for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (Molecular Formula: C₁₇H₁₅NO₃, Exact Mass: 281.1052) is summarized below[1].

Adduct	Predicted m/z
[M+H]⁺	282.1125
[M+Na]⁺	304.0944
[M-H]⁻	280.0979

Interpretation of the Mass Spectrum:

• The observation of a prominent ion at m/z 282.1125 in the positive ion mode ESI mass spectrum would correspond to the protonated molecule, confirming the molecular weight of the compound.

• A key fragmentation pathway for indole-3-acetic acids involves the loss of the carboxylic acid group (decarboxylation), which would result in a fragment ion. For the protonated molecule, this would correspond to the loss of formic acid (HCOOH, 46 Da), leading to a fragment at m/z 236.

• Another characteristic fragmentation is the cleavage of the benzylic C-O bond, which would generate a stable benzyl cation (C₇H₇⁺) at m/z 91. The presence of this fragment would be a strong indicator of the benzyloxy substituent.

Figure 2: Predicted major fragmentation pathways for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in positive ion ESI-MS.

Conclusion

The comprehensive spectroscopic characterization of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is crucial for its application in research and drug development. This guide provides a detailed, albeit predictive, overview of the expected ¹H NMR, ¹³C NMR, IR, and mass spectral data. The interpretations are grounded in fundamental spectroscopic principles and comparison with structurally related molecules. While experimental data remains the gold standard, this guide offers a robust framework for scientists to confirm the identity and purity of this important indole derivative, thereby ensuring the integrity and reproducibility of their research.

References

• PubChem. 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid. National Center for Biotechnology Information. [Link][1]

• American Elements. 2-[6-(benzyloxy)-1H-indol-3-yl]acetic acid. [Link][2]

• Snyder, H. R., & Smith, C. W. (1944). Synthesis of Indole-3-acetic Acids and 2-Carboxyindole-3-acetic Acids with Substituents in the Benzene Ring. Journal of the American Chemical Society, 66(2), 350-351. [Link][3]

• Johnson, H. E., & Crosby, D. G. (1964). Indole-3-acetic Acid. Organic Syntheses, 44, 64. [Link][4]

• Yan, G., et al. (2014). (7-Benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic Acids as S1P1 Functional Antagonists. ACS Medicinal Chemistry Letters, 5(10), 1080-1084. [Link][5]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. (7-Benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic Acids as S1P1 Functional Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

The Genesis of Growth: A Technical Guide to the Discovery and History of Indole-3-Acetic Acid and its Analogs

Introduction

The study of plant growth regulators is a cornerstone of modern botany, agriculture, and drug discovery. Among these, the auxins, and principally Indole-3-Acetic Acid (IAA), hold a place of historical and scientific primacy. This technical guide provides an in-depth exploration of the discovery and history of IAA and its synthetic analogs, designed for researchers, scientists, and drug development professionals. We will delve into the seminal experiments that unveiled the existence of this pivotal molecule, the elucidation of its structure and function, and the subsequent development of a vast array of synthetic analogs that have revolutionized agriculture and provided powerful tools for biological research. This guide will not only recount historical milestones but will also provide detailed experimental protocols that were instrumental in these discoveries, offering a practical perspective on the scientific journey.

I. The Dawn of a Concept: Early Glimpses of a Growth-Promoting Substance

The story of auxin begins not with a chemist's flask, but with the careful observations of a naturalist. In the late 19th century, Charles Darwin and his son Francis investigated the phenomenon of phototropism, the bending of plants toward light.[1] Their experiments with canary grass coleoptiles, detailed in their 1880 book "The Power of Movement in Plants," demonstrated that a signal was perceived by the tip of the coleoptile and transmitted downwards, causing the bending in the lower parts.[1][2] They ingeniously showed that covering the tip prevented the bending response, even when the rest of the coleoptile was illuminated.[2]

Building upon the Darwins' work, Peter Boysen-Jensen in 1913 demonstrated that this "influence" was a chemical substance. By inserting a thin piece of mica into a slit in the coleoptile, he could block the phototropic curvature, but only when the mica was inserted on the shaded side.[3] This suggested that a growth-promoting substance moved down the shaded side of the coleoptile.[3]

It was Frits Went in the 1920s who devised a method to isolate and quantify this growth-promoting substance.[4] His elegant experiments involved placing decapitated coleoptile tips on agar blocks, allowing the substance to diffuse into the agar. These agar blocks, when placed eccentrically on decapitated coleoptiles, could induce a curvature proportional to the concentration of the substance.[3] Went named this substance "auxin," from the Greek word "auxein," meaning "to grow."[2]

II. The Chemical Identity of Auxin: Isolation and Synthesis of Indole-3-Acetic Acid (IAA)

While the physiological effects of auxin were becoming clear, its chemical nature remained a mystery. In a seemingly unrelated discovery in 1885, Salkowski had identified indole-3-acetic acid in fermentation media.[2] The connection to plants, however, would not be made for several decades.

The breakthrough came in the 1930s. In 1931, Kogl and Haagen-Smit purified a substance with auxin activity from human urine, which they named "auxin A."[2] Later, they isolated another active compound, which they identified as indole-3-acetic acid (IAA).[2] Finally, in 1935, Kenneth V. Thimann isolated IAA from the fungus Rhizopus suinus and definitively proved it to be a potent plant growth hormone. This marked a pivotal moment, providing a tangible chemical entity for the "growth substance" that had been hypothesized for over half a century.

III. The Proliferation of Plasticity: The Discovery and Development of Synthetic Auxin Analogs

The identification of IAA's structure opened the floodgates for chemical synthesis and the exploration of structure-activity relationships. This led to the creation of a vast array of synthetic compounds with auxin-like activity, many of which proved to be more stable and potent than the naturally occurring IAA. These synthetic auxins have had a profound impact on agriculture and research.

A Historical Timeline of Key Synthetic Auxin Discoveries

Year	Compound/Class	Key Discoveries and Significance
1940s	Phenoxyacetic Acids (2,4-D, 2,4,5-T, MCPA)	Independently discovered in the UK and USA during WWII.[5] 2,4-D (2,4-dichlorophenoxyacetic acid), synthesized by Robert Pokorny in 1941, became the first commercially successful selective herbicide, revolutionizing weed control in cereal crops.[6][7] 2,4,5-T (2,4,5-trichlorophenoxyacetic acid), developed in the late 1940s, was a potent herbicide but was later phased out due to contamination with the highly toxic dioxin TCDD.[6][8][9] MCPA (2-methyl-4-chlorophenoxyacetic acid) was also developed during this period and remains a widely used herbicide.[5][10]
1940s	Naphthaleneacetic Acid (NAA)	Developed as a synthetic auxin and widely adopted as a rooting agent in horticulture to promote the propagation of plants from cuttings.[11][12]
1940s	Fenoprop (2,4,5-TP or Silvex)	An analog of 2,4,5-T, it was used as a post-emergence herbicide for woody plants and broadleaf weeds.[13] Its use was discontinued in the US in 1985 due to concerns about dioxin contamination.[14][15][16]
1958	Dicamba	First described in 1958 and registered for use in the US in 1962, this benzoic acid derivative provided a new chemical class of auxin herbicides.[6] It has seen a resurgence in use with the development of dicamba-tolerant crops.[6]
1963	Picloram	A pyridine-based herbicide introduced for the control of woody plants and broad-leaved weeds.[4][17]
1960s	Benazolin	A thiazole-containing synthetic auxin developed as a selective post-emergence herbicide.
1970s	Quinclorac	A quinolinecarboxylic acid herbicide with a unique spectrum of activity, including the control of certain grass weeds.[2]

Notable Synthetic Auxin Analogs and Their Applications

Analog	Chemical Structure	Primary Applications	Key Characteristics
2,4-Dichlorophenoxyacetic acid (2,4-D)	C₈H₆Cl₂O₃	Selective herbicide for broadleaf weeds in monocot crops (e.g., corn, wheat).[7]	One of the first and most widely used synthetic herbicides.[7]
1-Naphthaleneacetic acid (NAA)	C₁₂H₁₀O₂	Rooting agent for plant propagation from cuttings.[11][12]	Highly effective at promoting adventitious root formation.[11]
Indole-3-butyric acid (IBA)	C₁₂H₁₃NO₂	Rooting agent, often considered more effective than NAA for a wider range of plant species.[11]	Converted to IAA in planta, providing a slow-release source of active auxin.
Dicamba	C₈H₆Cl₂O₃	Selective herbicide for broadleaf weeds, particularly in corn and, more recently, in dicamba-tolerant soybeans and cotton.[6]	Known for its potential for off-target drift and volatility.[6]
Picloram	C₆H₃Cl₃N₂O₂	Herbicide for woody plant and broad-leaved weed control.[4]	A persistent and highly active pyridine-based herbicide.[4]
MCPA	C₉H₉ClO₃	Selective herbicide for broadleaf weeds in cereal crops and pastures.[5][10]	A widely used phenoxyacetic acid herbicide.[5]

IV. Unraveling the Mechanism: The Auxin Signaling Pathway

The discovery of IAA and its analogs spurred intense research into how these molecules exert their profound effects on plant growth. It is now understood that auxin acts by modulating gene expression through a sophisticated signaling pathway.

At the heart of this pathway is a co-receptor system composed of an F-box protein, either TRANSPORT INHIBITOR RESPONSE 1 (TIR1) or one of its five homologs, the AUXIN SIGNALING F-BOX (AFB) proteins, and a member of the Auxin/Indole-3-Acetic Acid (Aux/IAA) family of transcriptional repressors.

In the absence of auxin, Aux/IAA proteins bind to and inhibit AUXIN RESPONSE FACTOR (ARF) transcription factors, preventing the expression of auxin-responsive genes. When auxin is present, it acts as a "molecular glue," binding to a pocket in the TIR1/AFB protein and stabilizing its interaction with the Aux/IAA repressor. This binding event targets the Aux/IAA protein for ubiquitination by the SCFTIR1/AFB complex and subsequent degradation by the 26S proteasome. The degradation of the Aux/IAA repressor liberates the ARF transcription factor, allowing it to activate the transcription of a suite of genes that orchestrate the various physiological responses to auxin.

Figure 1: The Core Auxin Signaling Pathway. In the absence of auxin, Aux/IAA proteins repress ARF transcription factors. In the presence of auxin, a co-receptor complex is formed between TIR1/AFB and Aux/IAA, leading to the degradation of the repressor and the activation of auxin-responsive gene expression.

V. Experimental Cornerstones: Key Methodologies in Auxin Research

The advancement of our understanding of auxin has been intrinsically linked to the development of innovative experimental techniques. This section provides an overview and detailed protocols for some of the foundational methods used in auxin research.

A. Bioassays for Auxin Activity: The Avena Coleoptile Curvature Test

The Avena curvature test, pioneered by Frits Went, was the first quantitative bioassay for auxin activity.[11] It remains a classic demonstration of auxin's effect on cell elongation.

Step-by-Step Protocol: Avena Coleoptile Curvature Test

• Germination: Germinate oat (Avena sativa) seeds in complete darkness for approximately 3 days until the coleoptiles are 2-3 cm long.[18]

• Decapitation: Under a dim red light, carefully decapitate the coleoptiles by removing the apical 1-2 mm with a sharp razor blade.[18]

• Agar Block Preparation: Prepare 2% agar blocks and cut them into small, uniform squares (e.g., 2x2x1 mm).

• Auxin Application: Place the decapitated coleoptile tips onto a larger agar block for a set period (e.g., 1-2 hours) to collect the endogenous auxin. Alternatively, dissolve the test compound (IAA or an analog) in the agar to a desired concentration.[19]

• Asymmetrical Placement: Place a small agar block containing the auxin or test compound eccentrically (off-center) on the cut surface of a decapitated coleoptile.[18][19]

• Incubation: Incubate the coleoptiles in a dark, humid chamber for 1.5-2 hours.[20]

• Measurement: Measure the angle of curvature of the coleoptile. The degree of bending is proportional to the concentration of auxin in the agar block.[18]

B. Quantification of Endogenous and Synthetic Auxins

Precise quantification of auxin levels in plant tissues is crucial for understanding their physiological roles. Modern methods rely on sophisticated analytical techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

Step-by-Step Protocol: Quantification of IAA and its Analogs by GC-MS

• Tissue Homogenization: Harvest and flash-freeze a known weight of plant tissue (typically 10-100 mg).[6][21] Homogenize the tissue in a suitable extraction buffer (e.g., 80% methanol) containing a known amount of a stable isotope-labeled internal standard (e.g., ¹³C₆-IAA).[6][21]

• Solid-Phase Extraction (SPE): Purify the auxin-containing fraction from the crude extract using a C18 SPE cartridge. This step removes interfering compounds.[6]

• Derivatization: Derivatize the auxins to increase their volatility for GC analysis. A common method is methylation with diazomethane.[21]

• GC-MS Analysis: Inject the derivatized sample into a gas chromatograph coupled to a mass spectrometer. The auxins are separated based on their retention times and identified and quantified based on their mass-to-charge ratio (m/z) and comparison to the internal standard.[6][21]

C. Investigating Protein-Protein Interactions: The Yeast Two-Hybrid (Y2H) System

The yeast two-hybrid system has been instrumental in dissecting the protein-protein interactions at the core of the auxin signaling pathway, such as the interaction between TIR1/AFB proteins and Aux/IAA repressors.

Step-by-Step Protocol: Yeast Two-Hybrid Assay for TIR1-Aux/IAA Interaction

• Vector Construction:

  • Clone the coding sequence of the "bait" protein (e.g., TIR1) into a vector that fuses it to a DNA-binding domain (DBD) of a transcription factor (e.g., GAL4-DBD).[22]

  • Clone the coding sequence of the "prey" protein (e.g., an Aux/IAA) into a separate vector that fuses it to the activation domain (AD) of the same transcription factor (e.g., GAL4-AD).[22]

• Yeast Transformation: Co-transform a suitable yeast reporter strain with both the bait and prey plasmids.[22][23] The reporter strain contains one or more reporter genes (e.g., HIS3, ADE2, lacZ) under the control of a promoter that is recognized by the DBD.

• Selection and Screening:

  • Plate the transformed yeast on a selective medium lacking specific nutrients (e.g., tryptophan and leucine) to select for cells that have taken up both plasmids.[24]

  • Replica-plate the colonies onto a more stringent selective medium (e.g., lacking histidine and adenine) and/or perform a β-galactosidase assay.[23]

• Analysis: Growth on the stringent selective medium and/or the development of a blue color in the β-galactosidase assay indicates a positive interaction between the bait and prey proteins. This is because the interaction brings the DBD and AD into close proximity, reconstituting a functional transcription factor that activates the reporter genes.[22]

D. Analyzing Auxin-Regulated Gene Expression: Northern Blotting

Northern blotting is a classic technique to study the expression of specific genes by detecting their corresponding mRNA transcripts. It has been widely used to identify and characterize auxin-responsive genes.

Step-by-Step Protocol: Northern Blot Analysis of Auxin-Responsive Genes

• RNA Extraction: Extract total RNA from plant tissue that has been treated with auxin or a control solution for a specific duration.[21][25] It is critical to work in an RNase-free environment to prevent RNA degradation.[7]

• Gel Electrophoresis: Separate the RNA samples by size on a denaturing agarose gel containing formaldehyde.[7][21]

• Blotting: Transfer the separated RNA from the gel to a solid support, typically a nylon or nitrocellulose membrane, via capillary action.[7][26]

• Probe Preparation and Hybridization:

  • Prepare a labeled probe (radioactive or non-radioactive) that is complementary to the target mRNA sequence.

  • Incubate the membrane with the labeled probe under conditions that allow for specific hybridization of the probe to its complementary mRNA on the membrane.[18]

• Washing and Detection: Wash the membrane to remove any unbound probe. Detect the hybridized probe using an appropriate method (e.g., autoradiography for radioactive probes or a chemiluminescent substrate for non-radioactive probes).[18] The intensity of the detected band is proportional to the abundance of the target mRNA.

VI. Quantitative Insights: Comparative Activities of Auxin Analogs

The diverse chemical structures of auxin analogs result in a wide range of biological activities. This section provides quantitative data to compare the efficacy of different auxins in two key applications: rooting of cuttings and herbicidal activity.

Table 1: Comparative Efficacy of Auxins for Rooting of Cuttings

Auxin Analog	Plant Species	Optimal Concentration (ppm)	Observed Effect	Reference
IBA	Rosa spp.	500-1000	Increased survival percentage, number, and length of roots.
NAA	Rosa spp.	250	In combination with IBA, highest survival percentage.	[12]
IBA	Bougainvillea glabra	2000-4000	Increased rooting percentage, number, and length of roots.	[12]
NAA	Bougainvillea glabra	500	High rooting percentage.	[12]
IBA + NAA	Thunbergia grandiflora	2000	Highest percentage of rooting.	[12]
IBA	Ficus carica (Fig)	2500	Highest survival percentage and number of roots.	[27]
NAA	Hemarthria compressa	200	Higher percentage of rooting and number of adventitious roots.	[12]
IBA	Morus alba (Mulberry)	2000	Highest percentage of rooted cuttings and number of primary roots.	[28]
IBA + NAA	Syzygium malaccense	1000 + 1000	Enhanced rooting percentage and shortened time for root formation.
IBA	Hardwickia binata	2000	Maximum shoot length.
IAA	Hardwickia binata	2000	Highest rooting percentage.

Table 2: Herbicidal Activity of Selected Auxin Analogs

Auxin Herbicide	Target Weed Species	EC₅₀ or Effective Concentration	Reference
Dicamba	Broadleaf weeds	Varies by species and environmental conditions.	[6]
2,4-D	Broadleaf weeds	Varies by species and formulation.	[7]
MCPA	Dandelions, chickweed, thistles	Varies by species.	[10]
Picloram	Woody plants and broad-leaved weeds	Varies by application method and species.	[4]
Quinclorac	Barnyardgrass	150 g/ha (as effective as 300 g/ha of the original compound for a derivative).	[23]

VII. Conclusion and Future Perspectives

The journey from Darwin's simple observations to our current intricate understanding of auxin biology is a testament to the power of scientific inquiry. The discovery of indole-3-acetic acid and the subsequent development of a vast arsenal of synthetic analogs have not only revolutionized agriculture but have also provided indispensable tools for dissecting the fundamental processes of plant growth and development. The ongoing research into the structural basis of auxin perception, the diversity of signaling components, and the complex interplay with other hormonal pathways continues to reveal new layers of complexity and offers exciting opportunities for the rational design of novel plant growth regulators and more effective and selective herbicides. The history of auxin is a story that is still being written, with each new discovery building upon a rich legacy of scientific exploration.

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Unveiling the Auxin-like Properties of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid: A Mechanistic and Methodological Exploration

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Indole-3-acetic acid (IAA) stands as the principal native auxin, a class of phytohormones governing nearly every facet of plant growth and development.[1][2] The creation of synthetic auxin analogs has been instrumental for both agricultural applications and fundamental research, providing tools with modified stability, transportability, and receptor specificity.[3][4] This technical guide provides a comprehensive examination of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, a synthetic indole derivative, as a prospective auxin analog. We delve into the canonical auxin signaling pathway, present a multi-faceted strategy for validating its biological activity, and provide detailed, field-proven protocols for its characterization. This document serves as a roadmap for researchers aiming to assess the mechanism and efficacy of novel plant growth regulators, blending established principles with modern analytical techniques.

Introduction to the Auxin Class and the Candidate Molecule

Auxins are indispensable signaling molecules that coordinate a vast array of developmental processes in plants, including cell elongation and division, root formation, apical dominance, and fruit development.[1] The archetypal auxin, Indole-3-acetic acid (IAA), exerts its effects through a sophisticated signaling cascade that translates the chemical signal into a transcriptional response.[2]

Synthetic analogs of IAA are designed to mimic its biological activity. These molecules are often more stable than native IAA, which is susceptible to degradation, allowing for more persistent effects. 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (CAS: 682802-82-0, Formula: C₁₇H₁₅NO₃) is an intriguing candidate for an auxin analog.[5][6] Its core structure is identical to IAA, featuring the critical indole ring and carboxylic acid side chain. The distinguishing feature is the bulky benzyloxy group attached at the 6th position of the indole ring. This substitution raises critical questions about how it influences receptor binding, metabolic stability, and overall biological potency, which this guide aims to address.

The Canonical Auxin Signaling Pathway: The Molecular Target

To understand how an analog like 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid functions, one must first understand the cellular machinery it aims to co-opt. The primary nuclear auxin signaling pathway is elegantly simple and revolves around three core protein families.[7][8]

• TIR1/AFB F-Box Proteins : These are the primary auxin receptors.[9][10] They are substrate-specificity components of an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex.[8]

• Aux/IAA Proteins : These are transcriptional repressors. In the absence of auxin, they bind to and inhibit the activity of ARF transcription factors.[1][7]

• Auxin Response Factors (ARFs) : These transcription factors bind to Auxin Response Elements (AuxREs) in the promoters of auxin-responsive genes.[11]

The mechanism operates on a principle of de-repression. Auxin acts as a "molecular glue," inducing a conformational change in the TIR1/AFB receptor that creates a binding pocket for Aux/IAA proteins.[1][12] This binding event leads to the ubiquitination of the Aux/IAA repressor by the SCFTIR1/AFB complex, targeting it for degradation by the 26S proteasome.[4] The removal of the Aux/IAA repressor liberates the ARF transcription factor, which can then activate or repress the expression of hundreds of downstream genes that drive auxin-mediated physiological responses.[1][7]

Figure 2: High-level workflow for the synthesis of the target compound.

Methodologies for Evaluating Biological Activity

A multi-tiered approach is required to rigorously validate the compound's function as an auxin analog. This involves progressing from classical whole-plant bioassays to specific molecular and computational analyses.

Tier 1: Classical Plant Physiology Bioassays

These assays assess the compound's ability to induce hallmark auxin responses in living plant tissues.

This bioassay, pioneered by Frits Went, is a definitive test for auxin-like activity. [13]It relies on the principle that auxins stimulate cell elongation, and an asymmetrical application will cause the coleoptile to bend.

Methodology:

• Germination: Germinate oat (Avena sativa) seeds in complete darkness for 2-3 days until coleoptiles are approximately 20-30 mm long. [14]2. Preparation: Under a dim red light, decapitate the top 1-2 mm of the coleoptiles to remove the endogenous source of auxin. [14]3. Compound Preparation: Dissolve 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid and a positive control (IAA) in a small amount of ethanol and then mix into molten agar (e.g., 1.5%) to create a range of concentrations (e.g., 10⁻⁸ M to 10⁻⁵ M). Cast the agar into small, uniform blocks (e.g., 2x2x1 mm). [13]A vehicle control block (agar with ethanol only) must be prepared.

• Application: Place a single agar block eccentrically (off-center) on the cut surface of a decapitated coleoptile. [13]5. Incubation: Incubate the coleoptiles in a dark, high-humidity chamber for 90-120 minutes. [15]6. Measurement: Photograph the coleoptiles or project their shadow onto paper and measure the angle of curvature. The degree of curvature is proportional to the auxin activity of the substance in the agar block. [13][14]

Auxins exhibit a biphasic dose-response on root growth: promotion at very low concentrations and strong inhibition at higher concentrations. [13]This assay is highly sensitive and quantifiable.

Methodology:

• Plate Preparation: Prepare half-strength Murashige and Skoog (MS) agar plates. Once cooled, add the test compound, IAA, and a vehicle control to the media at a range of concentrations (e.g., 0, 10 nM, 50 nM, 100 nM, 500 nM, 1 µM).

• Sterilization & Stratification: Surface-sterilize Arabidopsis thaliana (Col-0) seeds, place them on the prepared plates, and stratify at 4°C for 2-3 days to synchronize germination.

• Germination & Growth: Transfer plates to a growth chamber (e.g., 22°C, 16h light/8h dark cycle) and orient them vertically to allow roots to grow along the agar surface.

• Measurement: After 5-7 days of growth, scan the plates and use image analysis software (e.g., ImageJ) to measure the length of the primary root for at least 15-20 seedlings per treatment.

• Analysis: Calculate the average root length for each concentration and normalize it to the vehicle control. Plot the normalized root length against the compound concentration to generate a dose-response curve and calculate the EC₅₀ value (the concentration that causes 50% of the maximal response).

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A Technical Guide to Investigating the Neuroprotective Potential of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

Abstract

Neurodegenerative diseases represent a significant and growing unmet medical need, demanding innovative therapeutic strategies. The indole nucleus is a privileged scaffold in medicinal chemistry, with numerous derivatives demonstrating potent biological activities, including neuroprotective effects.[1] This technical guide outlines a comprehensive research framework for the investigation of a novel compound, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, as a potential neuroprotective agent. Drawing upon the established pharmacology of related indole-3-acetic acid (IAA) derivatives, this document details proposed mechanisms of action and provides a suite of detailed in vitro and in vivo experimental protocols to rigorously evaluate its therapeutic potential. The proposed studies are designed to elucidate the compound's efficacy and mechanism of action in cellular and animal models of neurodegeneration, providing a foundational pathway for its potential development as a clinical candidate.

Introduction: The Rationale for Investigating 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

The indole ring is a core structural motif in many biologically active compounds, including the essential amino acid tryptophan and the neurotransmitter serotonin.[1] Its derivatives have garnered significant attention for their diverse pharmacological properties, which include anti-inflammatory, antioxidant, and direct neuroprotective actions.[1][2] Notably, compounds such as indole-3-carbinol (I3C) and its metabolites have been shown to exert neuroprotective effects by activating critical cellular defense pathways like the Nrf2-antioxidant responsive element (ARE) system.[3]

The parent compound, indole-3-acetic acid (IAA), is a well-known plant auxin that has also demonstrated intriguing biological activities in mammalian systems.[4][5][6] Recent studies have highlighted its potential to mitigate neurotoxicity by attenuating oxidative stress and inflammation.[4][5] The subject of this guide, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, is a derivative of IAA. The introduction of a benzyloxy group at the 6-position of the indole ring is hypothesized to modulate the compound's lipophilicity and electronic properties, potentially enhancing its blood-brain barrier permeability and interaction with biological targets. While direct experimental data on this specific molecule is limited, its structural similarity to other neuroprotective indole derivatives provides a strong rationale for its investigation.[7]

This guide presents a structured approach to systematically evaluate the neuroprotective potential of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, from initial in vitro screening to preliminary in vivo efficacy studies.

Proposed Mechanisms of Neuroprotection

Based on the known activities of related indole compounds, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is hypothesized to exert neuroprotective effects through multiple, potentially synergistic, mechanisms. These include:

• Antioxidant Activity: Indole derivatives are known to be potent antioxidants, capable of scavenging free radicals and upregulating endogenous antioxidant defenses.[1] This is a crucial mechanism in combating the oxidative stress that is a common pathological feature of many neurodegenerative diseases.[1]

• Anti-inflammatory Effects: Neuroinflammation is a key contributor to the progression of neurodegenerative disorders. Indole compounds have been shown to modulate inflammatory pathways, for instance by reducing the production of pro-inflammatory cytokines like TNF-α and IL-6.[2]

• Modulation of Nrf2 Signaling: The Nrf2 pathway is a master regulator of the cellular antioxidant response. Activation of Nrf2 by indole derivatives can lead to the expression of a battery of cytoprotective genes, enhancing neuronal resilience to stressors.[2][3]

• AMPK Activation: AMP-activated protein kinase (AMPK) is a critical energy sensor in cells. Some indole-derived compounds have been shown to activate AMPK, which can have downstream neuroprotective effects.[8]

The following diagram illustrates the potential signaling pathways that may be modulated by 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Caption: Proposed neuroprotective signaling pathways.

In Vitro Evaluation of Neuroprotective Effects

A tiered approach to in vitro testing will be employed to efficiently screen and characterize the neuroprotective properties of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Primary Screening: Neuronal Viability Assays

The initial assessment will focus on the compound's ability to protect neuronal cells from common stressors implicated in neurodegeneration. The human neuroblastoma cell line SH-SY5Y is a well-established model for this purpose.[9]

Experimental Protocol: Neurotoxicity Rescue Assay

• Cell Culture: Culture SH-SY5Y cells in a suitable medium (e.g., DMEM/F12 with 10% FBS) to 80% confluency.

• Plating: Seed cells in 96-well plates at a density of 5 x 104 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat cells with a range of concentrations of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (e.g., 0.1, 1, 10, 30 µM) for 24 hours.

• Induction of Neurotoxicity: Introduce a neurotoxic insult, such as hydrogen peroxide (H₂O₂) (e.g., 500 µM) or aggregated amyloid-beta (Aβ) peptides (e.g., 40 µM), to the treated cells.[10]

• Incubation: Incubate for an additional 24 hours.

• Viability Assessment: Measure cell viability using the MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[10] Add MTT reagent (0.5 mg/mL) and incubate for 1-4 hours. Solubilize the formazan crystals with isopropanol/HCl and measure absorbance at ~570 nm.

• Data Analysis: Calculate the percentage of viable cells relative to untreated controls.

Data Presentation: Neuronal Viability

Concentration (µM)	% Viability (H₂O₂ challenge)	% Viability (Aβ challenge)
Vehicle Control	100	100
Toxin Alone	Value	Value
0.1	Value	Value
1	Value	Value
10	Value	Value
30	Value	Value

Secondary Screening: Mechanistic Assays

Compounds demonstrating significant neuroprotective effects in the primary screen will be further investigated to elucidate their mechanism of action.

Experimental Protocol: Measurement of Reactive Oxygen Species (ROS)

• Cell Culture and Treatment: Follow steps 1-4 of the Neurotoxicity Rescue Assay protocol.

• ROS Detection: Use the 2′,7′-dichlorofluorescin diacetate (DCFH-DA) assay to measure intracellular ROS production.[10]

• Data Analysis: Quantify the fluorescence intensity, which is proportional to the amount of ROS.

Experimental Protocol: Assessment of Anti-inflammatory Activity

• Cell Culture: Utilize a microglial cell line such as HMC3.

• Treatment and Stimulation: Pre-treat cells with the test compound followed by stimulation with lipopolysaccharide (LPS) to induce an inflammatory response.

• Cytokine Measurement: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant using ELISA kits.[2]

Data Presentation: Mechanistic Endpoints

Concentration (µM)	% ROS Reduction	% TNF-α Inhibition	% IL-6 Inhibition
0.1	Value	Value	Value
1	Value	Value	Value
10	Value	Value	Value
30	Value	Value	Value

digraph "In Vitro Experimental Workflow" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin=0.2, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];
Start [label="Start: Compound Synthesis\nand Characterization", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
PrimaryScreen [label="Primary Screen:\nNeuronal Viability Assays\n(SH-SY5Y cells)", shape=box, fillcolor="#FBBC05", fontcolor="#202124"];
SecondaryScreen [label="Secondary Screen:\nMechanistic Assays\n(ROS, Anti-inflammatory)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];
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End [label="Proceed to In Vivo Studies", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Start -> PrimaryScreen;
PrimaryScreen -> SecondaryScreen [label="Active Compounds"];
SecondaryScreen -> Lead;
Lead -> End;
}

Caption: In vitro screening workflow.

In Vivo Evaluation of Neuroprotective Efficacy

Promising candidates from in vitro studies will be advanced to in vivo models of neurodegenerative disease to assess their efficacy in a more complex biological system.

Model Selection

A range of animal models can be utilized to study neurodegeneration.[11] For initial efficacy testing, a chemically-induced model of Parkinson's disease in mice is a well-established and robust option.[2] The neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) selectively destroys dopaminergic neurons in the substantia nigra, mimicking a key pathological feature of Parkinson's disease.[2]

Experimental Design

Experimental Protocol: MPTP-Induced Mouse Model of Parkinson's Disease

• Animals: Use male C57BL/6 mice, 8-10 weeks old.

• Grouping: Randomly assign mice to the following groups (n=10-12 per group):

  • Vehicle control

  • MPTP + Vehicle

  • MPTP + 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (low dose)

  • MPTP + 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (high dose)

• Dosing: Administer the test compound or vehicle via oral gavage or intraperitoneal injection for a pre-determined period before and during MPTP administration.

• MPTP Administration: Induce neurodegeneration by administering MPTP (e.g., 20 mg/kg, i.p.) four times at 2-hour intervals.

• Behavioral Assessment: Conduct behavioral tests (e.g., rotarod, open field test) to assess motor function at baseline and at specified time points after MPTP administration.

• Neurochemical Analysis: At the end of the study, sacrifice the animals and collect brain tissue. Measure dopamine levels and its metabolites in the striatum using HPLC.

• Immunohistochemistry: Perform immunohistochemical staining of brain sections for tyrosine hydroxylase (TH) to quantify the loss of dopaminergic neurons in the substantia nigra.[2]

Data Presentation: In Vivo Efficacy

Treatment Group	Rotarod Latency (s)	Striatal Dopamine (ng/mg tissue)	TH-Positive Neurons (% of control)
Vehicle Control	Value	Value	100
MPTP + Vehicle	Value	Value	Value
MPTP + Low Dose	Value	Value	Value
MPTP + High Dose	Value	Value	Value

digraph "In Vivo Experimental Workflow" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin=0.2, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];
Start [label="Lead Compound from\nIn Vitro Studies", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Model [label="MPTP Mouse Model of\nParkinson's Disease", shape=box, fillcolor="#FBBC05", fontcolor="#202124"];
Behavior [label="Behavioral Assessment\n(Motor Function)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];
Neurochem [label="Neurochemical Analysis\n(Dopamine Levels)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];
IHC [label="Immunohistochemistry\n(TH Staining)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];
Efficacy [label="Efficacy Determination", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];
End [label="Preclinical Candidate Selection", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Start -> Model;
Model -> Behavior;
Model -> Neurochem;
Model -> IHC;
Behavior -> Efficacy;
Neurochem -> Efficacy;
IHC -> Efficacy;
Efficacy -> End;
}

Caption: In vivo efficacy testing workflow.

Conclusion

The investigation of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid as a potential neuroprotective agent is strongly justified by the established pharmacology of related indole derivatives. The comprehensive research plan outlined in this technical guide provides a rigorous and systematic approach to evaluating its therapeutic potential. By employing a combination of in vitro and in vivo models, it will be possible to not only determine the compound's efficacy but also to elucidate its underlying mechanisms of action. The successful completion of these studies will provide the necessary foundation for the further preclinical development of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid as a novel treatment for neurodegenerative diseases.

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An In-depth Technical Guide to the Speculated Mechanism of Action of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

Abstract

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a synthetic derivative of the well-known phytohormone indole-3-acetic acid (IAA). While research on this specific benzyloxy-substituted variant is in its nascent stages, the foundational indole-3-acetic acid structure is a "privileged scaffold" in medicinal chemistry, known for a wide range of biological activities, including anticancer and anti-inflammatory effects.[1] This guide synthesizes the current understanding of related indole compounds to speculate on the potential mechanisms of action of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. We will explore several hypothesized pathways, including enzyme inhibition, modulation of inflammatory signaling, and induction of apoptosis in cancer cells, providing a framework for future experimental validation.

Introduction: The Indole Nucleus as a Pharmacophore

The indole ring system is a cornerstone of numerous biologically active natural products and synthetic drugs.[2] Its inherent ability to interact with various biological targets has led to the development of indole derivatives with applications ranging from oncology to neuropharmacology.[3][4] The parent compound, indole-3-acetic acid (IAA), is a primary plant auxin but also exhibits bioactivity in mammalian systems.[5][6] Modifications to the indole ring, such as the introduction of a benzyloxy group at the 6-position, are intended to alter the molecule's physicochemical properties, potentially enhancing its potency, selectivity, or pharmacokinetic profile.

The benzyloxy substituent is a bulky, lipophilic group that can significantly influence how the molecule interacts with target proteins. This guide will delve into the plausible mechanistic avenues through which 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid may exert its biological effects, drawing parallels from structurally similar compounds.

Hypothesized Mechanisms of Action

Based on the known activities of indole-3-acetic acid derivatives, we can speculate on several primary mechanisms of action for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Enzyme Inhibition

Many indole derivatives are known to be potent enzyme inhibitors.[2] The structural features of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid suggest it could target several classes of enzymes.

Aldose reductase is a key enzyme in the polyol pathway, which is implicated in diabetic complications.[7] Some substituted indole acetic acid derivatives have been identified as aldose reductase inhibitors.[7][8] The benzyloxy group could potentially enhance binding to the active site of aldose reductase.

• Scientific Rationale: The indole scaffold can interact with the enzyme's active site, and the acetic acid side chain can form electrostatic interactions. The benzyloxy group may provide additional hydrophobic interactions, increasing binding affinity.

Protein kinases are crucial regulators of cellular signaling, and their dysregulation is a hallmark of cancer.[2] Oxindole, a structurally related compound, and its derivatives are known to act as ATP-competitive protein kinase inhibitors.[9]

• Scientific Rationale: The indole core can mimic the adenine ring of ATP, forming hydrogen bonds within the kinase hinge region. The benzyloxy group could occupy the hydrophobic pocket adjacent to the ATP-binding site, conferring selectivity for certain kinases.

The anti-inflammatory properties of many indole derivatives are attributed to their ability to inhibit cyclooxygenase (COX) enzymes, which are central to the inflammatory cascade.[1]

• Scientific Rationale: The acidic moiety of the molecule can interact with the active site of COX enzymes, similar to non-steroidal anti-inflammatory drugs (NSAIDs). The benzyloxy group may influence the selectivity for COX-1 versus COX-2.

Modulation of Inflammatory Pathways

Beyond direct enzyme inhibition, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid could modulate inflammatory responses through various signaling pathways.

• Scientific Rationale: Indole-3-acetic acid has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.[6] The benzyloxy derivative may exhibit enhanced anti-inflammatory activity by more effectively interfering with transcription factors like NF-κB that regulate the expression of these cytokines.

Anticancer Activity via Apoptosis Induction

A significant area of investigation for indole derivatives is their potential as anticancer agents.[1][3] The primary mechanism often involves the induction of apoptosis (programmed cell death) in cancer cells.[3][5]

• Scientific Rationale: Indole-3-acetic acid, when oxidized by peroxidases, can generate reactive oxygen species (ROS) that induce DNA damage and apoptosis.[10][11] The benzyloxy group could influence the redox properties of the molecule, potentially enhancing its pro-apoptotic activity. Furthermore, some indole derivatives have been shown to arrest the cell cycle, preventing cancer cell proliferation.[3]

Proposed Experimental Validation

To investigate the speculated mechanisms of action, a series of in vitro experiments are proposed.

Enzyme Inhibition Assays

Target Enzyme	Assay Principle	Expected Outcome
Aldose Reductase	Spectrophotometric measurement of NADPH consumption.[7]	Dose-dependent inhibition of enzyme activity, determination of IC50 value.
Protein Kinases	Kinase activity assays using specific substrates and measuring phosphorylation (e.g., ADP-Glo, LanthaScreen).	Inhibition of specific kinases, determination of IC50 and Ki values.
COX-1/COX-2	Measurement of prostaglandin E2 (PGE2) production from arachidonic acid.[1]	Selective or non-selective inhibition of COX isoforms, determination of IC50 values.

Cellular Assays for Anti-inflammatory Activity

Cell Line	Treatment	Endpoint Measurement	Expected Outcome
RAW 264.7 Macrophages	Lipopolysaccharide (LPS) + Test Compound	Quantification of TNF-α, IL-6, and Nitric Oxide (NO) production (ELISA, Griess Assay).[6]	Reduction in pro-inflammatory markers.
Human Umbilical Vein Endothelial Cells (HUVEC)	TNF-α + Test Compound	Western blot analysis of NF-κB pathway proteins (p-IKK, p-IκBα).	Inhibition of NF-κB activation.

In Vitro Anticancer Activity Assessment

Cancer Cell Lines (e.g., HT29, MCF7, PC-3)	Assay	Endpoint Measurement	Expected Outcome
MTT Assay[1]	Cell viability and proliferation.	Dose-dependent cytotoxicity, determination of IC50 values.
Annexin V/Propidium Iodide Staining (Flow Cytometry)	Apoptosis induction.	Increased percentage of apoptotic cells.
Cell Cycle Analysis (Flow Cytometry)	Cell cycle distribution.	Arrest at a specific phase of the cell cycle (e.g., G1 or G2/M).
Western Blot	Expression of apoptosis-related proteins (e.g., Caspase-3, PARP, Bcl-2 family).	Activation of caspases and cleavage of PARP.

Signaling Pathways and Workflow Diagrams

Hypothesized Protein Kinase Inhibition Pathway

Caption: Competitive inhibition of a protein kinase by 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Experimental Workflow for Anticancer Activity Screening

Caption: A stepwise workflow for evaluating the in vitro anticancer effects.

Conclusion and Future Directions

The structural analogy of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid to a class of compounds with well-documented biological activities provides a strong foundation for speculating on its mechanism of action. The proposed hypotheses, centered around enzyme inhibition, anti-inflammatory signaling modulation, and anticancer effects, offer a clear roadmap for experimental investigation. Future research should focus on validating these potential mechanisms through the outlined experimental protocols. Furthermore, structure-activity relationship (SAR) studies, involving the synthesis and testing of related analogs, will be crucial for optimizing the therapeutic potential of this promising indole derivative.

References

• Jusková, M., et al. (2011). Substituted derivatives of indole acetic acid as aldose reductase inhibitors with antioxidant activity: structure-activity relationship. General Physiology and Biophysics, 30(4), 342-350. [Link]

• Khan, I., et al. (2023). Design, synthesis and screening of indole acetic acid-based tri-azo moieties as antioxidants, anti-microbial and cytotoxic agents. Frontiers in Chemistry, 11, 1128409. [Link]

• Russo, E., et al. (2021). Synthesis and Antiproliferative Activity against Cancer Cells of Indole-Aryl-Amide Derivatives. Molecules, 26(11), 3326. [Link]

• Folkes, L. K., & Wardman, P. (2001). Oxidative activation of indole-3-acetic acids to cytotoxic species--a potential new role for plant auxins in cancer therapy. Biochemical Pharmacology, 61(2), 129-136. [Link]

• Folkes, L. K., et al. (2002). Use of indole-3-acetic acid derivatives in medicine.

• Wikipedia. (n.d.). Indole-3-acetic acid. [Link]

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• Jusková, M., et al. (2011). Substituted derivatives of indole acetic acid as aldose reductase inhibitors with antioxidant activity: structure-activity relationship. Semantic Scholar. [Link]

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• Yan, S., et al. (2014). (7-Benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic Acids as S1P1 Functional Antagonists. ACS Medicinal Chemistry Letters, 5(11), 1184-1188. [Link]

• Tricerri Zumin, S., & Bianchetti, A. (1980). Indolyl acetic acid derivative.
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• Kecis, H., et al. (2023). Different indole-3-acetic acid and 6 benzyl amino purine concentrations affect biomass, phenolic profile, and bioactivity in Mentha rotundifolia L. ResearchGate. [Link]

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A Technical Guide to Benzyloxy-Substituted Indole Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of natural products and synthetic drugs. The introduction of a benzyloxy substituent onto this privileged scaffold imparts unique physicochemical and biological properties, significantly expanding its therapeutic utility. This guide provides a comprehensive overview of benzyloxy-substituted indole derivatives, delving into their synthesis, diverse biological activities, and structure-activity relationships. We explore key therapeutic areas where these compounds show promise, including oncology, infectious diseases, and neurology. Detailed experimental protocols, mechanistic diagrams, and a curated summary of biological data are presented to equip researchers with the foundational knowledge required to innovate within this promising chemical space.

The Indole Scaffold and the Strategic Role of the Benzyloxy Moiety

The indole ring system is a bicyclic aromatic heterocycle found in numerous biologically active molecules, including the amino acid tryptophan, the neurotransmitter serotonin, and the anti-cancer drug vincristine. Its unique electronic properties and ability to participate in various non-covalent interactions make it an ideal scaffold for drug design.

The benzyloxy group (-OCH₂Ph) is more than a simple substituent; its incorporation is a strategic choice in medicinal chemistry for several reasons:

• Modulation of Physicochemical Properties: The bulky, lipophilic nature of the benzyloxy group can enhance a molecule's ability to cross cell membranes and can influence its solubility and metabolic stability.

• Bioisosteric Replacement: It can act as a bioisostere for other functional groups, such as hydroxyl or methoxy groups, potentially improving target binding or pharmacokinetic profiles.

• Versatile Chemical Handle: The benzyl ether linkage is stable to a wide range of reaction conditions but can be selectively cleaved under mild conditions (e.g., catalytic hydrogenation), making it an excellent protecting group for hydroxyl functionalities during complex syntheses.

• Direct Pharmacophoric Contribution: The benzyl ring itself can engage in crucial π-π stacking or hydrophobic interactions within a biological target's binding site, directly contributing to potency and selectivity.

The position of the benzyloxy group on the indole ring (e.g., at the 4, 5, 6, or 7-position) dramatically influences the molecule's overall shape, electronic distribution, and, consequently, its biological activity.

Synthetic Strategies for Accessing Benzyloxy-Substituted Indoles

The construction of benzyloxy-substituted indoles can be approached in two primary ways: by building the indole ring from a pre-functionalized benzyloxy precursor or by attaching the benzyloxy group to an existing indole core.

Classical Indole Syntheses

Established methods for indole synthesis are readily adapted for this class of compounds. The Fischer indole synthesis, for instance, remains a robust and widely used method, involving the acid-catalyzed reaction of a (benzyloxyphenyl)hydrazine with an aldehyde or ketone.

O-Alkylation of Hydroxyindoles

A more convergent and highly versatile approach is the direct benzylation of a pre-formed hydroxyindole. The Williamson ether synthesis is the classic method for this transformation. It involves the deprotonation of a hydroxyindole (e.g., 5-hydroxyindole) with a suitable base to form an alkoxide, which then acts as a nucleophile, attacking an electrophilic benzyl halide (e.g., benzyl bromide) in an SN2 reaction.

Common bases for this reaction include sodium hydride (NaH), potassium carbonate (K₂CO₃), and sodium hydroxide (NaOH). The choice of solvent is also critical, with polar aprotic solvents like dimethylformamide (DMF) or acetone being frequently employed.

Caption: General workflow for the Williamson ether synthesis to produce benzyloxy-substituted indoles.

Biological Activities and Therapeutic Applications

Benzyloxy-substituted indoles have demonstrated a remarkable breadth of biological activities, positioning them as promising candidates for drug development across multiple therapeutic areas.

Anticancer Activity

A significant body of research has focused on the anticancer potential of this compound class. Their mechanisms of action are diverse and often involve the inhibition of key proteins implicated in cancer cell proliferation and survival.

• Tubulin Polymerization Inhibitors: Several benzyloxy-indole derivatives have been identified as potent inhibitors of tubulin polymerization. By binding to the colchicine binding site on β-tubulin, these compounds disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis. The benzyloxy group often plays a crucial role by occupying a key hydrophobic pocket in the binding site.

• Kinase Inhibitors: Protein kinases are critical regulators of cell signaling, and their dysregulation is a hallmark of cancer. Benzyloxy-indoles have been developed as inhibitors of various kinases, including:

  • Vascular Endothelial Growth Factor Receptor (VEGFR): Inhibition of VEGFR blocks angiogenesis, the process by which tumors form new blood vessels to sustain their growth.

  • Tyrosine Kinases (e.g., Src, Abl): These kinases are involved in signaling pathways that control cell growth, differentiation, and survival.

• Other Mechanisms: Research has also explored their roles as inhibitors of histone deacetylases (HDACs) and as antagonists of specific hormone receptors.

Caption: Inhibition of the RAS/RAF/MEK/ERK signaling pathway by a benzyloxy-indole derivative.

Antimicrobial and Antiviral Activity

The rise of drug-resistant pathogens necessitates the development of new antimicrobial agents. Benzyloxy-indoles have emerged as a promising scaffold in this area.

• Antibacterial Agents: Studies have shown that certain derivatives exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1] One fascinating approach involves using these compounds not as direct bactericides, but as "anti-virulence" agents. For example, 7-benzyloxyindole has been shown to inhibit the production of virulence factors in S. aureus, such as the carotenoid staphyloxanthin, rendering the bacteria more susceptible to the host's immune system without directly killing them.[2][3] This strategy may exert less selective pressure for the development of resistance.

• Antifungal and Antiviral: Research has also explored their efficacy against various fungal strains and viruses, although this area is less developed compared to their antibacterial and anticancer applications.

Neuropharmacological Activity

Given the structural similarity of the indole nucleus to neurotransmitters like serotonin, it is no surprise that benzyloxy-indoles have been investigated for their effects on the central nervous system (CNS).

• Receptor Antagonists/Agonists: Derivatives have been designed to target a variety of CNS receptors. For instance, benzyloxy piperidine-based indoles have been discovered as potent and selective antagonists of the dopamine D4 receptor, which is a target for the treatment of schizophrenia and other psychotic disorders.[4]

• Enzyme Inhibitors: Monoamine oxidase (MAO) is a key enzyme in the metabolism of neurotransmitters. The benzyloxy pharmacophore has been successfully incorporated into indole scaffolds to create potent and selective inhibitors of MAO-B, an important target in the management of Parkinson's disease.

Structure-Activity Relationships (SAR)

Systematic modification of the benzyloxy-indole scaffold has yielded crucial insights into the structural requirements for specific biological activities.

Position of Benzyloxy Group	Substituents on Benzyl Ring	Substituents on Indole Ring	Observed Impact on Activity
5- or 6-position	Electron-donating groups (e.g., -OCH₃)	Small alkyl groups at C2 or C3	Often enhances anticancer activity by improving binding affinity to kinase or tubulin targets.
7-position	Unsubstituted or small halide	Unsubstituted	Shown to be effective in anti-virulence activity against S. aureus.[2][3]
4-position	Varies widely	N-alkylation with specific pharmacophores	Crucial for tuning selectivity and potency for CNS receptor targets.

Key SAR Insights:

• Benzyl Ring Substitution: The electronic and steric properties of substituents on the benzyl ring are critical. For anticancer activity, methoxy groups, particularly at the 3' and 5' positions, often lead to a significant increase in potency.

• Indole Core Substitution: Modification at the N1, C2, and C3 positions of the indole can drastically alter the biological profile. For example, N-benzylation can enhance activity in some contexts but is detrimental in others.[4]

• Linker and Conformation: The benzyloxy group provides a degree of conformational flexibility. The orientation it adopts within a binding site is a key determinant of activity, and this can be influenced by other substituents on the indole core.

Representative Experimental Protocol: Synthesis of 5-Benzyloxyindole

This protocol details the synthesis of 5-benzyloxyindole from 5-hydroxyindole via the Williamson ether synthesis, a foundational reaction for this class of compounds.

Materials and Reagents:

• 5-Hydroxyindole

• Benzyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Ethyl acetate

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 5-hydroxyindole (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetone to create a slurry.

• Addition of Reagent: While stirring vigorously at room temperature, add benzyl bromide (1.1 eq) dropwise to the mixture.

• Reaction: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 56 °C for acetone). Maintain reflux for 4-6 hours.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexanes/ethyl acetate eluent). The disappearance of the 5-hydroxyindole spot and the appearance of a new, less polar product spot indicates reaction progression.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the solid potassium carbonate. Wash the solid with a small amount of acetone.

• Solvent Removal: Combine the filtrate and washings and concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude product.

• Extraction: Dissolve the crude residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 5-benzyloxyindole.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure 5-benzyloxyindole as a solid.

• Characterization: Confirm the identity and purity of the final product using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Challenges and Future Perspectives

While the therapeutic potential of benzyloxy-substituted indoles is clear, challenges remain. Issues of metabolic stability, particularly the potential for in vivo cleavage of the benzyl ether, must be addressed in lead optimization. Furthermore, achieving selectivity for specific biological targets over others remains a significant hurdle, especially within large protein families like kinases.

The future of research in this area is bright. The application of modern synthetic methods, including C-H activation and photoredox catalysis, will undoubtedly provide more efficient and novel routes to complex derivatives. The integration of computational chemistry and machine learning will accelerate the design of compounds with improved potency, selectivity, and drug-like properties. As our understanding of disease biology deepens, the benzyloxy-indole scaffold will continue to serve as a versatile and powerful platform for the development of the next generation of targeted therapeutics.

References

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• 4. Synthesis and SAR studies of novel 6,7,8-substituted 4-substituted benzyloxyquinolin-2(1H)-one derivatives for anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, a key intermediate in medicinal chemistry. We will delve into its fundamental properties, synthesis, and applications, offering field-proven insights to support your research and development endeavors.

Section 1: Core Compound Identification and Properties

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a derivative of indole-3-acetic acid, a class of compounds that are of significant interest in the development of novel therapeutics. The introduction of a benzyloxy group at the 6-position of the indole ring modifies the molecule's physicochemical properties, influencing its biological activity and potential applications.

Table 1: Physicochemical Properties of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

Property	Value	Source
CAS Number	682802-82-0	[1]
Molecular Formula	C17H15NO3	[1][2]
Molecular Weight	281.31 g/mol	[3]
Monoisotopic Mass	281.1052 Da	[2]
Appearance	Off-white to tan crystalline solid (typical for similar isomers)	[4]
Storage Temperature	2-8°C (recommended for similar isomers)	[4]

Section 2: Synthesis Strategies

The synthesis of substituted indole-3-acetic acids like 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid can be approached through various established methods. A common and effective strategy involves the Fischer indole synthesis. This classic method allows for the construction of the indole ring system from a substituted phenylhydrazine and a suitable carbonyl compound.

A plausible synthetic route, adapted from general principles of indole synthesis, is outlined below. The selection of starting materials is critical for achieving the desired substitution pattern on the indole nucleus. For 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, the synthesis would logically commence with a benzyloxy-substituted phenylhydrazine.

Conceptual Synthetic Workflow:

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in Plant Tissue Culture

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the characterization and application of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid as a putative synthetic auxin in plant tissue culture. While direct literature on this specific compound's use in plant science is sparse, its structural analogy to the natural auxin Indole-3-acetic acid (IAA) suggests significant potential. This guide, therefore, presents an investigative framework, detailing its hypothesized mechanism of action and providing robust, self-validating protocols for determining its efficacy and optimal concentration for key applications such as callus induction and adventitious root formation.

Introduction and Scientific Context

Auxins are a class of phytohormones that play a central role in regulating virtually all aspects of plant growth and development, including cell division, elongation, and differentiation.[1][2] The most ubiquitous natural auxin is Indole-3-acetic acid (IAA).[1] However, IAA's utility in plant tissue culture can be limited by its instability in light and heat.[3] This has led to the development of synthetic auxins, such as 2,4-Dichlorophenoxyacetic acid (2,4-D) and 1-Naphthaleneacetic acid (NAA), which offer greater stability and often a more potent, sustained response.[3][4]

The compound 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (CAS No. 682802-82-0) is a synthetic derivative of IAA.[5][6] It possesses the characteristic indole-3-acetic acid scaffold essential for auxin activity, with a benzyloxy group substitution at the 6th position of the indole ring. This modification is hypothesized to alter the molecule's physicochemical properties, potentially affecting its stability, cellular uptake, and interaction with auxin receptors.

This guide provides the necessary protocols to systematically evaluate 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, treating it as a novel compound for agrochemical and biotechnological research. The experimental designs include positive controls (established auxins) and negative controls (no auxin) to ensure the protocols are self-validating and the results are rigorously interpretable.

Putative Mechanism of Action: The Auxin Signaling Pathway

As a structural analog of IAA, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is expected to function by modulating the canonical auxin signaling pathway.[7] This pathway is a cornerstone of plant molecular biology and operates via a sophisticated de-repression mechanism.

• Perception: In the nucleus, auxin molecules bind to a co-receptor complex consisting of an F-box protein, such as TRANSPORT INHIBITOR RESPONSE 1 (TIR1) or AUXIN SIGNALING F-BOX (AFB), and an Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressor.[4][8]

• De-repression: This binding event stabilizes the interaction between TIR1/AFB and the Aux/IAA protein, targeting the latter for ubiquitination by the SCFTIR1/AFB E3 ubiquitin ligase complex.[9]

• Degradation: The ubiquitinated Aux/IAA repressor is subsequently degraded by the 26S proteasome.[9]

• Gene Activation: The degradation of the Aux/IAA repressor liberates AUXIN RESPONSE FACTORs (ARFs), a family of transcription factors. ARFs are then free to bind to Auxin Response Elements (AREs) in the promoters of auxin-responsive genes, activating their transcription.[8]

This cascade leads to changes in cell physiology, driving processes like cell division for callus formation or differentiation for root initiation.[1] The benzyloxy group on 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid may influence the binding affinity for the TIR1/AFB co-receptor, potentially making it more or less potent than IAA.

Fig. 1: Hypothesized Auxin Signaling Pathway.

Physicochemical Properties and Stock Solution Preparation

Accurate preparation of stock solutions is critical for reproducible results. Always consult the Material Safety Data Sheet (MSDS) before handling the compound.

Table 1: Compound Properties

Property	Value	Source
Compound Name	2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid	N/A
CAS Number	682802-82-0	[5][10]
Molecular Formula	C₁₇H₁₅NO₃	[6]
Molecular Weight	281.31 g/mol	[10]
Appearance	Typically a solid powder	N/A

| Solubility | Expected to be soluble in DMSO, DMF, and ethanol. Sparingly soluble in water. | N/A |

Protocol 1: Preparation of a 10 mM Stock Solution

Rationale: Preparing a concentrated stock solution in an organic solvent is standard practice for compounds that are not readily soluble in water. This allows for precise dilution into aqueous culture media while minimizing the final concentration of the solvent, which can be toxic to plant tissues. A 10 mM concentration is a convenient starting point for creating a wide range of working concentrations.

Materials:

• 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (MW = 281.31 g/mol )

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, amber-colored microcentrifuge tubes or glass vials

• Analytical balance

• Sterile-filtered, deionized water

• Pipettes and sterile filter tips

Procedure:

• Weighing: Accurately weigh out 2.81 mg of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid and place it into a sterile amber vial.

• Dissolution: Add 1.0 mL of pure DMSO to the vial. Vortex thoroughly until the powder is completely dissolved. This creates a 10 mM stock solution.

• Sterilization: While the DMSO provides some antimicrobial properties, for long-term storage, the solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting & Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 50-100 µL) in sterile, amber microcentrifuge tubes.

• Storage: Store the aliquots at -20°C. Avoid repeated freeze-thaw cycles. The stock solution should be stable for at least 6 months under these conditions.

Experimental Framework and Protocols

The following protocols are designed to characterize the auxin-like activity of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. The primary bioassays are callus induction and adventitious root formation, as these are hallmark responses to auxin treatment.[3][11]

Fig. 2: General Experimental Workflow.

Protocol 2: Bioassay for Callus Induction

Rationale: Callus, an undifferentiated mass of plant cells, is induced from explant tissue by stimulating cell division.[12] This process is typically driven by a specific ratio of auxin to cytokinin in the culture medium.[3][13] By testing a range of concentrations against a known auxin (2,4-D or NAA), we can determine the efficacy and optimal dose of our test compound for inducing callus.

Materials:

• Sterile explants (e.g., leaf discs or stem segments from an aseptically grown model plant like tobacco or Arabidopsis)

• Murashige and Skoog (MS) basal medium with vitamins, 3% (w/v) sucrose, and 0.8% (w/v) agar, pH 5.8[14]

• Stock solutions of:

  • 10 mM 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (Test Compound)

  • 1 mg/mL 2,4-D or NAA (Positive Control)

  • 1 mg/mL Kinetin or BAP (Cytokinin)

• Sterile petri dishes, scalpels, and forceps

• Growth chamber set to 25 ± 2°C with a 16/8h light/dark photoperiod (or full dark, depending on species)[14]

Procedure:

• Media Preparation: Prepare MS medium. After autoclaving and cooling to ~50-55°C, add the plant growth regulators as specified in Table 2 . Pour approximately 25 mL of medium into each sterile petri dish and allow it to solidify.

• Explant Placement: Aseptically place 5-10 explants onto the surface of the solidified medium in each dish. Ensure good contact with the medium.

• Sealing and Incubation: Seal the dishes with parafilm and place them in the growth chamber.

• Data Collection: After 3-4 weeks, record the percentage of explants forming callus and the fresh weight of the callus. Qualitative observations (e.g., color, friability) should also be noted.

Table 2: Treatment Groups for Callus Induction Bioassay

Treatment Group	Auxin Type	Auxin Conc. (µM)	Cytokinin (Kinetin) Conc. (mg/L)	Replicates (Dishes)
Negative Control	None	0	0.5	5
Positive Control 1	NAA	5.0	0.5	5
Positive Control 2	NAA	10.0	0.5	5
Test Compound 1	2-(6-BIA)	0.5	0.5	5
Test Compound 2	2-(6-BIA)	1.0	0.5	5
Test Compound 3	2-(6-BIA)	5.0	0.5	5
Test Compound 4	2-(6-BIA)	10.0	0.5	5
Test Compound 5	2-(6-BIA)	25.0	0.5	5

(Note: 2-(6-BIA) is used as an abbreviation for the test compound. Concentrations are suggestions and should be optimized for the specific plant species.)

Protocol 3: Bioassay for Adventitious Root Formation

Rationale: One of the primary roles of auxin is the initiation of adventitious roots from stem or leaf tissues.[8][15] This bioassay directly measures the rooting-promoting potential of the test compound. A "quick dip" method is often used for commercial propagation, while incorporation into the medium is common for in vitro rooting.[15] This protocol uses the latter approach.

Materials:

• Sterile explants capable of rooting (e.g., micro-cuttings or shoots from in vitro culture)

• Half-strength (½) MS basal medium with vitamins, 1.5% (w/v) sucrose, and 0.8% (w/v) agar, pH 5.8

• Stock solutions of:

  • 10 mM 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (Test Compound)

  • 1 mg/mL Indole-3-butyric acid (IBA) (Positive Control)

• Sterile culture vessels (e.g., test tubes or Magenta boxes)

• Growth chamber set to 25 ± 2°C with a 16/8h light/dark photoperiod

Procedure:

• Media Preparation: Prepare ½ MS medium. After autoclaving and cooling, add the auxins as specified in Table 3 . Dispense the medium into sterile culture vessels.

• Explant Placement: Aseptically place one micro-cutting or shoot into each culture vessel, ensuring the base is inserted into the medium.

• Incubation: Place the vessels in the growth chamber.

• Data Collection: After 3-4 weeks, count the number of primary roots formed per explant and measure the length of the longest root. Calculate the percentage of explants that formed roots.

Table 3: Treatment Groups for Adventitious Rooting Bioassay

Treatment Group	Auxin Type	Auxin Conc. (µM)	Replicates (Vessels)
Negative Control	None	0	10
Positive Control 1	IBA	2.5	10
Positive Control 2	IBA	5.0	10
Test Compound 1	2-(6-BIA)	0.5	10
Test Compound 2	2-(6-BIA)	1.0	10
Test Compound 3	2-(6-BIA)	2.5	10
Test Compound 4	2-(6-BIA)	5.0	10
Test Compound 5	2-(6-BIA)	10.0	10

(Note: IBA is a common and effective auxin for rooting. The chosen concentrations are typical starting points for many species.)[16]

Data Analysis and Interpretation

For both bioassays, data should be analyzed using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test like Tukey's HSD) to determine if the differences between treatment groups are statistically significant.

• For Callus Induction: A successful result will show a bell-shaped dose-response curve, where callus induction increases with concentration up to an optimum, after which higher concentrations may become inhibitory or toxic. The efficacy of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid can be directly compared to NAA at equivalent molar concentrations.

• For Rooting: Similarly, an optimal concentration for root number and length is expected. Comparing the performance to the no-auxin control will confirm its auxin activity, while comparison to IBA will establish its relative potency. The benzyloxy group could potentially confer a "slow-release" characteristic, leading to more robust rooting over time, a phenomenon seen with other synthetic auxin conjugates.[17]

Conclusion

While 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is not a canonical plant growth regulator, its chemical structure strongly suggests it possesses auxin activity. The investigative framework and detailed protocols provided in this guide offer a robust methodology for its characterization. By systematically evaluating its effects on callus induction and adventitious rooting against established standards, researchers can determine its potential utility as a novel synthetic auxin for applications in plant tissue culture, micropropagation, and fundamental research.

References

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• Yu, Y., et al. (2022). Mechanisms of auxin action in plant growth and development. ResearchGate. Retrieved from [Link]

• do Nascimento, T. A., et al. (2021). Auxin and its role in plant development: structure, signalling, regulation and response mechanisms. Plant Biology, 23(5), 725-736. Retrieved from [Link]

• American Elements. (n.d.). 2-[6-(benzyloxy)-1H-indol-3-yl]acetic acid. Retrieved from [Link]

• Nanion Technologies. (2024). Revolutionizing plant propagation with synthetic auxin. Retrieved from [Link]

• Unknown. (n.d.). Common rooting hormones methods of auxin application. Retrieved from [Link]

• Li, Y., et al. (2023). Optimization of Protocols for the Induction of Callus and Plant Regeneration in White Clover (Trifolium repens L.). International Journal of Molecular Sciences, 24(14), 11435. Retrieved from [Link]

• Shani, E., et al. (2024). Slow release of a synthetic auxin induces formation of adventitious roots in recalcitrant woody plants. Nature Biotechnology. Retrieved from [Link]

• Soumare, A., et al. (2020). Natural and synthetic auxin and cytokinin hormones commonly used in the micropropagation process of plants. ResearchGate. Retrieved from [Link]

• Kalimuthu, K., et al. (2017). High efficient protocol for Callus induction and Regeneration of a medicinal plant Orthosiphon stamineus. International Journal of Advanced Research in Biological Sciences, 4(4), 58-67. Retrieved from [Link]

• Melina, R., et al. (2021). The Combination Effect of Auxin and Cytokinin on Callus Induction of Patchouli (Pogostemon Cablin Benth.) from Leaf Explants. Proceedings of the 3rd KOBI Congress, International and National Conference (KOBICINC 2020). Retrieved from [Link]

• Ramot at Tel Aviv University. (n.d.). SLOW RELEASE OF A SYNTHETIC AUXIN INDUCES ADVENTITIOUS ROOT FORMATION. Retrieved from [Link]

• PubChem. (n.d.). 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid. Retrieved from [Link]

• Kumar, A., et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Thai Journal of Pharmaceutical Sciences, 46(3), 233-250. Retrieved from [Link]

• Shani, E., et al. (2023). Slow release of a synthetic auxin induces formation of adventitious roots in recalcitrant woody plants. bioRxiv. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of (2) Benzoyloxy Acetic Acid. Retrieved from [Link]

• Arctom Scientific. (n.d.). CAS NO. 682802-82-0 | 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. Retrieved from [Link]

• Kumar, A., et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Chula Digital Collections. Retrieved from [Link]

• Olatunji, T. L., et al. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Molecules, 24(18), 3379. Retrieved from [Link]

• PubChem. (n.d.). (Benzyloxy)acetic acid. Retrieved from [Link]

• Sugawara, S., et al. (2015). Distinct Characteristics of Indole-3-Acetic Acid and Phenylacetic Acid, Two Common Auxins in Plants. Plant and Cell Physiology, 56(8), 1641-1654. Retrieved from [Link]

• Arshad, M., et al. (2017). The Biological and Pharmacological Potentials of Indole-based Heterocycles. Current Organic Synthesis, 14(5). Retrieved from [Link]

• Hansen, H., & Grossmann, K. (2007). Indole-3-acetic acid and auxin herbicides up-regulate 9-cis-epoxycarotenoid dioxygenase gene expression and abscisic acid accumulation in cleavers (Galium aparine): interaction with ethylene. Journal of Experimental Botany, 58(6), 1497-1503. Retrieved from [Link]

• Silva, E., et al. (2024). Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. Molecules, 29(14), 3326. Retrieved from [Link]

• Lim, H., et al. (2005). Synthesis of 6-[2-(benzoxazol-2-ylmethylamino)ethoxy]-1-alkyl-1H-indole-2-carboxylic acid and inhibitory activity on beta-amyloid aggregation. Archives of Pharmacal Research, 28(11), 1219-1223. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• Google Patents. (n.d.). US2701250A - Process of producing indole-3-acetic acids.

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Application Notes & Protocols: In Vitro Cytotoxicity of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

Introduction: The Therapeutic Potential of Indole-3-Acetic Acid Derivatives

Indole-3-acetic acid (IAA), a primary auxin in plants, and its synthetic derivatives have emerged as a promising class of compounds in anticancer research.[1] Molecules based on the indole scaffold are integral to numerous anticancer agents.[2] Their therapeutic potential often lies in their ability to be selectively activated into cytotoxic species within the tumor microenvironment.[3][4] Specifically, IAA can be oxidized by peroxidases, such as horseradish peroxidase (HRP), to generate radical species that induce lipid peroxidation, DNA damage, and ultimately, cell death.[3][5] This pro-drug strategy, where a non-toxic parent compound is converted into a potent therapeutic agent at the target site, is a key area of investigation for targeted cancer therapy.[3][4]

The compound of interest, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid , is a synthetic derivative of IAA. The addition of a benzyloxy group at the 6-position is expected to modulate its physicochemical and biological properties.[2] While specific data on this particular derivative is limited, the foundational mechanism of related IAA compounds involves the generation of reactive oxygen species (ROS) and the induction of apoptosis.[5][6] Therefore, a comprehensive in vitro evaluation is essential to characterize its cytotoxic profile and elucidate its mechanism of action.

This guide provides a detailed framework for academic and industry researchers to assess the cytotoxicity of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. It outlines a multi-assay strategy designed to provide a holistic view of the compound's effect on cell health, distinguishing between different modes of cell death and ensuring data integrity through robust experimental design.

Rationale for a Multi-Assay Approach

No single assay can fully capture the complexity of a compound's cytotoxic effects. Different assays measure distinct cellular events that occur during cell death. A multi-assay approach is crucial for a comprehensive understanding. For instance, the MTT assay is highly sensitive for detecting early cytotoxic events related to metabolic dysfunction, while the LDH assay measures late-stage necrosis via membrane integrity loss.[7][8] By combining assays that probe different physiological endpoints—metabolic activity, membrane integrity, and apoptotic pathways—researchers can build a more accurate and nuanced profile of the test compound's bioactivity.

This protocol focuses on a tripartite strategy:

• Metabolic Viability Assessment (MTT Assay): To quantify the reduction in cellular metabolic activity, a hallmark of cell stress and death.

• Membrane Integrity Assessment (LDH Release Assay): To measure the loss of plasma membrane integrity, a key indicator of necrotic cell death.

• Apoptosis Induction Assessment (Caspase-Glo® 3/7 Assay): To specifically detect the activation of effector caspases 3 and 7, which are central to the apoptotic cascade.[9]

Core Principles of the Selected Assays

The diagram below illustrates the distinct cellular targets for each recommended assay, providing a clear rationale for their combined use.

Caption: High-level overview of the experimental workflow.

Cell Line Selection and Culture

Rationale: The choice of cell line is critical. It is recommended to use well-characterized cancer cell lines relevant to the intended therapeutic area. For general screening, human breast adenocarcinoma (MCF-7) and human hepatocellular carcinoma (HepG2) are common choices. [10] Protocol:

• Culture cells in the appropriate medium (e.g., DMEM for MCF-7, EMEM for HepG2) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Passage cells upon reaching 80-90% confluency to maintain exponential growth. Use cells with a low passage number for all experiments to ensure consistency.

Protocol 1: MTT Cell Viability Assay

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. [11]In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals, which are then solubilized for quantification. [11][12] Materials:

• Test Compound Stock (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well clear flat-bottom plates

• Complete cell culture medium

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium and incubate for 24 hours. [1]2. Prepare serial dilutions of the test compound in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

• Remove the existing medium and add 100 µL of the diluted compound solutions to the respective wells. Include vehicle control (medium with DMSO) and blank (medium only) wells.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate for 10 minutes on an orbital shaker to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader. [1]

Protocol 2: LDH Cytotoxicity Assay

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the cell culture medium upon loss of plasma membrane integrity. [8][11]The released LDH is measured in a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.

Materials:

• Commercially available LDH Cytotoxicity Assay Kit (follow manufacturer's instructions)

• 96-well clear flat-bottom plates

• Lysis Buffer (provided in kit, for maximum LDH release control)

Procedure:

• Seed and treat cells with the test compound in a 96-well plate as described in the MTT protocol (Steps 1-4). Use a plate with phenol red-free medium if recommended by the kit manufacturer.

• Set up control wells:

  • Vehicle Control: Cells treated with vehicle only (spontaneous LDH release).

  • Maximum LDH Release Control: Cells treated with Lysis Buffer 45 minutes before the assay endpoint.

  • Medium Background Control: Medium only.

• At the end of the incubation period, carefully transfer 50 µL of supernatant from each well to a new 96-well plate.

• Prepare the LDH reaction mixture according to the kit's protocol.

• Add 50 µL of the reaction mixture to each well of the new plate containing the supernatant.

• Incubate for 30 minutes at room temperature, protected from light.

• Add 50 µL of Stop Solution (provided in the kit) to each well.

• Measure the absorbance at 490 nm using a microplate reader.

Protocol 3: Caspase-Glo® 3/7 Apoptosis Assay

Principle: This homogeneous, luminescent assay measures the activity of caspases-3 and -7, key effector enzymes in the apoptotic pathway. [13][14]The assay reagent contains a proluminescent caspase-3/7 substrate (containing the DEVD sequence) which, when cleaved by active caspases, releases aminoluciferin, the substrate for luciferase, generating a "glow-type" luminescent signal proportional to caspase activity. [13][15] Materials:

• Caspase-Glo® 3/7 Assay System (e.g., from Promega)

• 96-well opaque-walled plates (suitable for luminescence)

• Positive control for apoptosis (e.g., Staurosporine or Camptothecin)

Procedure:

• Seed cells in a 96-well opaque-walled plate at 5,000-10,000 cells/well in 80 µL of medium and incubate for 24 hours.

• Prepare serial dilutions of the test compound and positive control. Add 20 µL to the respective wells.

• Incubate for the desired time (typically 18-24 hours for apoptosis induction).

• Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature. [14]5. Add 100 µL of the Caspase-Glo® 3/7 Reagent directly to each well.

• Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Incubate at room temperature for 1 to 3 hours. [15]8. Measure the luminescence using a plate-reading luminometer.

Data Analysis and Interpretation

Calculating Percentage Viability / Cytotoxicity

For each assay, the raw data must be corrected and normalized.

• MTT Assay:

  • Corrected Absorbance = AbsorbanceSample - AbsorbanceBlank

  • % Viability = (Corrected AbsorbanceSample / Corrected AbsorbanceVehicle Control) x 100

• LDH Assay:

  • Corrected Absorbance = AbsorbanceSample - AbsorbanceMedium Background

  • % Cytotoxicity = [(Corrected AbsorbanceSample - Corrected AbsorbanceVehicle Control) / (Corrected AbsorbanceMax Release - Corrected AbsorbanceVehicle Control)] x 100

• Caspase-Glo® 3/7 Assay:

  • Fold Induction = LuminescenceSample / LuminescenceVehicle Control

Determining the IC50 Value

The IC50 (Inhibitory Concentration 50) is the concentration of a drug that is required to inhibit a biological process by 50%. [16]It is a standard measure of a compound's potency.

• Plot the % Viability (or % Cytotoxicity) against the logarithm of the compound concentration.

• Use a non-linear regression analysis to fit the data to a sigmoidal dose-response curve (variable slope). [16][17]3. The IC50 is the concentration that corresponds to the 50% response on the fitted curve. This can be calculated using software such as GraphPad Prism or specialized Excel add-ins. [16][17]

Sample Data Presentation

Quantitative results should be summarized in a clear, tabular format to facilitate comparison across assays and conditions.

Concentration (µM)	% Viability (MTT) (Mean ± SD)	% Cytotoxicity (LDH) (Mean ± SD)	Caspase-3/7 Activity (Fold Induction) (Mean ± SD)
Vehicle Control (0)	100 ± 4.5	0 ± 2.1	1.0 ± 0.1
0.1	98 ± 5.1	1.5 ± 1.8	1.2 ± 0.2
1	85 ± 6.2	4.3 ± 2.5	2.5 ± 0.4
10	52 ± 4.8	15.7 ± 3.1	5.8 ± 0.6
50	21 ± 3.9	45.2 ± 5.5	6.1 ± 0.7
100	8 ± 2.1	78.9 ± 6.3	4.5 ± 0.5
IC50 (µM)	10.5	55.2	N/A

Interpretation: In this hypothetical example, the compound shows a potent reduction in metabolic activity (MTT IC50 = 10.5 µM). The significant increase in Caspase-3/7 activity at concentrations of 1 µM and above suggests an apoptotic mechanism. The higher IC50 for LDH release (55.2 µM) indicates that primary necrosis (membrane rupture) occurs at higher concentrations or as a secondary event following apoptosis. The decrease in caspase activity at 100 µM could suggest a switch to a necrotic mechanism at very high concentrations or loss of cellular machinery required for the assay.

Conclusion

This document provides a comprehensive guide for the in vitro cytotoxic evaluation of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. By employing a multi-assay strategy that interrogates metabolic health, membrane integrity, and apoptotic pathways, researchers can build a robust and reliable cytotoxicity profile. The detailed protocols and data analysis framework are designed to ensure scientific rigor and generate high-quality, interpretable data critical for the advancement of novel indole-based therapeutic agents.

References

• Folkes, L. K., & Wardman, P. (2001). Oxidative Activation of indole-3-acetic Acids to Cytotoxic Species- A Potential New Role for Plant Auxins in Cancer Therapy. PubMed. [Link]

• Greish, K., et al. (2004). Prooxidant activity and cytotoxic effects of indole-3-acetic acid derivative radicals. PubMed. [Link]

• Greish, K., et al. (2004). Prooxidant Activity and Cytotoxic Effects of Indole-3-acetic Acid Derivative Radicals. ACS Publications. [Link]

• Folkes, L. K., & Wardman, P. (2001). Oxidative activation of indole-3-acetic acids to cytotoxic species - A potential new role for plant auxins in cancer therapy. ResearchGate. [Link]

• Fotakis, G., & Timbrell, J. A. (2006). In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. PubMed. [Link]

• CLYTE. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE. [Link]

• Promega Corporation. (2025). Caspase 3/7 Activity. Protocols.io. [Link]

• ResearchGate. (2015). How can I calculate IC50 for a cytotoxic substance?. ResearchGate. [Link]

• Science Gateway. (n.d.). How to calculate IC50. Science Gateway. [Link]

• YouTube. (2023). How to Analyse MTT/MTS Assay Data and IC50 using Excel. YouTube. [Link]

• NIH. (n.d.). Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. PMC - NIH. [Link]

• NIH. (n.d.). Assessment of Cytotoxicity Profiles of Different Phytochemicals: Comparison of Neutral Red and MTT Assays in Different Cells in Different Time Periods. NIH. [Link]

• Wikipedia. (n.d.). Indole-3-acetic acid. Wikipedia. [Link]

• ResearchGate. (2006). In Vitro Cytotoxicity Assays: Comparison of LDH, Neutral Red, MTT and Protein Assay in Hepatoma Cell Lines Following Exposure to Cadmium Chloride. ResearchGate. [Link]

• OUCI. (2006). In vitro cytotoxicity assays: Comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. OUCI. [Link]

• Biocodex Microbiota Institute. (n.d.). Microbiota-derived 3-IAA (indole-3-acetic acid) influences chemotherapy efficacy in pancreatic cancer. Biocodex Microbiota Institute. [Link]

• NIH. (2024). Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines. NIH. [Link]

• NIH. (n.d.). (7-Benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic Acids as S1P1 Functional Antagonists. PubMed Central. [Link]

• NIH. (n.d.). Cytotoxic Activity of Bioactive Compound 1, 2- Benzene Dicarboxylic Acid, Mono 2- Ethylhexyl Ester Extracted from a Marine Derived Streptomyces sp. VITSJK8. PMC - NIH. [Link]

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Introduction: The Inflammatory Cascade and the Therapeutic Promise of Indole Derivatives

An Application Note and Protocol for Assessing the Anti-inflammatory Activity of Indole Derivatives

Inflammation is a fundamental biological process, an essential component of the body's defense mechanism against harmful stimuli such as pathogens, damaged cells, or irritants. However, dysregulated or chronic inflammation underpins a vast array of human diseases, including rheumatoid arthritis, inflammatory bowel disease, atherosclerosis, and even neurodegenerative disorders. The inflammatory response is orchestrated by a complex network of signaling pathways and a diverse cast of molecular mediators, including cytokines, chemokines, and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with significant biological activities. Its unique chemical properties allow for diverse functionalization, making it a fertile ground for the discovery of novel therapeutic agents. A growing body of evidence highlights the potential of indole derivatives as potent modulators of the inflammatory cascade, capable of targeting key nodes in the signaling network. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the protocols and methodologies required to rigorously assess the anti-inflammatory activity of novel indole derivatives, from initial in vitro screening to preliminary in vivo validation.

Key Signaling Pathways in Inflammation: Targeting the Core Machinery

A thorough understanding of the molecular pathways driving inflammation is critical for designing and interpreting experimental results. Many pro-inflammatory stimuli, such as lipopolysaccharide (LPS) from Gram-negative bacteria, converge on a few key intracellular signaling cascades. The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent proteasomal degradation. This liberates NF-κB to translocate to the nucleus, where it binds to specific DNA sequences and induces the transcription of a wide array of pro-inflammatory genes, including those encoding for TNF-α, IL-6, COX-2, and iNOS.

Caption: The NF-κB signaling pathway, a central regulator of inflammation.

Indole derivatives may exert their anti-inflammatory effects by interfering with this pathway at various levels, such as inhibiting IKK activity, preventing IκBα degradation, or blocking the nuclear translocation of NF-κB.

In Vitro Assessment of Anti-inflammatory Activity: A Step-by-Step Guide

The initial evaluation of indole derivatives is typically performed using in vitro cell-based assays. Macrophages, such as the murine RAW 264.7 cell line, are an excellent model system as they are key players in the inflammatory response and can be readily activated with LPS to mimic an inflammatory state.

Experimental Workflow Overview

Caption: A typical workflow for in vitro screening of anti-inflammatory compounds.

Protocol 1: Cell Viability Assessment (MTT Assay)

Rationale: Before assessing anti-inflammatory activity, it is crucial to determine the non-cytotoxic concentration range of the indole derivatives. A reduction in inflammatory markers could be due to cell death rather than a specific anti-inflammatory effect. The MTT assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

Materials:

• RAW 264.7 cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Indole derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the indole derivatives in DMEM. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a negative control (medium only).

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Data Presentation:

Indole Derivative Conc. (µM)	Absorbance (570 nm)	% Cell Viability
Vehicle Control	0.850	100%
1	0.845	99.4%
5	0.830	97.6%
10	0.815	95.9%
25	0.790	92.9%
50	0.420	49.4%
100	0.150	17.6%

From this data, non-toxic concentrations (e.g., ≤ 25 µM) would be selected for subsequent anti-inflammatory assays.

Protocol 2: Measurement of Nitric Oxide (NO) Production (Griess Assay)

Rationale: During inflammation, iNOS is upregulated in macrophages, leading to a large production of nitric oxide (NO), a key inflammatory mediator. The Griess assay is a simple and sensitive colorimetric method to measure nitrite (NO₂⁻), a stable and nonvolatile breakdown product of NO.

Materials:

• Supernatants from cell cultures (treated as described below)

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well plates

Procedure:

• Cell Seeding and Treatment: Seed RAW 264.7 cells (1 x 10⁵ cells/well) in a 96-well plate and allow them to adhere.

• Pre-treatment: Pre-treat the cells with non-toxic concentrations of the indole derivatives for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include control groups: untreated cells, cells treated with LPS only, and cells treated with a known inhibitor (e.g., L-NAME).

• Supernatant Collection: After incubation, collect the cell culture supernatants.

• Griess Reaction: In a new 96-well plate, mix 50 µL of supernatant with 50 µL of Griess Reagent A, followed by 50 µL of Griess Reagent B.

• Absorbance Measurement: Incubate for 10 minutes at room temperature and measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration in the samples by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Protocol 3: Quantification of Pro-inflammatory Cytokines (ELISA)

Rationale: Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive technique used to quantify the levels of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β) secreted by activated macrophages.

Materials:

• Supernatants from cell cultures (prepared as in Protocol 2)

• Commercially available ELISA kits for mouse TNF-α, IL-6, and IL-1β (follow the manufacturer's instructions)

• Microplate reader

Procedure:

• Assay Setup: The general principle involves coating a 96-well plate with a capture antibody specific for the cytokine of interest.

• Sample Addition: Add the collected cell culture supernatants to the wells. The cytokine in the sample will bind to the capture antibody.

• Detection: A biotinylated detection antibody is added, followed by an enzyme-linked avidin (e.g., horseradish peroxidase).

• Substrate Addition: A substrate is added, which is converted by the enzyme into a colored product.

• Absorbance Measurement: The reaction is stopped, and the absorbance is measured at the appropriate wavelength.

• Quantification: The concentration of the cytokine is determined by comparison to a standard curve.

Data Presentation:

Treatment	NO (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	1.2 ± 0.3	25 ± 8	15 ± 5
LPS (1 µg/mL)	45.8 ± 3.1	2500 ± 150	1800 ± 120
LPS + Indole-X (10 µM)	22.5 ± 2.5	1100 ± 90	850 ± 70
LPS + Indole-X (25 µM)	10.1 ± 1.8	450 ± 50	320 ± 40

Protocol 4: Western Blot Analysis of Inflammatory Proteins (COX-2, iNOS)

Rationale: To investigate the mechanism of action, it is important to determine if the indole derivatives inhibit the production of inflammatory mediators by downregulating the expression of key enzymes like iNOS and COX-2. Western blotting allows for the detection and semi-quantification of these proteins in cell lysates.

Materials:

• Cell lysates (prepared as described below)

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running and transfer buffers

• PVDF membrane

• Primary antibodies (anti-iNOS, anti-COX-2, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment and stimulation (as in Protocol 2), wash the cells with cold PBS and lyse them using RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C. β-actin is used as a loading control to ensure equal protein loading.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Add ECL substrate and visualize the protein bands using an imaging system.

• Densitometry: Quantify the band intensity using software like ImageJ and normalize the expression of iNOS and COX-2 to the β-actin loading control.

In Vivo Validation: Carrageenan-Induced Paw Edema Model

Rationale: Promising candidates from in vitro screening should be validated in an in vivo model of acute inflammation. The carrageenan-induced paw edema model in rodents is a widely used and well-established assay for evaluating the anti-inflammatory activity of new compounds. The injection of carrageenan, a sulfated polysaccharide, into the paw induces a biphasic inflammatory response characterized by swelling (edema), which can be quantified.

Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals and approved by an Institutional Animal Care and Use Committee (IACUC).

Procedure:

• Animal Acclimatization: Acclimate male Wistar rats or Swiss albino mice to the laboratory conditions for at least one week.

• Grouping: Randomly divide the animals into groups (n=6-8 per group):

  • Group 1: Vehicle control (e.g., saline or 0.5% CMC)

  • Group 2: Carrageenan control

  • Group 3: Positive control (e.g., Indomethacin, 10 mg/kg)

  • Group 4-X: Test groups (Indole derivative at different doses)

• Compound Administration: Administer the indole derivative or vehicle orally (p.o.) or intraperitoneally (i.p.) 1 hour before the carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer immediately before the carrageenan injection (0 h) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the carrageenan control group, and Vt is the average increase in paw volume in the treated group.

Conclusion

This application note provides a structured and comprehensive framework for the systematic evaluation of the anti-inflammatory properties of indole derivatives. By combining a series of robust in vitro assays with a validated in vivo model, researchers can effectively screen compounds, elucidate their mechanisms of action, and identify promising candidates for further preclinical development. The careful execution of these protocols, grounded in a solid understanding of the underlying inflammatory pathways, is essential for advancing the discovery of novel anti-inflammatory therapeutics derived from the versatile indole scaffold.

References

• Title: The Immune System, 4th ed. Source: Garland Science URL: [Link]

• Title: Inflammation: Basic Principles and Clinical Correlates, 5th ed. Source: Lippincott Williams & Wilkins URL: [Link]

• Title: The indole nucleus: an advantaged scaffold for the design of novel therapeutic agents. Source: Expert Opinion on Therapeutic Patents URL: [Link]

• Title: NF-κB in Health and Disease. Source: Cold Spring Harbor Perspectives in Biology URL: [Link]

• Title: The Griess Test: A Simple, Rapid, and Sensitive Method for the Determination of Nitrite. Source: Journal of Chemical Education URL: [Link]

• Title: Carrageenan-induced paw edema in the rat and mouse. Source: Current Protocols in Pharmacology URL: [Link]

Antimicrobial and antifungal screening of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

An in-depth guide to the in-vitro evaluation of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, a novel indole derivative, for potential antimicrobial and antifungal applications.

Introduction: The Therapeutic Potential of Indole Derivatives

The indole scaffold is a privileged heterocyclic structure found extensively in nature and is a cornerstone of numerous pharmacologically active compounds.[1][2] From the essential amino acid tryptophan to a vast array of alkaloids and synthetic drugs, indole derivatives have demonstrated a remarkable breadth of biological activities.[2] In the ongoing search for new therapeutic agents to combat the global challenge of antimicrobial resistance, these compounds have emerged as promising candidates, exhibiting significant antibacterial, antifungal, and antibiofilm properties.[2][3][4][5][6] The compound of interest, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, is an indole-3-acetic acid derivative featuring a benzyloxy substitution at the 6-position of the indole ring.[7] This application note provides a comprehensive suite of protocols for the systematic screening and evaluation of its antimicrobial and antifungal efficacy, designed for researchers in drug discovery and microbiology.

Hypothesized Mechanism of Action

While the precise mechanism for a novel compound must be determined experimentally, the activity of related indole derivatives allows for the formulation of evidence-based hypotheses. Indole and its analogues are known to act as signaling molecules in microbial communities, capable of interfering with critical bacterial processes such as virulence, motility, and biofilm formation.[8][9][10] Potential mechanisms for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid could include:

• Membrane Disruption: The lipophilic nature of the indole nucleus and the benzyloxy group may facilitate insertion into the microbial cell membrane, disrupting its integrity and leading to cell death.

• Inhibition of Biofilm Formation: Many indole derivatives have been shown to inhibit the formation of biofilms, a key virulence factor in many pathogenic microbes, by interfering with quorum sensing pathways or the production of extracellular matrix components.[3][11]

• Enzyme Inhibition: The compound could potentially inhibit essential enzymes involved in microbial metabolism or cell wall synthesis.

The following protocols are designed to first establish if the compound has inhibitory or cidal activity and to quantify this activity, providing a foundation for future mechanistic studies.

General Experimental Workflow

The screening process follows a logical progression from qualitative preliminary tests to quantitative determination of inhibitory and cidal concentrations. This tiered approach ensures efficient use of resources by focusing detailed quantitative analysis on compounds that show initial promise.

Caption: Overall workflow for antimicrobial and antifungal screening.

Protocol 1: Disk Diffusion Assay for Preliminary Screening

This method, also known as the Kirby-Bauer test, serves as an initial qualitative screen to determine if the test compound has any activity against the selected microorganisms.[12] The principle is based on the diffusion of the compound from a saturated paper disk into an agar medium, creating a concentration gradient.[13] If the compound is effective, a clear "zone of inhibition" will appear around the disk where microbial growth has been prevented.[14]

Materials

• Test Compound: 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, dissolved in a suitable solvent (e.g., DMSO) to a known stock concentration.

• Microbial Strains:

  • Bacteria: Staphylococcus aureus (e.g., ATCC 25923), Escherichia coli (e.g., ATCC 25922)

  • Fungi: Candida albicans (e.g., ATCC 90028)

• Media: Mueller-Hinton Agar (MHA) for bacteria, Sabouraud Dextrose Agar (SDA) for fungi.[13]

• Equipment: Sterile petri dishes, sterile cotton swabs, sterile blank paper disks (6 mm diameter), micropipettes, incubator.

• Controls:

  • Positive Control: Disks impregnated with a known antibiotic (e.g., Ciprofloxacin for bacteria) or antifungal (e.g., Fluconazole for fungi).

  • Negative Control: Disks impregnated with the solvent used to dissolve the test compound.

Step-by-Step Procedure

• Inoculum Preparation: From a fresh 18-24 hour culture, pick several isolated colonies and suspend them in sterile saline or broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.[15]

• Plate Inoculation: Dip a sterile cotton swab into the adjusted inoculum suspension. Remove excess fluid by pressing the swab against the inside of the tube.[12] Swab the entire surface of the agar plate evenly in three directions, rotating the plate approximately 60 degrees each time to ensure uniform coverage.[14]

• Drying: Allow the plate to dry for 5-15 minutes with the lid slightly ajar.[12][16]

• Disk Application: Aseptically apply sterile blank paper disks to the inoculated agar surface. Using a micropipette, apply a specific volume (e.g., 10 µL) of the test compound stock solution onto a disk. Apply the positive and negative control disks to the same plate.[17] Ensure disks are placed at least 24 mm apart from center to center.[13]

• Incubation: Invert the plates and incubate at 35-37°C for 16-20 hours for bacteria and 24-48 hours for fungi.[18]

• Result Measurement: Measure the diameter of the zone of inhibition (including the disk) in millimeters (mm).

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is the gold standard for quantitatively determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[15][19] The assay is performed in a 96-well microtiter plate, allowing for efficient testing of multiple concentrations.[18]

Materials

• Test Compound Stock Solution: As prepared in Protocol 1.

• Microbial Strains: As used in Protocol 1.

• Media: Cation-adjusted Mueller-Hinton Broth (MHB) for bacteria, RPMI-1640 medium for fungi.

• Equipment: Sterile 96-well round-bottom microtiter plates, multichannel pipette, plate reader (optional).

• Controls:

  • Positive Control: A known antibiotic/antifungal serially diluted.

  • Negative (Growth) Control: Wells containing only medium and inoculum.

  • Sterility Control: Wells containing only medium.

Step-by-Step Procedure

• Plate Preparation: Add 100 µL of sterile broth to all wells of a 96-well plate.

• Serial Dilution: Add 100 µL of the test compound stock solution to the first column of wells (e.g., column 1). This creates a 1:2 dilution. Using a multichannel pipette, mix the contents of column 1 by pipetting up and down, then transfer 100 µL from column 1 to column 2. Repeat this two-fold serial dilution across the plate to the desired final concentration (typically columns 1-10). Discard 100 µL from column 10.[20]

• Control Wells:

  • Column 11 will serve as the growth control (no compound).

  • Column 12 will serve as the sterility control (no compound, no inoculum).

• Inoculum Preparation: Prepare a microbial suspension as described in Protocol 1. Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation: Inoculate all wells except the sterility control (column 12) with 5 µL of the final inoculum.[20]

• Incubation: Cover the plates and incubate at 35-37°C for 16-20 hours for bacteria and 24-48 hours for fungi.[18]

• MIC Determination: The MIC is the lowest concentration of the test compound at which there is no visible growth (i.e., the first clear well).[15][18] This can be assessed visually or by using a plate reader to measure optical density.

Sources

• 1. jddtonline.info [jddtonline.info]
• 2. eurekaselect.com [eurekaselect.com]
• 3. researchgate.net [researchgate.net]
• 4. Prospects of Indole derivatives as methyl transfer inhibitors: antimicrobial resistance managers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 6-Bromoindolglyoxylamido derivatives as antimicrobial agents and antibiotic enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PubChemLite - 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid (C17H15NO3) [pubchemlite.lcsb.uni.lu]
• 8. Production of Indole and Indole-Related Compounds by the Intestinal Microbiota and Consequences for the Host: The Good, the Bad, and the Ugly - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]

Application Notes & Protocols for In Vivo Preclinical Evaluation of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

Introduction: Rationale for In Vivo Investigation

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a synthetic derivative of indole-3-acetic acid (IAA), a well-characterized signaling molecule. While specific biological data on this benzyloxy-substituted analog is scarce, the parent IAA scaffold is a privileged structure in medicinal chemistry. IAA, a microbial tryptophan metabolite, has demonstrated significant anti-inflammatory and anticancer properties in mammalian systems. The addition of a benzyloxy group at the 6-position is hypothesized to modulate the compound's lipophilicity and metabolic stability, potentially enhancing its pharmacokinetic profile and therapeutic efficacy.

These application notes provide a comprehensive framework for the preclinical in vivo evaluation of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in rodent models. The protocols herein are designed to rigorously assess the compound's potential as an anti-inflammatory and anticancer agent, adhering to the highest standards of scientific integrity and animal welfare. All experimental designs should be submitted to and approved by an Institutional Animal Care and Use Committee (IACUC) prior to initiation.[1][2][3][4] Furthermore, all reporting of animal experiments should follow the ARRIVE (Animal Research: Reporting of In Vivo Experiments) guidelines to ensure transparency and reproducibility.[5][6][7][8][9]

PART 1: Foundational In Vivo Characterization

Before assessing efficacy, a foundational understanding of the compound's behavior in a living system is paramount. This initial phase focuses on determining the appropriate dosage range, administration route, and pharmacokinetic profile.

Acute Toxicity and Dose-Ranging Study (Up-and-Down Procedure)

Objective: To determine the maximum tolerated dose (MTD) and identify a safe dose range for subsequent efficacy studies.

Rationale: An acute toxicity study is essential to prevent unintended animal morbidity and to establish a therapeutic window. The up-and-down procedure is a refined method that minimizes the number of animals required.

Protocol:

• Animal Model: Female Swiss Webster mice (6-8 weeks old).

• Housing: Standardized conditions (12-hour light/dark cycle, controlled temperature and humidity, ad libitum access to food and water).

• Compound Formulation: Prepare a stock solution of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in a suitable vehicle (e.g., 0.5% carboxymethylcellulose with 0.1% Tween 80 in sterile water). The formulation should be a homogenous suspension or a clear solution.

• Administration: Administer a single dose via oral gavage (PO) or intraperitoneal injection (IP).[10][11][12][13][14][15][16][17][18][19]

• Procedure:

  • Dose a single animal at a starting dose (e.g., 2000 mg/kg).

  • Observe the animal for 48 hours for signs of toxicity (e.g., changes in behavior, posture, breathing, weight loss).

  • If the animal survives, the next animal is dosed at a higher level (e.g., by a factor of 3.2).

  • If the animal shows signs of severe toxicity or dies, the next animal is dosed at a lower level.

  • Continue this process until the MTD is determined.

• Observation Period: Following the initial 48-hour observation, monitor all animals for a total of 14 days for any delayed toxicity. Record body weight and clinical observations daily.

• Endpoint: At the end of the 14-day period, euthanize the surviving animals and perform a gross necropsy to observe any organ abnormalities.

Pharmacokinetic (PK) Study

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.[20][21][22][23]

Rationale: Understanding the PK profile is critical for designing an effective dosing regimen for efficacy studies. It helps in determining the dosing frequency and predicting potential drug accumulation.[21][24]

Protocol:

• Animal Model: Male Sprague-Dawley rats (200-250 g) with jugular vein cannulation.

• Groups:

  • Group 1: Intravenous (IV) administration (e.g., 2 mg/kg)

  • Group 2: Oral gavage (PO) administration (e.g., 20 mg/kg)

• Procedure:

  • Administer the compound to the respective groups.

  • Collect blood samples (approx. 0.2 mL) from the jugular vein cannula at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose).

  • Process the blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Develop and validate a sensitive analytical method (e.g., LC-MS/MS) to quantify the concentration of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in plasma samples.

• Data Analysis: Use pharmacokinetic software to calculate key parameters.

Table 1: Key Pharmacokinetic Parameters

Parameter	Description
Cmax	Maximum plasma concentration
Tmax	Time to reach Cmax
AUC	Area under the plasma concentration-time curve
t1/2	Elimination half-life
CL	Clearance
Vd	Volume of distribution
F%	Bioavailability (for oral administration)

PART 2: Efficacy Evaluation in Disease Models

Based on the foundational data, efficacy studies can be designed in relevant animal models of inflammation and cancer.[25][26][27][28][29]

Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema Model

Objective: To evaluate the acute anti-inflammatory effects of the compound.

Rationale: The carrageenan-induced paw edema model is a well-established and widely used screening test for acute inflammation.[30][31][32][33]

Protocol:

• Animal Model: Male Wistar rats (150-180 g).

• Groups (n=6 per group):

  • Group 1: Vehicle control (e.g., 0.5% CMC)

  • Group 2: Positive control (e.g., Indomethacin, 10 mg/kg, PO)

  • Group 3-5: Test compound at three different dose levels (e.g., 10, 30, 100 mg/kg, PO), based on the MTD study.

• Procedure:

  • Administer the vehicle, positive control, or test compound orally.

  • After 1 hour, inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control.

dot

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

Anticancer Activity: Xenograft Tumor Model

Objective: To evaluate the in vivo anticancer efficacy of the compound.

Rationale: Xenograft models, where human tumor cells are implanted into immunodeficient mice, are a standard method for assessing the antitumor activity of novel compounds.[25][26]

Protocol:

• Animal Model: Immunodeficient mice (e.g., NOD-SCID or nude mice, 6-8 weeks old).

• Cell Line: A human cancer cell line known to be sensitive to indole derivatives (e.g., a colon cancer line like HCT116 or a breast cancer line like MDA-MB-231).

• Tumor Implantation:

  • Inject 1-5 x 10^6 tumor cells subcutaneously into the right flank of each mouse.

  • Monitor tumor growth regularly using calipers.

• Group Formation: When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (n=8-10 per group).

  • Group 1: Vehicle control

  • Group 2: Positive control (a standard-of-care chemotherapy for the chosen cell line, e.g., 5-Fluorouracil)

  • Group 3-4: Test compound at two different dose levels (e.g., daily PO or IP administration).

• Treatment and Monitoring:

  • Administer the treatments according to the determined schedule for a specified period (e.g., 21-28 days).

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor for any signs of toxicity.

• Endpoint:

  • Euthanize the mice when tumors reach the predetermined endpoint size, or at the end of the study.

  • Excise the tumors, weigh them, and process them for further analysis (e.g., histopathology, biomarker analysis).

dot

Caption: Workflow for a Xenograft Tumor Efficacy Study.

PART 3: Data Interpretation and Reporting

A thorough analysis of the collected data is crucial for making informed decisions about the compound's future development.

Table 2: Efficacy Study Endpoints

Study	Primary Endpoint	Secondary Endpoints
Anti-inflammatory	Percentage inhibition of paw edema	Histopathological analysis of paw tissue, measurement of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in tissue homogenates
Anticancer	Tumor growth inhibition (TGI)	Tumor weight at endpoint, body weight changes, survival analysis, biomarker analysis (e.g., proliferation markers like Ki-67, apoptosis markers like cleaved caspase-3)

The results should be presented clearly and concisely, with appropriate statistical analysis. All experimental details, including the number of animals, housing conditions, and any adverse events, must be reported in accordance with the ARRIVE guidelines to ensure the study's reproducibility and scientific value.[5][6][7][8][9]

Conclusion

This document provides a detailed and scientifically rigorous framework for the in vivo evaluation of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. By following these protocols, researchers can obtain robust and reliable data on the compound's pharmacokinetic profile and its potential therapeutic efficacy as an anti-inflammatory or anticancer agent. The successful execution of these studies will be a critical step in determining the clinical potential of this novel indole derivative.

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• Application of In Vivo Animal Models to Characterize the Pharmacokinetic and Pharmacodynamic Properties of Drug Candidates in Discovery Settings. (2025). ResearchGate.

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Preparation of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid stock solutions for experiments

Application Note & Protocol

Topic: Preparation of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic Acid Stock Solutions for In Vitro and In Vivo Experiments

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive, field-tested guide for the preparation, storage, and handling of stock solutions of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. The protocols detailed herein are designed to ensure solution stability, concentration accuracy, and sterility, thereby promoting experimental reproducibility. We address critical parameters such as solvent selection, dissolution techniques, quality control, and long-term storage, explaining the scientific rationale behind each step. This guide is intended to serve as a foundational resource for researchers utilizing this compound in diverse experimental settings.

Introduction: The Importance of a Validated Protocol

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a synthetic derivative of indole-3-acetic acid, a member of the auxin family of plant hormones. Its unique structure lends it to investigation in various biological systems. As with any experimental compound, the reliability and reproducibility of results are fundamentally dependent on the quality of the reagent solutions used. Improperly prepared stock solutions can lead to issues with compound solubility, stability, and concentration, introducing significant variability into experiments.

This guide establishes a standardized methodology, grounded in best practices for handling hydrophobic, light-sensitive indole derivatives. The primary objective is to create a high-concentration, stable stock solution in an appropriate solvent that can be accurately diluted into aqueous experimental media with minimal precipitation.

Physicochemical Properties & Solvent Selection

Understanding the properties of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is the first step in developing a robust preparation protocol.

Property	Value	Source
Molecular Formula	C₁₇H₁₅NO₃	[1][2]
Molecular Weight	281.31 g/mol	[2]
Appearance	Likely a solid at room temperature	[3]
Predicted XlogP	2.9 - 3.374	[1][2]
Anticipated Solubility	Soluble in DMSO, Ethanol, Methanol. Limited aqueous solubility.	[3][4][5]

Rationale for Solvent Choice:

The high predicted XlogP value indicates that the compound is hydrophobic (lipophilic) and will have poor solubility in water. Therefore, a polar aprotic solvent is required.

• Dimethyl Sulfoxide (DMSO): DMSO is the recommended solvent for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. It is a powerful, polar organic solvent capable of dissolving a wide array of both nonpolar and polar compounds.[4][5] Its miscibility with water and most organic liquids makes it an ideal choice for preparing high-concentration stock solutions that can be subsequently diluted into aqueous cell culture media or buffers.[4][6] For cell culture applications, sterile-filtered, anhydrous DMSO is mandatory to prevent contamination and maintain cell viability.[6]

Materials and Equipment

Reagents & Consumables

• 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid powder (CAS No. 90733-41-8)

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO), ≥99.9% purity (e.g., Tocris Cat. No. 7726 or equivalent)[4]

• Sterile, amber or opaque polypropylene screw-cap cryovials (for aliquots)

• Sterile, DMSO-compatible syringe filters (0.2 µm pore size, Polytetrafluoroethylene (PTFE) or Nylon membrane)[7]

• Sterile syringes

Equipment

• Calibrated analytical balance (readable to 0.1 mg)

• Laminar flow hood / Biosafety cabinet (for sterile applications)

• Vortex mixer

• Bath sonicator (optional, for aiding dissolution)

• Calibrated micropipettes and sterile tips

• Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves

Detailed Protocol: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common concentration for primary screening and dose-response studies. Calculations can be adjusted as needed.

Pre-Protocol Preparations

• Bring the sealed container of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid powder to room temperature before opening to prevent condensation of atmospheric moisture.

• If preparing for sterile applications, decontaminate all surfaces and items entering the biosafety cabinet with 70% ethanol. This includes the exterior of reagent bottles, pipette boxes, and the balance.

Workflow Diagram

Caption: Workflow for preparing a sterile stock solution of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Step-by-Step Procedure

• Calculate Required Mass:

  • Molecular Weight (MW) = 281.31 g/mol

  • Desired Concentration (C) = 10 mM = 0.010 mol/L

  • Desired Volume (V) = 1 mL = 0.001 L

  • Mass (g) = C (mol/L) * V (L) * MW ( g/mol )

  • Mass = 0.010 mol/L * 0.001 L * 281.31 g/mol = 0.0028131 g = 2.81 mg

• Weighing:

  • Tare a sterile microcentrifuge tube or glass vial on the analytical balance.

  • Carefully weigh 2.81 mg of the compound directly into the tared tube.

  • Expert Tip: It is often easier and more accurate to weigh a slightly larger mass (e.g., 5.62 mg) and adjust the solvent volume accordingly (e.g., to 2 mL) to minimize weighing errors.

• Dissolution:

  • Inside the biosafety cabinet, use a calibrated micropipette to add the calculated volume of anhydrous, sterile-filtered DMSO (e.g., 1 mL for 2.81 mg) to the tube containing the compound.

  • Cap the tube tightly and vortex vigorously for 2-3 minutes.

  • Visually inspect the solution against a light source. It should be completely clear with no visible particulates.

  • Troubleshooting: If particulates remain, place the tube in a bath sonicator for 5-10 minutes. This uses ultrasonic waves to break up compound aggregates and facilitate dissolution. Avoid overheating the sample.

• Sterile Filtration (Mandatory for Cell Culture):

  • Draw the dissolved solution into a sterile syringe.

  • Attach a 0.2 µm sterile syringe filter (PTFE or Nylon) to the syringe.[7] Aseptic filtration is the industry-standard and preferred method for sterilizing DMSO solutions, as other methods like autoclaving can cause chemical degradation.[8]

  • Dispense the solution through the filter into a sterile collection tube.[9]

  • Causality Note: This step removes any potential bacterial or fungal contaminants introduced during handling, which is critical for the integrity of cell-based experiments.[6][9]

• Aliquoting:

  • Dispense the final sterile stock solution into smaller, single-use volumes (e.g., 20-100 µL) in sterile, amber, or opaque polypropylene cryovials.

  • Rationale: Aliquoting prevents contamination of the entire stock from repeated use and minimizes degradation caused by multiple freeze-thaw cycles.[10] Using light-protecting vials is crucial as indole compounds can be light-sensitive.[11]

Storage and Stability

• Short-Term Storage (≤ 1 week): Aliquots may be stored at 4°C, protected from light.

• Long-Term Storage (Months to Years): For maximum stability, store aliquots at -20°C or, preferably, -80°C.[10] When stored properly in anhydrous DMSO, the compound should be stable for at least 6 months to a year.

• Handling: Before use, thaw a single aliquot at room temperature and gently vortex to ensure homogeneity. Do not refreeze partially used aliquots. Discard any unused portion of the thawed aliquot to maintain the integrity of future experiments. DMSO is hygroscopic, meaning it readily absorbs water from the air, so containers should be kept tightly sealed.[12][13]

Safety Precautions

• Always handle 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid and DMSO in a well-ventilated area or chemical fume hood.

• Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• DMSO Hazard: DMSO can readily penetrate the skin and may carry dissolved substances with it.[12] Avoid direct contact with the skin. If contact occurs, wash the affected area thoroughly with water for at least 15 minutes.

• Consult the Material Safety Data Sheet (MSDS) for the compound for specific hazard information and disposal guidelines.

References

• G-Biosciences. (n.d.). DMSO Sterile Filtered | Dimethylsulfoxide. Retrieved from [Link]

• dmsostore. (2024, May 15). Extend DMSO Shelf Life with Optimal Glass Storage Solutions. Retrieved from [Link]

• Quora. (2018, October 9). What is the best way of storing a DMSO in a research lab?. Retrieved from [Link]

• ResearchGate. (2022, December 19). Sterile filter before drug exposure to cell culture?. Retrieved from [Link]

• Reddit. (2024, September 12). How to prepare sterile drug solution in DMSO for cell culture?. Retrieved from [Link]

• Pharmaceutical Technology. (2020, September 2). Suitable Sterility Methods for Dimethyl Sulfoxide USP, PhEur. Retrieved from [Link]

• ResearchGate. (2015, June 10). What is the best right way of storing DMSO in research lab?. Retrieved from [Link]

• Plant-Extracts.com. (2024, August 20). Preservation and Protection: Safe Storage and Handling of DMSO-Soluble Plant Extracts. Retrieved from [Link]

• ResearchGate. (2023, May 21). How DMSO aliquot should be stored?. Retrieved from [Link]

• YouTube. (2022, March 4). Preparing Indole-3-acetic Acid Stock Solution. Retrieved from [Link]

• ResearchGate. (2016, April 5). I am looking to make a stock solution containing indole-3-butyric acid. The protocols I have found online are rather vague; does anyone have one?. Retrieved from [Link]

• PubChemLite. (n.d.). 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid. Retrieved from [Link]

• SlideShare. (n.d.). Preparation and Properties of INDOLE. Retrieved from [Link]

• Google Patents. (n.d.). KR20020035857A - Process for the preparation of indole derivatives or salts thereof.

• YouTube. (2017, January 19). Indole : Preparation, Structure & Physical & Chemical Properties. Retrieved from [Link]

• Moldb. (n.d.). 99102-25-7 | 2-[7-(benzyloxy)-1h-indol-3-yl]acetic acid. Retrieved from [Link]

• HRD Pharm. (n.d.). ODM 2-(1,2-Benzisoxazol-3-yl)acetic acid Factory, Manufacturer. Retrieved from [Link]

• PubChem - NIH. (n.d.). (Benzyloxy)acetic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

• PubChem. (n.d.). 2-[1-(1H-indol-2-ylmethyl)indazol-3-yl]acetic acid. Retrieved from [Link]

• PMC - NIH. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. Retrieved from [Link]

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Application Notes & Protocols: The Utility of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic Acid in Modern Medicinal Chemistry

Foreword: A Scaffold of Opportunity

In the landscape of drug discovery, certain molecular frameworks consistently reappear, earning the designation of "privileged structures" for their ability to bind to multiple, diverse biological targets. The indole nucleus is a quintessential example of such a scaffold, forming the core of neurotransmitters like serotonin, the essential amino acid tryptophan, and a multitude of approved therapeutics.[1] This guide focuses on a particularly versatile derivative: 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid .

This compound is more than a simple chemical; it is a sophisticated building block engineered for purpose. The indole-3-acetic acid backbone is a direct structural analog of the natural plant hormone auxin, providing a validated starting point for biological interaction.[2] The benzyloxy group at the 6-position serves a dual role: it acts as a stable protecting group for a phenol, a common hydrogen-bonding pharmacophore, and its steric and electronic properties can be leveraged to fine-tune target engagement. This strategic combination makes 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid a cornerstone for the synthesis of complex therapeutic candidates, from anti-inflammatory agents to next-generation immunomodulators.

This document provides researchers, scientists, and drug development professionals with an in-depth exploration of its application, supported by detailed protocols and the scientific rationale behind its strategic use.

Physicochemical Profile

A foundational understanding of a building block's properties is critical for its effective deployment in a synthetic campaign.

Property	Value	Data Source
Molecular Formula	C17H15NO3	PubChem[3]
Molecular Weight	281.31 g/mol	Moldb[4]
Monoisotopic Mass	281.1052 Da	PubChem[3]
XlogP (Predicted)	2.9	PubChem[3]
Appearance	Solid powder	N/A
CAS Number	22137-92-0	PubChem

Part 1: A Keystone Intermediate for Complex Synthesis

The primary value of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid lies in its role as a highly adaptable synthetic intermediate. Its structure contains multiple reaction handles—the carboxylic acid, the indole N-H, and the aromatic ring—that allow for precise, regioselective modifications.

Application Focus: Synthesis of S1P1 Receptor Modulators

Sphingosine-1-phosphate receptor 1 (S1P1) is a validated G protein-coupled receptor (GPCR) target for treating autoimmune diseases, most notably multiple sclerosis.[5] Functional antagonists of S1P1 cause the internalization of the receptor on lymphocytes, effectively sequestering these immune cells in the lymph nodes and preventing them from migrating to sites of inflammation, such as the central nervous system.[5]

The indoleacetic acid scaffold has been successfully elaborated into potent and centrally available S1P1 functional antagonists, such as the (7-benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic acid series.[5] The core of our topic compound provides the essential structural and electronic features for initiating the synthesis of these complex, polycyclic molecules.

Caption: High-level synthetic workflow for S1P1 modulators.

Protocol 1: Representative Synthesis of a Tricyclic Indole Core

This protocol outlines a plausible, multi-step synthesis to construct a key tricyclic intermediate, demonstrating the utility of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Objective: To synthesize a (7-benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-one) intermediate.

Step 1: Synthesis of the Starting Material via Fischer Indole Synthesis

Causality: The Fischer indole synthesis is a robust and classical method for constructing the indole ring system from a phenylhydrazine and a suitable carbonyl compound.[6][7] This provides a reliable entry point to our core scaffold.

• Reaction Setup: To a round-bottom flask under a nitrogen atmosphere, add 4-(benzyloxy)phenylhydrazine hydrochloride (1.0 eq) and ethyl 4,4-diethoxybutanoate (1.1 eq).

• Solvent & Catalyst: Add anhydrous ethanol to form a slurry, followed by the slow addition of concentrated sulfuric acid (0.2 eq) as a catalyst. The acid facilitates both the formation of the hydrazone intermediate and the subsequent[3][3]-sigmatropic rearrangement and cyclization.

• Reaction Conditions: Heat the mixture to reflux (approx. 78 °C) for 4-6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting hydrazine is consumed.

• Work-up & Purification: Cool the mixture to room temperature and neutralize carefully with a saturated aqueous solution of sodium bicarbonate. Extract the product into ethyl acetate (3x). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude ester is purified by column chromatography.

• Hydrolysis: The purified ethyl ester is dissolved in a 2:1 mixture of methanol and 2M aqueous sodium hydroxide. The mixture is stirred at 50 °C for 2 hours to facilitate saponification. After cooling, the methanol is removed in vacuo, and the aqueous residue is acidified with 1M HCl to precipitate the product, 2-(6-(benzyloxy)-1H-indol-3-yl)acetic acid, which is then filtered, washed with water, and dried.

Step 2: Intramolecular Friedel-Crafts Acylation

Causality: This step is designed to form the third ring of the tricyclic system. The carboxylic acid is first converted to a more reactive acid chloride, which can then undergo an intramolecular electrophilic aromatic substitution onto the electron-rich indole ring.

• Activation: Suspend the 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Add oxalyl chloride (1.5 eq) dropwise, followed by a catalytic amount of N,N-dimethylformamide (DMF). Stir at room temperature for 2 hours. The evolution of gas (CO2, CO, HCl) will be observed.

• Cyclization: Cool the reaction mixture to 0 °C. Add aluminum chloride (AlCl3) (2.0 eq) portion-wise, keeping the internal temperature below 5 °C. The Lewis acid catalyzes the intramolecular acylation.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC for the formation of the ketone product.

• Work-up & Purification: Carefully quench the reaction by pouring it onto crushed ice with concentrated HCl. Extract the product with DCM (3x). The combined organic layers are washed with water, saturated sodium bicarbonate, and brine, then dried over anhydrous sodium sulfate and concentrated. The resulting crude solid, a pyrrolo[1,2-a]indol-1-one, is purified by column chromatography.

Part 2: The Indoleacetic Acid Moiety as a Bioactive Pharmacophore

Beyond its role as a synthetic handle, the indole-3-acetic acid scaffold is a potent pharmacophore in its own right. Its structure bears a strong resemblance to endogenous signaling molecules, allowing it to serve as a starting point for designing enzyme inhibitors and receptor ligands.

Application Focus: Design of Novel Anti-Inflammatory Agents

The structural similarity of indole-3-acetic acid derivatives to the non-steroidal anti-inflammatory drug (NSAID) Indomethacin is noteworthy. Both possess an indole core and an acetic acid side chain. This shared motif is crucial for binding to the active site of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of pro-inflammatory prostaglandins.

By modifying the indole core of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, researchers can develop novel COX inhibitors with potentially improved selectivity for COX-2 over COX-1, which may lead to a reduction in gastrointestinal side effects.[8][9] Furthermore, the carboxylic acid group is a prime candidate for bioisosteric replacement (e.g., with a tetrazole or hydroxamic acid), a common strategy to modulate acidity, improve metabolic stability, and enhance oral bioavailability.[10][11][12]

Caption: Competitive inhibition of the COX enzyme by an indoleacetic acid analog.

Protocol 2: In Vitro Assay for Cyclooxygenase-2 (COX-2) Inhibition

This protocol describes a standard, reliable colorimetric assay to screen compounds for their ability to inhibit COX-2.

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against human recombinant COX-2.

Materials:

• Human recombinant COX-2 enzyme

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic acid (substrate)

• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) (colorimetric probe)

• Test compounds (dissolved in DMSO)

• 96-well microplate

• Microplate reader (absorbance at 590 nm)

Procedure:

• Plate Preparation: In a 96-well plate, add 150 µL of Assay Buffer to all wells.

• Enzyme Addition: Add 10 µL of Assay Buffer to the blank wells. To the control and test wells, add 10 µL of the COX-2 enzyme solution containing heme.

• Compound Addition: Add 10 µL of the appropriate test compound dilution (in DMSO) to the test wells. Add 10 µL of DMSO to the control wells.

• Pre-incubation: Gently mix and incubate the plate at 25 °C for 15 minutes. This allows the inhibitors to bind to the enzyme before the substrate is introduced.

• Initiation of Reaction: To all wells, add 20 µL of a solution containing both the substrate (arachidonic acid) and the colorimetric probe (TMPD).

• Measurement: Immediately begin reading the absorbance at 590 nm every minute for 10 minutes. The rate of increase in absorbance is proportional to the COX-2 activity.

• Data Analysis:

  • Calculate the initial reaction rate (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percent inhibition for each test compound concentration using the formula: % Inhibition = [(V_control - V_test) / V_control] * 100

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Illustrative Structure-Activity Relationship (SAR) Data

The following table presents hypothetical data for our lead compound and rationally designed analogs to illustrate how structural modifications can impact biological activity.

Compound ID	Modification from Parent Compound	Rationale for Modification	Hypothetical COX-2 IC50 (nM)
LEAD-001	2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid	Baseline compound	250
LEAD-002	Debenzylation (6-hydroxy group)	Introduce a hydrogen bond donor.	85
LEAD-003	Bioisosteric replacement (Carboxylic acid -> 1H-Tetrazole)	Increase metabolic stability and alter pKa.[12]	150
LEAD-004	Substitution at 2-position of indole ring (2-methyl)	Probe for steric tolerance near the active site.	600

Conclusion and Future Outlook

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a testament to the power of rational design in medicinal chemistry. It is not merely a reagent but a strategic platform, embodying the principles of privileged structures and functional group protection. Its utility as a synthetic intermediate enables the construction of highly complex and novel therapeutic agents, particularly in the realm of immunomodulation. Concurrently, its inherent pharmacophoric features make it an excellent starting point for the discovery of new enzyme inhibitors. As drug discovery continues to demand molecules with increasing complexity and precision, the foundational role of versatile, intelligently designed building blocks like this one will only grow in importance.

References

• Oliosi, B., et al. (2018). Bioisosteres of Indomethacin as Inhibitors of Aldo-Keto Reductase 1C3. ACS Medicinal Chemistry Letters.
• Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. InTech.
• PubChem. (n.d.). 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid. National Center for Biotechnology Information.
• Macor, J. E., et al. (1990). Indazoles as indole bioisosteres: synthesis and evaluation of the tropanyl ester and amide of indazole-3-carboxylate as antagonists at the serotonin 5HT3 receptor. Journal of Medicinal Chemistry.
• Google Patents. (2015). US9175320B2 - Processes for the preparation of (R)-2-(7-4-cyclopentyl-3-(trifluoromethyl)benzyloxy)-1,2,3,4-tetrahydrocyclopenta[B]indol-3-yl)acetic acid and salts thereof.
• MDPI. (n.d.). Special Issue : Indole and Its Bioisosteric Replacements in Medicinal Chemistry. Molecules.
• BenchChem. (n.d.). A Comparative Guide to the Synthesis of 2-(6-methoxy-1H-indol-3-yl)acetic Acid.
• Wikipedia. (n.d.). Indole-3-acetic acid.
• BenchChem. (n.d.). An In-depth Technical Guide to 2-(6-methoxy-1H-indol-3-yl)acetic Acid.
• Scott, J. D., et al. (2014). (7-Benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic Acids as S1P1 Functional Antagonists. ACS Medicinal Chemistry Letters.
• Kumar, A., et al. (2008). Synthesis and Biological Evaluation of Amide Derivatives of (6-Chloro-2,3-dihydro-1H-inden-1-yl)acetic Acid as Potential Anti-Inflammatory Agents With Lower Gastrointestinal Toxicity. European Journal of Medicinal Chemistry.
• Kumar, A., et al. (2008). Synthesis and Biological Evaluation of Amide Derivatives of (5,6-dimethoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid as Anti-Inflammatory Agents With Reduced Gastrointestinal Ulcerogenecity. European Journal of Medicinal Chemistry.
• Moldb. (n.d.). 2-[7-(benzyloxy)-1h-indol-3-yl]acetic acid.
• Google Patents. (1955). US2701250A - Process of producing indole-3-acetic acids.
• Barf, T., et al. (2009). N-Benzyl-indolo carboxylic acids: Design and synthesis of potent and selective adipocyte fatty-acid binding protein (A-FABP) inhibitors. Bioorganic & Medicinal Chemistry Letters.
• ResearchGate. (n.d.). Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances.
• ResearchGate. (n.d.). Pharmacological Activities and In-Silico Studies of Bioactive Compounds Identified in Organic Fractions of the Methanolic Extract of Citrullus Colocynthis.
• Diop, M. S., et al. (2018). Bioactive Natural Product and Superacid Chemistry for Lead Compound Identification: A Case Study of Selective hCA III and L-Type Ca2+ Current Inhibitors for Hypotensive Agent Discovery. Molecules.
• Roy, T., et al. (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. RSC Medicinal Chemistry.

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• 5. (7-Benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic Acids as S1P1 Functional Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Synthesis and biological evaluation of amide derivatives of (5,6-dimethoxy-2,3-dihydro-1H-inden-1-yl)acetic acid as anti-inflammatory agents with reduced gastrointestinal ulcerogenecity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bioisosteres of Indomethacin as Inhibitors of Aldo-Keto Reductase 1C3 - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Innovative synthesis of drug-like molecules using tetrazole as core building blocks - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid as a Versatile Building Block for Complex Molecule Synthesis

For correspondence:

Introduction

In the landscape of modern medicinal chemistry and drug discovery, the indole scaffold remains a cornerstone for the development of novel therapeutics. Its inherent biological activity and structural versatility make it a privileged core in a multitude of pharmacologically active compounds. Among the diverse array of functionalized indoles, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid emerges as a particularly valuable building block. The presence of a carboxylic acid moiety at the 3-position provides a convenient handle for a variety of chemical transformations, most notably amide bond formation and esterification. This, coupled with the benzyloxy group at the 6-position which can serve as a protected phenol, opens up avenues for further structural diversification. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in the synthesis of complex molecules. We will delve into its key properties, provide detailed, field-proven protocols for its application in common synthetic transformations, and discuss the rationale behind the experimental choices.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physical and chemical properties of a building block is paramount for its successful application in synthesis.

Property	Value	Source
Molecular Formula	C₁₇H₁₅NO₃	PubChem[1]
Molecular Weight	281.31 g/mol	PubChem[1]
Appearance	Light cream powder/solid	Fisher Scientific[2]
Melting Point	148 - 152 °C	Fisher Scientific[2]
Solubility	Soluble in organic solvents such as DMF, DCM, and THF.	Inferred from common reaction conditions.
CAS Number	682802-82-0	Arctom Scientific[3]

Safety and Handling:

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid should be handled with standard laboratory precautions. It is advisable to wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, to avoid skin and eye contact.[2][4] Handling should be performed in a well-ventilated area or a fume hood to prevent inhalation of dust or aerosols.[4] In case of contact, flush the affected area with copious amounts of water.[4] For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.[2][4]

Core Synthetic Applications: Amide Coupling and Esterification

The carboxylic acid functionality of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is the primary site for its elaboration into more complex structures. Amide bond formation and esterification are two of the most fundamental and widely employed transformations for this purpose.

Protocol 1: Amide Bond Formation via Carbodiimide Activation

The formation of an amide bond from a carboxylic acid and an amine is a cornerstone of organic synthesis, particularly in the construction of peptides and other biologically active molecules.[5] Carbodiimide reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or Dicyclohexylcarbodiimide (DCC), are widely used to activate the carboxylic acid, facilitating nucleophilic attack by the amine.[6] The addition of an auxiliary nucleophile like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) is often employed to suppress side reactions and minimize racemization, especially when dealing with chiral amines.[6]

This protocol details a general procedure for the coupling of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid with a primary or secondary amine using EDC and HOBt.

Experimental Workflow:

Caption: Workflow for amide coupling.

Materials:

• 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

• Amine (primary or secondary)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF), anhydrous

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (optional, as a base)

• Water (deionized)

• Ethyl acetate or Dichloromethane (for extraction)

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

Step-by-Step Protocol:

• Reaction Setup:

  • To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (1.0 eq).

  • Dissolve the acid in anhydrous DMF (concentration typically 0.1-0.5 M).

  • Cool the solution to 0 °C using an ice bath.

• Activation:

  • Add HOBt (1.2 eq) and EDC (1.2 eq) to the cooled solution. The order of addition can be important; adding the coupling agents before the amine prevents the formation of unwanted side products.

  • If the amine is provided as a salt (e.g., hydrochloride), add a non-nucleophilic base such as DIPEA or TEA (1.5-2.0 eq) at this stage.

  • Stir the mixture at 0 °C for 30 minutes to allow for the formation of the active ester intermediate.

• Amine Addition:

  • Add the amine (1.1 eq), either neat if it is a liquid or as a solution in a small amount of DMF.

  • Remove the ice bath and allow the reaction to warm to room temperature.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature for 4-16 hours.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, pour the reaction mixture into water.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic layers and wash sequentially with 5% aqueous HCl (if a base was used), saturated aqueous NaHCO₃, and brine. These washes remove unreacted starting materials and coupling byproducts.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired amide.

Protocol 2: Esterification using Phosphorus Oxychloride (POCl₃)

Esterification is another crucial transformation for modifying carboxylic acids.[7] While classic Fischer esterification using a strong acid catalyst and an excess of alcohol is a common method, it can sometimes lead to degradation of sensitive substrates. A milder and often more efficient alternative for the esterification of aromatic carboxylic acids involves the use of phosphorus oxychloride (POCl₃) as an activating agent.[7] This method proceeds under mild conditions and is tolerant of various functional groups.[7]

This protocol provides a general procedure for the esterification of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid with a primary or secondary alcohol.

Experimental Workflow:

Caption: Workflow for esterification.

Materials:

• 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

• Alcohol (primary or secondary), anhydrous

• Phosphorus oxychloride (POCl₃)

• Ethyl acetate or Dichloromethane (for extraction)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

Step-by-Step Protocol:

• Reaction Setup:

  • In a round-bottom flask, dissolve 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (1.0 eq) in the desired alcohol (used as both reactant and solvent, typically a large excess).

  • Cool the solution to 0 °C in an ice bath.

• Activation and Reaction:

  • Slowly add phosphorus oxychloride (POCl₃) (1.2 eq) dropwise to the cooled solution with vigorous stirring. Caution: The reaction can be exothermic.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Reaction Monitoring:

  • Stir the mixture at room temperature for 2-6 hours. For less reactive secondary alcohols, gentle heating (e.g., to reflux) may be required.[7]

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Once the reaction is complete, carefully pour the reaction mixture over crushed ice.

  • Extract the product with an organic solvent such as ethyl acetate or dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with a saturated solution of sodium bicarbonate to neutralize any remaining acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure ester.

Conclusion

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a highly effective and versatile building block for the synthesis of complex molecules of interest to the pharmaceutical and life sciences industries. Its readily modifiable carboxylic acid handle allows for straightforward and efficient amide coupling and esterification reactions, providing access to a wide array of derivatives. The protocols outlined in this application note offer reliable and reproducible methods for the utilization of this valuable synthetic intermediate. By understanding the underlying principles of the reactions and adhering to the detailed procedures, researchers can confidently incorporate 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid into their synthetic strategies to accelerate the discovery and development of novel chemical entities.

References

• American Elements. 2-[6-(benzyloxy)-1H-indol-3-yl]acetic acid. [Link]

• PubChem. 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid. [Link]

• PrepChem. Synthesis of (2) Benzoyloxy Acetic Acid. [Link]

• Arctom Scientific. CAS NO. 682802-82-0 | 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. [Link]

• Der Pharma Chemica. An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acids. [Link]

• National Institutes of Health. Straightforward protocol for the efficient synthesis of varied N1-acylated (aza)indole 2-/3-alkanoic acids and esters: optimization and scale-up. [Link]

• Springer. Microbiologically Produced Carboxylic Acids Used as Building Blocks in Organic Synthesis. [Link]

• National Institutes of Health. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. [Link]

• PubChem. (Benzyloxy)acetic acid. [Link]

• Carl ROTH. Safety Data Sheet: Acetic acid. [Link]

• Growing Science. Process optimization for acid-amine coupling: a catalytic approach. [Link]

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• 3. arctomsci.com [arctomsci.com]
• 4. enamine.enamine.net [enamine.enamine.net]
• 5. growingscience.com [growingscience.com]
• 6. Amide Synthesis [fishersci.dk]
• 7. derpharmachemica.com [derpharmachemica.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Yield of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic Acid Synthesis

Welcome to the technical support center for the synthesis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to improve the yield and purity of this important indole derivative.

I. Introduction and Synthetic Overview

The synthesis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a critical process in the development of various pharmacologically active compounds. The indole scaffold is a privileged structure in medicinal chemistry, and this particular derivative serves as a key intermediate.[1] The most common and reliable method for constructing the indole ring is the Fischer indole synthesis, a reaction discovered in 1883.[2][3] This method involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed from the condensation of a substituted phenylhydrazine with an aldehyde or ketone.[3][4][5]

An alternative and often complementary approach involves the Japp-Klingemann reaction to synthesize the necessary hydrazone intermediate from a β-keto-ester and an aryl diazonium salt, which then undergoes Fischer indole cyclization.[6][7][8] This guide will address challenges and optimization strategies for both the direct Fischer indole synthesis and the Japp-Klingemann/Fischer indole sequence.

General Synthetic Workflow

The synthesis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid typically follows the pathway illustrated below. Understanding this workflow is essential for effective troubleshooting.

Caption: General synthetic workflows for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	- Incomplete Hydrazone Formation: The initial condensation between the hydrazine and the carbonyl compound may be incomplete. - Incorrect Acid Catalyst: The choice and concentration of the acid catalyst are critical for the Fischer indole cyclization.[3][4][9] - Suboptimal Reaction Temperature: The temperature may be too low for the reaction to proceed or too high, leading to degradation. - Oxidative Degradation: Indole compounds can be sensitive to oxidation, especially at elevated temperatures.	- Monitor Hydrazone Formation: Use TLC or ¹H NMR to confirm the complete consumption of the starting materials before proceeding with cyclization. - Optimize Acid Catalyst: Experiment with various Brønsted acids (e.g., H₂SO₄, HCl, p-TsOH) or Lewis acids (e.g., ZnCl₂, BF₃·OEt₂).[3][4][9] Polyphosphoric acid (PPA) is often an effective catalyst.[9] - Systematic Temperature Screening: Vary the reaction temperature in increments (e.g., 10 °C) and monitor the progress by TLC to find the optimal condition. - Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative side reactions.[9]
Formation of Multiple Isomers	- Regioselectivity Issues: The cyclization of the hydrazone can sometimes lead to the formation of isomeric indole products. - "Abnormal" Fischer Indole Synthesis: Electron-donating groups, such as the benzyloxy group, can sometimes promote alternative cyclization pathways.	- Varying Acid Strength: The regioselectivity of the Fischer indole synthesis can be influenced by the acidity of the reaction medium.[9] Experiment with different acid catalysts to favor the desired isomer. - Milder Reaction Conditions: Consider using milder reaction conditions, such as a lower temperature or a less aggressive acid catalyst, to minimize the formation of byproducts.
Product Degradation During Workup or Purification	- Prolonged Exposure to Acid: The indole product can be sensitive to strong acidic conditions, leading to degradation.[9] - Exposure to Light: Indole acetic acids can be light-sensitive.[9] - Debenzylation: The benzyl protecting group may be cleaved under harsh acidic or reductive conditions.	- Prompt Neutralization: Neutralize the reaction mixture promptly after completion. - Protection from Light: Use amber glassware or cover the reaction and purification vessels with aluminum foil to protect the product from light.[9] - Careful Selection of Deprotection Method: If debenzylation is the desired next step, common methods include catalytic hydrogenation (e.g., Pd/C, H₂) or treatment with sodium in liquid ammonia.[10][11] For avoiding premature debenzylation, avoid harsh acidic conditions.
Difficulty in Product Purification	- Presence of Tarry Byproducts: High temperatures or strong acids can lead to the formation of polymeric, tar-like impurities. - Co-elution with Impurities: The product may co-elute with starting materials or byproducts during column chromatography.	- Aqueous Workup: Perform an aqueous workup to remove the acid catalyst and other water-soluble impurities.[12] - Optimized Chromatography: Systematically screen different solvent systems for column chromatography. A gradient elution may be necessary to achieve good separation.[12] - Recrystallization: Recrystallization from a suitable solvent system can be a highly effective purification method.[12]

III. Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for the synthesis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid?

A1: For the direct Fischer indole synthesis, the key starting materials are 6-benzyloxyphenylhydrazine and a suitable carbonyl compound that can provide the acetic acid side chain, such as levulinic acid or its esters.[13] For the Japp-Klingemann/Fischer indole route, one would typically start with 6-methoxyaniline (which can be benzylated) and a β-keto-ester like diethyl 2-oxoglutarate.[14]

Q2: How can I prepare the 6-benzyloxyphenylhydrazine precursor?

Q3: What are the advantages of using the Japp-Klingemann reaction in this synthesis?

Q4: My final product is a dark oil and difficult to purify. What can I do?

A4: The formation of a dark, oily product often indicates the presence of polymeric or oxidized impurities. To address this, consider the following:

• Lowering the Reaction Temperature: High temperatures can promote the formation of tarry byproducts.

• Using an Inert Atmosphere: As mentioned in the troubleshooting guide, running the reaction under nitrogen or argon can prevent oxidation.

• Purification via Recrystallization: If column chromatography is proving difficult, attempt to recrystallize the crude product from a suitable solvent or solvent mixture.

Q5: Are there any specific safety precautions I should take during this synthesis?

A5: Yes, several safety precautions are essential:

• Hydrazine Derivatives: Many hydrazine derivatives are toxic and potential carcinogens. Handle them with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Strong Acids: Strong acids like sulfuric acid and polyphosphoric acid are corrosive. Handle them with care and appropriate PPE.

• Inert Atmosphere: When working with an inert atmosphere, ensure proper setup and handling of gas cylinders.

IV. Optimized Experimental Protocols

Protocol 1: Fischer Indole Synthesis of Ethyl 2-(6-(Benzyloxy)-1H-indol-3-yl)acetate

This protocol provides a step-by-step method for the synthesis of the ethyl ester precursor to the target compound.

Materials:

• 6-Benzyloxyphenylhydrazine hydrochloride

• Ethyl levulinate

• Ethanol, absolute

• Concentrated Sulfuric Acid

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 6-benzyloxyphenylhydrazine hydrochloride (1.0 eq) in absolute ethanol.

• Add ethyl levulinate (1.1 eq) to the solution.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by TLC. The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude ethyl 2-(6-(benzyloxy)-1H-indol-3-yl)acetate.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Hydrolysis of Ethyl 2-(6-(Benzyloxy)-1H-indol-3-yl)acetate

Materials:

• Ethyl 2-(6-(benzyloxy)-1H-indol-3-yl)acetate

• Ethanol

• Sodium Hydroxide (aqueous solution)

• Hydrochloric Acid (aqueous solution)

Procedure:

• Dissolve the purified ethyl 2-(6-(benzyloxy)-1H-indol-3-yl)acetate in a mixture of ethanol and aqueous sodium hydroxide solution.

• Heat the mixture at reflux until the hydrolysis is complete (monitor by TLC).

• Remove the ethanol under reduced pressure.

• Acidify the remaining aqueous solution with hydrochloric acid to precipitate the crude 2-(6-(benzyloxy)-1H-indol-3-yl)acetic acid.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

• If necessary, recrystallize the product from a suitable solvent to obtain the pure acid.

Troubleshooting Logic Diagram

The following diagram provides a logical approach to troubleshooting common issues encountered during the synthesis.

Caption: A logical flow for troubleshooting synthesis issues.

V. References

• Japp–Klingemann reaction - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

• The Japp‐Klingemann Reaction - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Japp-Klingemann reaction - chemeurope.com. (n.d.). Retrieved January 17, 2026, from [Link]

• Béla, P. (1999). SYNTHESIS OF 5-SUBSTITUTED INDOLE DERIVATIVES, PART II.1 SYNTHESIS OF SUMATRIPTAN THROUGH THE JAPP-KLINGEMANN REACTION. Arkivoc, 1999(1), 1-1.

• A three-component Fischer indole synthesis | Springer Nature Experiments. (n.d.). Retrieved January 17, 2026, from [Link]

• Fischer indole synthesis optimization and application towards preparation of 1H-indol-3-ylacetic acid analogues - Kaunas University of Technology | KTU. (n.d.). Retrieved January 17, 2026, from [Link]

• Fischer indole synthesis – Knowledge and References - Taylor & Francis. (n.d.). Retrieved January 17, 2026, from [Link]

• Fischer indole synthesis - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

• Synthesis of (2) Benzoyloxy Acetic Acid - PrepChem.com. (n.d.). Retrieved January 17, 2026, from [Link]

• 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid - PubChemLite. (n.d.). Retrieved January 17, 2026, from [Link]

• The Benzyne Fischer-Indole Reaction - Organic Chemistry Portal. (n.d.). Retrieved January 17, 2026, from [Link]

• New 3H-Indole Synthesis by Fischer's Method. Part I - PMC - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

• An Efficient Method for the N‐Debenzylation of Aromatic Heterocycles | CoLab. (n.d.). Retrieved January 17, 2026, from [Link]

• New 3H-indole synthesis by Fischer's method. Part I - PubMed. (n.d.). Retrieved January 17, 2026, from [Link]

• Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions - qualitas1998.net. (n.d.). Retrieved January 17, 2026, from [Link]

• US2701250A - Process of producing indole-3-acetic acids - Google Patents. (n.d.). Retrieved January 17, 2026, from

• 4-benzyloxyindole - Organic Syntheses Procedure. (n.d.). Retrieved January 17, 2026, from [Link]

• Synthesis of Substituted Indazole Acetic Acids by NN Bond Forming Reactions - Diva-Portal.org. (n.d.). Retrieved January 17, 2026, from [Link]

• Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

• Synthesis of 6-[2-(benzoxazol-2-ylmethylamino)ethoxy]-1-alkyl-1H-indole-2-carboxylic acid and inhibitory activity on beta-amyloid aggregation - PubMed. (n.d.). Retrieved January 17, 2026, from [Link]

• WO2016135630A1 - Process for removing impurities from acetic acid - Google Patents. (n.d.). Retrieved January 17, 2026, from

• Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives | Request PDF - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Mild, efficient and rapid O-debenzylation of ortho-substituted phenols with trifluoroacetic acid | Request PDF - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Synthesis and Transformations of Bioactive Scaffolds via Modified Mannich and aza‐Friedel–Crafts Reactions - PMC - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

• (7-Benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic Acids as S1P1 Functional Antagonists - PubMed Central. (n.d.). Retrieved January 17, 2026, from [Link]

• Asymmetric synthesis of 2,3-disubstituted indolines via an organocatalytic intramolecular Michael addition - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• US3178466A - 2-(2, 6-dimethoxybenzoylthio) acetic acid - Google Patents. (n.d.). Retrieved January 17, 2026, from

• EP0552912A2 - Method for producing 2,6-dihydroxybenzoic acid - Google Patents. (n.d.). Retrieved January 17, 2026, from

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Technical Support Center: Purification of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

Welcome to the technical support guide for the purification of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. This document is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges, provide detailed troubleshooting advice, and offer validated protocols to help you achieve high purity for this important indole derivative.

Understanding the Molecule: Key Purification Challenges

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid presents a unique set of purification challenges stemming from its chemical structure. A proactive understanding of these issues is the first step toward a successful purification strategy.

• Indole Ring Sensitivity: The indole nucleus is electron-rich and susceptible to oxidation, especially when exposed to air, light, or harsh acidic conditions.[1][2] This can lead to the formation of colored impurities, which are often difficult to remove.

• Carboxylic Acid Functionality: The acetic acid side chain allows for manipulation through acid-base chemistry, forming the basis of extractive purification. However, it can also participate in side reactions, such as esterification if alcoholic solvents are used under acidic conditions for prolonged periods.[3]

• Benzyl Protecting Group: While generally stable, the benzyl ether is susceptible to hydrogenolysis. Purification methods involving certain catalysts (like palladium on carbon) must be avoided if this group's integrity is to be maintained.

• Precursor Impurities: Common synthetic routes, such as the Fischer indole synthesis, may introduce isomeric byproducts or unreacted starting materials that co-purify with the target compound.[1][4]

Frequently Asked Questions (FAQs)

Q1: My final product is pink/brown instead of the expected off-white solid. What is the cause?

A1: The discoloration is almost certainly due to oxidation of the indole ring.[1] This is a common issue and can be exacerbated by prolonged exposure to air and light, especially during workup and drying.[5][6] To minimize this, perform extractions and filtrations promptly, and dry the product under vacuum in the dark. If the color persists, treatment with a small amount of activated charcoal during recrystallization can be effective.[5][6][7]

Q2: What is the best solvent system for recrystallizing 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid?

A2: There is no single "magic" solvent.[8] The ideal choice depends on the specific impurity profile of your crude material. A good starting point is a mixed solvent system that balances solubility. For indole-acetic acids, systems like ethanol/water, ethyl acetate/hexane, or toluene are often effective.[7][9][10] The goal is to find a system where the compound is soluble when hot but sparingly soluble when cold, while impurities remain in the mother liquor.[11]

Q3: I've tried to recrystallize my product, but it "oils out" instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the solid melts before it dissolves or precipitates from a supersaturated solution at a temperature above its melting point.[12] This is often caused by the presence of significant impurities or by cooling the solution too quickly.[13]

• Solution 1: Re-heat the mixture and add more of the "good" (more polar) solvent to increase the total volume and ensure the compound stays dissolved longer as it cools.[12][13]

• Solution 2: If impurities are suspected, first purify the crude material by flash column chromatography and then attempt recrystallization.

Q4: My compound refuses to crystallize from the solution, even after cooling. What are my options?

A4: Failure to crystallize is typically due to either excessive solvent (the solution is not saturated) or the presence of impurities inhibiting crystal lattice formation.[8][14]

• Try scratching: Use a glass rod to scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.[14]

• Add a seed crystal: If you have a small amount of pure, crystalline product from a previous batch, add a tiny crystal to the cooled solution to induce crystallization.[14]

• Reduce solvent volume: Carefully evaporate some of the solvent under reduced pressure and then attempt to cool and crystallize again.[14]

• Change the solvent system: If all else fails, remove the solvent completely and attempt recrystallization from a different solvent or mixed-solvent system.[13]

Q5: How should I store the purified 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid?

A5: Due to its sensitivity, proper storage is critical to maintain purity. The compound should be stored in a tightly sealed, amber-colored vial to protect it from light and air.[15] For long-term stability, storage at low temperatures (e.g., 4°C) in the dark is recommended.[15][16]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common purification problems.

Symptom / Observation	Potential Cause(s)	Recommended Solution(s)
Low Purity by HPLC/TLC (Multiple Spots)	1. Incomplete reaction or carryover of starting materials. 2. Formation of side-products (e.g., isomers). 3. Degradation of the product during workup or storage (oxidation).[17]	1. Optimize Reaction: Ensure the initial reaction has gone to completion. 2. Flash Chromatography: Perform silica gel column chromatography to separate the product from non-polar and closely-related impurities.[1][18] 3. Acid-Base Extraction: Use an acid-base workup to selectively isolate the carboxylic acid from neutral or basic impurities.[5][7]
Product is a Persistent Oil or Gummy Solid	1. High levels of impurities are depressing the melting point and disrupting crystallization. 2. Residual solvent trapped in the solid.	1. Pre-Purification: Subject the crude oil to flash chromatography before attempting crystallization.[12] 2. High Vacuum Drying: Dry the material under high vacuum for an extended period, possibly with gentle heating, to remove stubborn solvents.
Poor Yield After Recrystallization	1. Too much solvent was used, causing significant product loss to the mother liquor.[13] 2. The product is more soluble in the chosen solvent system than anticipated. 3. Premature crystallization during a hot filtration step.[13]	1. Concentrate: Reduce the volume of the mother liquor and cool again to recover a second crop of crystals. 2. Solvent Screen: Re-evaluate the solvent system. Test solubility in small vials before committing the entire batch. 3. Optimize Filtration: Ensure the filtration apparatus (funnel, flask) is pre-heated and that the filtration is performed quickly to prevent cooling.
Product Purity Decreases Over Time	1. Slow oxidation of the indole ring upon exposure to air/light.[15] 2. Potential slow de-benzylation if exposed to incompatible conditions.	1. Proper Storage: Store the purified solid in an amber vial, under an inert atmosphere (e.g., argon or nitrogen), and at reduced temperature (≤ 4°C).[15]

Detailed Purification Protocols

Protocol 1: Optimized Acid-Base Extraction

This technique is excellent for removing neutral or basic impurities from the crude reaction mixture.

• Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate (EtOAc).

• Base Wash: Transfer the solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (2-3 times). The target acidic compound will move into the aqueous layer as its sodium salt, leaving neutral impurities in the organic layer.

• Combine Aqueous Layers: Combine all aqueous extracts. Perform a back-extraction with a small amount of fresh EtOAc to remove any remaining neutral impurities.

• Acidification: Cool the combined aqueous layer in an ice bath. Slowly acidify with 1M hydrochloric acid (HCl) until the pH is ~2-3.[5][6][19] The product will precipitate as a solid.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing: Wash the solid on the filter with copious amounts of cold deionized water to remove inorganic salts.[5][6]

• Drying: Dry the purified solid under vacuum, protected from light.

Protocol 2: Recrystallization from Ethyl Acetate/Hexane

This is a robust method for removing both more polar and less polar impurities.

• Dissolution: Place the crude, extracted solid in an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate to dissolve the solid completely.

• Charcoal Treatment (Optional): If the solution is highly colored, add a small amount of activated charcoal (approx. 1-2% by weight), swirl, and keep hot for 5-10 minutes.

• Hot Filtration (if charcoal used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal.[1]

• Induce Crystallization: While swirling the hot filtrate, slowly add hexane (the anti-solvent) until the solution becomes faintly cloudy (turbid).

• Re-dissolve: Add a drop or two of hot ethyl acetate to just redissolve the turbidity, ensuring a saturated solution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, place it in an ice bath for at least 30 minutes to maximize crystal formation.[1]

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold hexane, and dry under vacuum.

Protocol 3: Flash Column Chromatography

Use this method when acid-base extraction and recrystallization are insufficient to achieve the desired purity.

• Stationary Phase: Silica gel (230-400 mesh).[18]

• Mobile Phase (Eluent): A gradient system of hexane and ethyl acetate is a good starting point. Adding a small amount of acetic acid (0.5-1%) to the mobile phase can reduce tailing and improve the peak shape of the acidic product.[18]

• Procedure:

  • Pack Column: Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 9:1 Hexane:EtOAc) and pack the column.

  • Load Sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and load it onto the column. Alternatively, perform a "dry load" by adsorbing the compound onto a small amount of silica gel.[1]

  • Elution: Begin elution with the low-polarity mobile phase. Gradually increase the polarity (e.g., to 7:3 or 1:1 Hexane:EtOAc) to elute the product.

  • Monitor: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

  • Isolate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified compound.

Visual Workflow and Logic

General Purification Strategy

The following diagram outlines a logical workflow for purifying crude 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, starting from the raw output of a synthesis.

Caption: A decision-tree workflow for purifying the target compound.

References

• Organic Syntheses. (n.d.). Indole-3-acetic Acid. Organic Syntheses Procedure. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed degradation pathways of the drug under different hydrolytic conditions. Retrieved from [Link]

• Quora. (2017, April 5). What should I do if crystallisation does not occur?. Retrieved from [Link]

• Google Patents. (n.d.). US2701250A - Process of producing indole-3-acetic acids.

• University of Angers. (n.d.). Guide for crystallization. Retrieved from [Link]

• ScienceMadness.org. (n.d.). INDOLE-3-ACETIC ACID. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Journal of Applied Biology and Biotechnology. (2023, April 4). Characterization of indole-3-acetic acid biosynthesis and stability from Micrococcus luteus. Retrieved from [Link]

• National Institutes of Health. (n.d.). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Retrieved from [Link]

• ResearchGate. (2025, August 6). The influence of extraction procedure on yield of indole-3-acetic acid in plant extracts. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• PubMed. (n.d.). Purification of 3-indolylacetic acid by solid phase extraction. Retrieved from [Link]

• Wikipedia. (n.d.). Indole-3-acetic acid. Retrieved from [Link]

• Jabonline.in. (2025, December 12). Characterization of indole-3-acetic acid biosynthesis and stability from Micrococcus luteus. Retrieved from [Link]

• SciSpace. (n.d.). Microbial Degradation of Indole and Its Derivatives. Retrieved from [Link]

• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column purification of carboxylic acids. Retrieved from [Link]

• Google Patents. (2016, September 1). WO2016135630A1 - Process for removing impurities from acetic acid.

• Scientific Research Publishing. (n.d.). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Retrieved from [Link]

• Longdom Publishing. (2012, August 26). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Dete. Retrieved from [Link]

• MDPI. (n.d.). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. Retrieved from [Link]

• RSC Publishing. (2021, September 24). Characterization and synthesis of indole-3-acetic acid in plant growth promoting Enterobacter sp.. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Identification and synthesis of impurities formed during sertindole preparation. Retrieved from [Link]

• PubMed. (n.d.). Evolution of a metabolic pathway for degradation of a toxic xenobiotic: the patchwork approach. Retrieved from [Link]

• PubMed Central. (2019, July 8). Indole-3-acetic acid production by Streptomyces fradiae NKZ-259 and its formulation to enhance plant growth. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (n.d.). Impurity Profiling With Use of Hyphenated Techniques. Retrieved from [Link]

• ICH. (2019, July 22). impurities: guideline for residual solvents q3c(r6). Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-benzyloxyindole. Retrieved from [Link]

• Google Patents. (n.d.). US3178466A - 2-(2, 6-dimethoxybenzoylthio) acetic acid.
• Google Patents. (n.d.). EP0552912A2 - Method for producing 2,6-dihydroxybenzoic acid.

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Stability and degradation of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in different solvents

This technical guide provides in-depth information and practical advice for researchers, scientists, and drug development professionals working with 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. This document addresses common questions and troubleshooting scenarios related to the stability and degradation of this compound in various solvents, ensuring the integrity and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid?

A1: Like many indole derivatives, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is susceptible to degradation through several pathways. The two primary points of instability are the indole ring and the benzyloxy protecting group. The indole ring is prone to oxidation, which can be accelerated by exposure to air, light, and certain metal ions.[1] The benzyloxy group, while generally stable, can be cleaved under strongly acidic or certain oxidative conditions.[2] Therefore, careful consideration of solvents, pH, light exposure, and temperature is crucial for maintaining the compound's integrity.

Q2: What are the ideal storage conditions for this compound in its solid state and in solution?

A2: In its solid state, the compound should be stored in a tightly sealed, opaque container at low temperatures, preferably at or below -20°C, and protected from light and moisture to minimize oxidative and hydrolytic degradation. For solutions, the ideal storage conditions depend heavily on the solvent. If short-term storage is necessary, prepare fresh solutions and store them at 2-8°C in amber vials. For longer-term storage, aliquoting and freezing at -20°C or -80°C is recommended, although freeze-thaw cycles should be minimized. The choice of solvent is critical; protic and aqueous solvents may be less ideal for long-term stability compared to aprotic solvents like anhydrous DMSO or DMF, provided they are compatible with your experimental system.

Q3: I am seeing an unexpected loss of my compound in solution. What could be the cause?

A3: Unexpected loss of the parent compound can be attributed to several factors. First, assess your solvent for purity and potential contaminants. Peroxides in aged ethers (like THF or dioxane) or the presence of metal ions can catalyze degradation.[3] Ensure your solvent is of high purity and de-gassed if necessary. Second, consider the pH of your solution, as both acidic and basic conditions can promote degradation. Finally, exposure to ambient light, even for short periods, can induce photolytic degradation. It is advisable to work with this compound under subdued light conditions and use amber glassware or foil-wrapped containers.

Q4: Which analytical technique is best for monitoring the stability of this compound?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV or photodiode array (PDA) detection is the most common and effective technique for quantifying the parent compound and its degradation products.[4][5] For definitive identification of unknown degradation products, coupling HPLC with mass spectrometry (LC-MS/MS) is highly recommended.[6][7][8][9] This allows for the separation of the parent drug from its degradants and provides mass-to-charge ratio and fragmentation data to help elucidate their structures.

Troubleshooting Guides

Scenario 1: Rapid Degradation Observed in Acidic Media

Issue: When preparing a solution of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in an acidic buffer (e.g., pH < 4) or during an acid-stress study (e.g., 0.1 M HCl), a rapid loss of the parent peak is observed in the HPLC chromatogram, with the appearance of new, more polar peaks.

Probable Cause: The benzyloxy ether linkage is susceptible to cleavage under strong acidic conditions, leading to the formation of 6-hydroxy-1H-indol-3-ylacetic acid and benzyl alcohol. This is a classic deprotection reaction.

Troubleshooting Steps:

• Confirm Degradant Identity: Use LC-MS to analyze the stressed sample. Look for a mass corresponding to the de-benzylated product (C10H9NO3) and potentially the benzyl cation or its subsequent reaction products.

• Mitigate Degradation: If acidic conditions are required for your experiment, use the mildest possible pH and the lowest effective temperature. Prepare solutions immediately before use and minimize storage time.

• Alternative Solvents: If possible, consider using a less acidic medium or a buffered system that maintains a pH above 4.

Scenario 2: Multiple Degradation Peaks in Oxidative Stress Studies

Issue: During a forced degradation study using hydrogen peroxide (H₂O₂), multiple new peaks appear in the chromatogram, some with similar retention times, making quantification difficult.

Probable Cause: The indole nucleus is highly susceptible to oxidation. H₂O₂ can lead to the formation of several oxidative products, including N-oxides and hydroxylation at various positions on the indole ring, most commonly at the 2-position to form an oxindole derivative.[1]

Troubleshooting Steps:

• Optimize Stress Conditions: The goal of forced degradation is to achieve 5-20% degradation.[10][11] If you are observing excessive degradation, reduce the concentration of H₂O₂, the temperature, or the duration of the stress study. A typical starting point is 3% H₂O₂ at room temperature for 24 hours.[10]

• Improve Chromatographic Resolution: Modify your HPLC method to better separate the degradation products. This can be achieved by:

  • Slowing the gradient elution.

  • Trying a different column chemistry (e.g., a phenyl-hexyl column instead of a C18).

  • Adjusting the mobile phase pH.

• Characterize Peaks: Use LC-MS/MS to obtain fragmentation data for each peak to propose structures for the various oxidative degradants. Common oxidative products of indole-3-acetic acids include oxindole-3-acetic acid and its hydroxylated analogues.

Scenario 3: Unstable HPLC Baseline During Analysis

Issue: When running a stability sample on HPLC, the baseline is noisy or drifting, making it difficult to accurately integrate peaks.

Probable Cause: This can be due to several factors, including an improperly conditioned column, contaminated mobile phase, or temperature fluctuations.[12][13][14] Air bubbles in the pump or detector cell are also a common cause.

Troubleshooting Steps:

• Mobile Phase Preparation: Ensure your mobile phase is properly filtered and degassed. If using buffers, make sure they are fully dissolved and the pH is stable.

• System Purge: Purge all pump lines to remove any air bubbles.

• Column Equilibration: Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before injecting your sample. A stable baseline should be achieved before starting the sequence.

• Check for Leaks: Inspect all fittings for any signs of leakage.

• Detector Lamp: An aging detector lamp can also cause baseline instability. Check the lamp's energy output and replace it if necessary.

Experimental Protocols and Data Presentation

Protocol: Forced Degradation Study

This protocol outlines a systematic approach to investigating the stability of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

1. Solution Preparation:

• Prepare a stock solution of the compound at approximately 1 mg/mL in a suitable solvent such as acetonitrile or methanol.[15]

• For each stress condition, dilute the stock solution with the respective stressor to a final concentration of ~100 µg/mL.

2. Stress Conditions (as per ICH Q1A(R2) guidelines): [16]

• Acid Hydrolysis: Mix the drug solution with 0.1 M HCl. Incubate at 60°C.

• Base Hydrolysis: Mix the drug solution with 0.1 M NaOH. Incubate at 60°C.

• Oxidative Degradation: Mix the drug solution with 3% H₂O₂. Store at room temperature, protected from light.

• Thermal Degradation: Store the solid compound and a solution in a suitable solvent at 60°C in a calibrated oven.

• Photolytic Degradation: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[15] A control sample should be wrapped in aluminum foil to exclude light.

3. Sampling and Analysis:

• Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Neutralize the acid and base-stressed samples before analysis.

• Analyze all samples by a validated stability-indicating HPLC method.

4. Data Presentation:

Summarize the percentage of the parent compound remaining and the formation of major degradation products in a table.

Stress Condition	Time (hours)	% Parent Compound Remaining	% Area of Major Degradant 1 (RT)	% Area of Major Degradant 2 (RT)
0.1 M HCl, 60°C	0	100	0	0
8	85.2	12.5 (X.X min)	-
24	60.7	35.1 (X.X min)	-
0.1 M NaOH, 60°C	0	100	0	0
8	98.1	1.2 (Y.Y min)	-
24	92.5	5.8 (Y.Y min)	-
3% H₂O₂, RT	0	100	0	0
8	90.3	4.1 (Z.Z min)	3.2 (W.W min)
24	75.6	10.8 (Z.Z min)	8.9 (W.W min)

Proposed Stability-Indicating HPLC-UV Method

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

Visualizations

Predicted Degradation Pathways

Caption: Predicted major degradation pathways for the target compound.

Experimental Workflow for Stability Study

Sources

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• 8. LC and LC-MS/MS studies for identification and characterization of degradation products of d-tubocurarine chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. resolvemass.ca [resolvemass.ca]

Common side-products in the synthesis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

Welcome to the technical support center for the synthesis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. This guide is designed for researchers, medicinal chemists, and process development professionals who are actively working with this molecule. My objective is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your synthesis effectively. We will explore the common pitfalls and side-product formations encountered during the multi-step synthesis of this valuable indole derivative, ensuring you can anticipate, identify, and mitigate these challenges.

Section 1: Troubleshooting the Indole Core Formation via Japp-Klingemann and Fischer Synthesis

The construction of the indole nucleus is the cornerstone of this synthesis. A prevalent and robust method involves the Japp-Klingemann reaction to form a key hydrazone intermediate, followed by an acid-catalyzed Fischer indole synthesis to cyclize and form the indole ring.[1][2] However, this sequence is sensitive to reaction conditions and can be a primary source of impurities if not properly controlled.

Frequently Asked Questions & Troubleshooting

Q1: My initial Japp-Klingemann reaction is giving a low yield of the hydrazone intermediate, and I'm observing significant tar formation. What's going wrong?

This is a classic issue stemming from the stability and reactivity of the diazonium salt intermediate. Here are the most common causes and their solutions:

• Decomposition of the Diazonium Salt: Aryl diazonium salts are notoriously unstable at elevated temperatures.[3] The diazotization of 4-(benzyloxy)aniline must be performed at 0-5 °C. Allowing the temperature to rise will lead to decomposition, forming phenolic byproducts and intractable tars.

• Incorrect pH Profile: The Japp-Klingemann reaction has stringent pH requirements. The initial coupling of the diazonium salt with the β-ketoester (e.g., diethyl 2-acetylglutarate) is best performed in a slightly acidic to neutral medium. Subsequently, the conversion of the azo intermediate to the hydrazone is promoted by a slightly basic pH.[3] Failure to control this sequence can stall the reaction or promote side reactions.

• Self-Coupling of the Diazonium Salt: If the concentration of the diazonium salt is too high or if it is not consumed quickly by the coupling partner, it can couple with itself, leading to colored azo-dye impurities.[3]

Troubleshooting Workflow:

• Strict Temperature Control: Ensure your reaction vessel is maintained in an ice-salt bath during the addition of sodium nitrite to the aniline solution. Use the generated diazonium salt immediately; do not store it.

• Monitor and Adjust pH: Use pH paper or a calibrated pH meter. After the initial coupling, carefully add a base like sodium acetate to facilitate the conversion to the hydrazone.

• Controlled Addition: Add the cold diazonium salt solution slowly to the solution of the β-ketoester to maintain a low instantaneous concentration, minimizing self-coupling.

Q2: The subsequent Fischer indole cyclization is inefficient, and my crude product shows multiple spots on TLC, some of which are isomeric. How can I improve the selectivity and yield?

The Fischer indole synthesis, while powerful, is an acid-catalyzed rearrangement at elevated temperatures, a perfect storm for side-product formation.[4][5]

• Cause - Catalyst Choice: The choice and amount of acid (e.g., H₂SO₄, polyphosphoric acid, Lewis acids like ZnCl₂) are critical. An overly aggressive acid or excessive concentration can lead to charring, sulfonation of the aromatic rings, or premature cleavage of the benzyl protecting group.

• Cause - Ambiguous Cyclization: While your starting material, 4-(benzyloxy)phenylhydrazine, is symmetrical in terms of its substitution pattern relative to the hydrazine moiety, impurities in the hydrazone intermediate from the previous step can lead to the formation of undesired indole regioisomers.

• Cause - Thermal Degradation: Indoles themselves can be sensitive to strong acid and heat.[6] Prolonged reaction times or excessive temperatures can lead to polymerization or degradation of the desired product.

Optimization Protocol:

• Purify the Hydrazone: Do not proceed with a crude hydrazone intermediate. Recrystallize or chromatograph the hydrazone to ensure it is free of isomers and unreacted starting materials.

• Select an Appropriate Catalyst: Polyphosphoric acid (PPA) is often a good choice as it acts as both a catalyst and a solvent. Alternatively, milder Lewis acids can be explored. Start with catalytic amounts and titrate up as needed.

• Optimize Temperature and Time: Monitor the reaction by TLC. The goal is to find the minimum temperature and time required for complete conversion of the hydrazone. Once the starting material is consumed, cool the reaction immediately and proceed with the workup to prevent product degradation.

Caption: Key reaction pathway and common side-product formations during indole core synthesis.

Section 2: Impurities from Protecting Groups and Final Hydrolysis

Even after successfully forming the indole core, the benzyloxy protecting group and the final ester hydrolysis step present opportunities for impurity generation.

Q3: My final product is contaminated with a significant amount of 2-(6-hydroxy-1H-indol-3-yl)acetic acid. What is causing this premature debenzylation?

The benzyl ether is a versatile protecting group, but it is susceptible to cleavage under several conditions, leading to the formation of the corresponding phenol.

• Acid-Catalyzed Cleavage: The strongly acidic conditions of the Fischer indole synthesis are a primary culprit. The benzyl group can be cleaved, especially with prolonged heating.[7][8]

• Hydrogenolysis: If you use catalytic hydrogenation (e.g., Pd/C, H₂) for any reduction steps, or if such reagents are used in subsequent synthetic steps on this core, the benzyl ether will be readily cleaved.[9] This is the standard method for its removal, so accidental exposure to these conditions will result in the deprotected side-product.

Preventative Measures:

• If acid-catalyzed debenzylation is severe, consider a milder catalyst for the Fischer cyclization (e.g., switching from H₂SO₄ to ZnCl₂).

• Scrupulously avoid any exposure to hydrogenation catalysts unless deprotection is the desired outcome.

• If this side-product is consistently formed, it can often be separated from the desired product via flash column chromatography, as the free phenol has a significantly different polarity.

Q4: My final product contains unreacted ethyl 2-(6-(benzyloxy)-1H-indol-3-yl)acetate after the hydrolysis step. How can I drive the reaction to completion?

Incomplete saponification (ester hydrolysis) is a common issue that results in a product that is difficult to purify.

• Insufficient Base or Time: The hydrolysis of the ethyl ester to the carboxylate salt requires a stoichiometric excess of a strong base (e.g., NaOH or KOH) and sufficient time and temperature to proceed to completion.

• Solubility Issues: The indole ester may have poor solubility in a purely aqueous base. This limits the interaction between the ester and the hydroxide ions, slowing the reaction.

• Reversibility (Workup): During the acidic workup to protonate the carboxylate salt and precipitate the final acid, if the pH is not made sufficiently acidic, some of the product may remain in the aqueous layer as the carboxylate salt, lowering the isolated yield.

Recommended Hydrolysis Protocol:

• Use a Co-solvent: Dissolve the ester in a mixture of an alcohol (e.g., ethanol or methanol) and water. This ensures the ester is fully solvated and accessible to the base.

• Employ Excess Base: Use 2-4 equivalents of NaOH or KOH.

• Gentle Heating: Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C or gentle reflux) and monitor by TLC until all the starting ester is consumed.

• Acidify Correctly: After the reaction is complete, cool the mixture, remove the organic solvent under reduced pressure, dilute with water, and acidify with cold 1M HCl to a pH of ~2-3 to ensure complete precipitation of the carboxylic acid product.[10]

Caption: Common impurities arising from the final hydrolysis and deprotection side reactions.

Section 3: Product Characterization and Impurity Profiling

Properly identifying the main product and key impurities is critical for process optimization. Liquid Chromatography-Mass Spectrometry (LC-MS) is an invaluable tool for this purpose.

Compound Name	Molecular Formula	Monoisotopic Mass (Da)	Expected [M+H]⁺	Expected [M-H]⁻
Target Product	C₁₇H₁₅NO₃	281.1052	282.1125	280.0979
Ethyl Ester SM	C₁₉H₁₉NO₃	309.1365	310.1438	308.1292
Debenzylated Impurity	C₁₀H₉NO₃	191.0582	192.0655	190.0509

Table 1: Key mass spectrometry values for identifying the target product and major process-related impurities. Data calculated based on molecular formulas.[11]

References

• PubChem. (n.d.). 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). Indole-3-acetic Acid. Retrieved from [Link]

• Wikipedia. (2023). Japp–Klingemann reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]

• SlideShare. (2015). Japp klingemann reaction. Retrieved from [Link]

• Professor Dave Explains. (2021, August 5). Fischer Indole Synthesis. YouTube. Retrieved from [Link]

• CoLab. (n.d.). An Efficient Method for the N‐Debenzylation of Aromatic Heterocycles.

• SiliCycle. (2011). Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. Retrieved from [Link]

• Organic Reactions. (1959). The Japp-Klingemann Reaction. Retrieved from [Link]

• National Institutes of Health. (2011). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. Retrieved from [Link]

• chemeurope.com. (n.d.). Japp-Klingemann reaction. Retrieved from [Link]

• Journal of Applied Biology and Biotechnology. (2023). Characterization of indole-3-acetic acid biosynthesis and stability from Micrococcus luteus. Retrieved from [Link]

• ResearchGate. (2015). Mild, efficient and rapid O-debenzylation of ortho-substituted phenols with trifluoroacetic acid. Retrieved from [Link]

• Google Patents. (2015). CN104311469A - Synthetic method of substituted indole-3-acetic acid.

• ResearchGate. (2009). Catalytic Hydrolysis of Ethyl Acetate using Cation Exchange Resin (Amberlyst - 15): A Kinetic Study. Retrieved from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jabonline.in [jabonline.in]
• 7. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. qualitas1998.net [qualitas1998.net]
• 10. CN104311469A - Synthetic method of substituted indole-3-acetic acid - Google Patents [patents.google.com]
• 11. PubChemLite - 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid (C17H15NO3) [pubchemlite.lcsb.uni.lu]

Technical Support Center: Strategies for Solubilizing 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in Biological Assays

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and overcoming solubility challenges with 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in experimental settings. As a Senior Application Scientist, this document outlines the underlying chemical principles and provides field-proven protocols to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why does 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid exhibit poor solubility in aqueous buffers?

A1: The limited aqueous solubility of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a direct consequence of its molecular structure.[1] The compound features a large, non-polar indole ring system and a benzyloxy group, both of which are hydrophobic and resist interaction with polar water molecules. While the acetic acid moiety provides a degree of polarity, its overall contribution is insufficient to overcome the hydrophobicity of the rest of the molecule, particularly at a neutral pH.

Q2: How does pH influence the solubility of this compound?

A2: The solubility of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is highly pH-dependent due to the presence of the carboxylic acid group. The parent compound, indole-3-acetic acid, has a pKa of approximately 4.75.[2][3] At pH values below this pKa, the carboxylic acid is protonated (COOH), rendering the molecule neutral and less soluble in water. Conversely, at a pH above the pKa, the carboxylic acid group deprotonates to form a carboxylate salt (COO-). This ionized form is significantly more polar and, therefore, more soluble in aqueous solutions. Adjusting the pH is a common and effective strategy to enhance the solubility of acidic compounds.[4][]

Q3: Is DMSO a suitable solvent for this compound, and what are the associated risks?

A3: Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent capable of dissolving a wide range of nonpolar and polar compounds, including 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.[6][7] It is a standard choice for preparing concentrated stock solutions for biological assays.[8]

However, researchers must be mindful of the potential risks associated with DMSO:

• Cytotoxicity: DMSO can be toxic to cells, with effects varying depending on the cell line and concentration.[9][10][11] Generally, final concentrations in cell culture should be kept below 0.5% (v/v) to avoid significant impacts on cell viability and proliferation.[12][13]

• Assay Interference: DMSO can directly inhibit enzymes or interfere with cellular signaling pathways, leading to misleading experimental outcomes.[8]

• Precipitation upon Dilution: A common issue is the "crashing out" or precipitation of the compound when a concentrated DMSO stock is diluted into an aqueous assay buffer. This occurs because the high concentration of the organic co-solvent is necessary to maintain solubility, and this is lost upon dilution.

It is imperative to perform vehicle controls with the same final concentration of DMSO to account for any solvent-induced effects.

Troubleshooting Guide: Methodologies for Enhancing Solubility

Issue 1: The compound precipitates from the DMSO stock solution upon dilution into the aqueous assay medium.

Root Cause: This phenomenon, known as "crashing out," occurs when the compound's solubility limit in the final aqueous-organic solvent mixture is exceeded.

Solutions:

1. pH-Adjusted Aqueous Stock Solutions:

Leveraging the acidic nature of the molecule is often the most straightforward approach to improving aqueous solubility.

• Step-by-Step Protocol:

  • Prepare a dilute aqueous base, such as 10-100 mM NaOH or NaHCO₃.

  • Incrementally add the basic solution to the powdered 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid while vortexing or sonicating.

  • Continue adding the base until the compound is fully dissolved.

  • Measure the pH of the resulting stock solution.

  • If necessary for assay compatibility, carefully back-titrate with a dilute acid (e.g., 10-100 mM HCl) to a physiologically relevant pH (typically 7.2-7.4), constantly monitoring to ensure the compound remains in solution.

  • For cell-based assays, sterile-filter the final stock solution using a 0.22 µm filter.

2. Alternative Co-solvents:

If DMSO is incompatible with your experimental system, other water-miscible organic solvents can be explored.[6][14]

• Step-by-Step Protocol:

  • Test the solubility of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in alternative solvents such as ethanol or dimethylformamide (DMF).

  • Create a high-concentration stock solution (e.g., 10-50 mM).

  • Perform a dilution series into your final assay buffer to identify the highest concentration that remains soluble and visually clear.

  • Crucially, a vehicle control containing the identical final concentration of the chosen co-solvent must be included in all experiments.

3. Surfactant-Mediated Solubilization:

Surfactants, or detergents, can enhance the apparent solubility of hydrophobic compounds by forming micelles that encapsulate the molecule.[15][16][17][18]

• Step-by-Step Protocol:

  • Prepare a stock solution of a non-ionic surfactant like Tween® 20 or Tween® 80 in your assay buffer (e.g., 1-10% w/v).

  • Add this surfactant solution to the powdered compound and use vortexing or sonication to facilitate dissolution.

  • It is essential to include a vehicle control with the surfactant alone to determine its intrinsic effects on the biological assay.

4. Cyclodextrin-Based Formulations:

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively increasing their aqueous solubility.[19][20][][22][23]

• Step-by-Step Protocol:

  • Prepare a solution of a suitable cyclodextrin, such as β-cyclodextrin or a more soluble derivative like hydroxypropyl-β-cyclodextrin (HP-β-CD), in the assay buffer.

  • Add the 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid powder to the cyclodextrin solution.

  • Stir or sonicate the mixture to promote the formation of the inclusion complex, which may require some time.

  • A vehicle control with the same cyclodextrin concentration is mandatory to account for any effects of the excipient.

Issue 2: Inconsistent or non-reproducible results in biological assays.

Root Cause: Variability in the actual concentration of the dissolved compound can lead to inconsistent results. This can be due to temperature changes, slight variations in buffer preparation, or the degradation of stock solutions over time.

Solutions:

1. Determine the Kinetic Solubility:

A kinetic solubility assay will establish the maximum soluble concentration of your compound under the specific conditions of your experiment.

• Step-by-Step Protocol:

  • Prepare a high-concentration stock solution of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in 100% DMSO.

  • In a 96-well plate, add the DMSO stock to your final assay buffer to create a range of desired concentrations.

  • Allow the plate to equilibrate at the experimental temperature for a defined period (e.g., 2-24 hours).

  • Analyze the samples for precipitation using nephelometry or visual inspection.

  • Alternatively, centrifuge the plate and measure the concentration of the compound in the supernatant via HPLC-UV.

  • The highest concentration that remains in solution without precipitation is the kinetic solubility limit.

2. Best Practices for Solution Preparation:

• Fresh is Best: Whenever possible, prepare fresh working solutions from a concentrated stock for each experiment.

• Storage: If stock solutions must be stored, keep them at -20°C or -80°C in small, single-use aliquots to prevent multiple freeze-thaw cycles, which can promote precipitation.

Visual and Data Summaries

Table 1: Comparative Overview of Solubilization Techniques

Technique	Underlying Principle	Key Advantages	Potential Drawbacks	Typical Starting Concentrations
pH Adjustment	Ionization to a more polar salt form.	Simple, cost-effective, avoids organic solvents.	The required pH may be outside the physiological range of the assay.	Dependent on the compound's pKa and target pH.
Co-solvents (e.g., DMSO, Ethanol)	Decreasing the overall polarity of the solvent.	Effective for a broad range of compounds.	Potential for cellular toxicity and direct assay interference.	Stock: 10-100 mM; Final Assay: <0.5% v/v.
Surfactants (e.g., Tween® 80)	Encapsulation within micelles.	Can substantially increase apparent solubility.	May have inherent biological activity or interfere with assay components.	Stock: 1-10% w/v; Final Assay: <0.1% w/v.
Cyclodextrins (e.g., HP-β-CD)	Formation of host-guest inclusion complexes.	Generally low toxicity and can enhance bioavailability.	Can be more costly; efficacy is compound-dependent.	Stock: 10-40% w/v.

Diagram 1: A Decision-Making Workflow for Solubilization

A decision tree to guide the selection of an appropriate solubilization strategy.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. PubMed Central. [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility - Touro Scholar. Touro University. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed. PubMed. [Link]

• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability - SciSpace. SciSpace. [Link]

• Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf. Eppendorf. [Link]

• Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies. Keyence. [Link]

• Until what percentage does DMSO remain not toxic to cells.? - ResearchGate. ResearchGate. [Link]

• From what concentration of DMSO is harmful to cell in vivo and vitro? - ResearchGate. ResearchGate. [Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PubMed Central. National Center for Biotechnology Information. [Link]

• Methods of solubility enhancements | PPTX - Slideshare. Slideshare. [Link]

• DMSO usage in cell culture - LifeTein. LifeTein. [Link]

• Techniques to improve the solubility of poorly soluble drugs - ResearchGate. ResearchGate. [Link]

• Surfactants: physicochemical interactions with biological macromolecules - PMC. National Center for Biotechnology Information. [Link]

• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. Ijmsdr. [Link]

• Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF - ResearchGate. ResearchGate. [Link]

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research. [Link]

• The Role of Surfactants in Solubilization of Poorly Soluble - JOCPR. Journal of Chemical and Pharmaceutical Research. [Link]

• 2-[6-(benzyloxy)-1H-indol-3-yl]acetic acid | AMERICAN ELEMENTS. American Elements. [Link]

• Co-solvent - The 'Medicinal Magician' in The Laboratory - Shandong IRO Chelating Chemical Co., Ltd. IRO Chelating. [Link]

• Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC. National Center for Biotechnology Information. [Link]

• 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid - PubChemLite. PubChem. [Link]

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• 3. Indole-3-acetic acid CAS#: 87-51-4 [m.chemicalbook.com]
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• 9. Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf Portugal [eppendorf.com]
• 10. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 11. researchgate.net [researchgate.net]
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• 22. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. scispace.com [scispace.com]

Technical Support Center: Troubleshooting Inconsistent Bioassay Results with 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

Welcome to the technical support center for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals encountering variability in bioassays utilizing this compound. Here, we address common issues in a direct question-and-answer format, providing in-depth explanations and actionable troubleshooting steps to enhance the reproducibility and reliability of your experimental results.

I. Compound-Specific Issues: Preparation, Handling, and Stability

The intrinsic properties of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, an indole derivative, can significantly influence bioassay outcomes if not properly managed.

FAQ 1: We are observing inconsistent dose-response curves. Could the issue be with our compound stock solution?

Answer: Absolutely. The preparation and storage of your stock solution are critical first steps. Inconsistencies at this stage will invariably propagate throughout your experiments.

Troubleshooting Steps:

• Solvent Selection and Solubility:

  • Underlying Cause: 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, like many indole-3-acetic acid (IAA) analogs, is expected to have limited aqueous solubility but good solubility in polar organic solvents.[1] Incomplete dissolution leads to an inaccurate stock concentration.

  • Solution: Prepare a high-concentration primary stock (e.g., 10-50 mM) in 100% dimethyl sulfoxide (DMSO).[1] Ensure complete dissolution by gentle vortexing or brief sonication. Visually inspect the solution for any particulates.

  • Protocol: For a kinetic solubility assay, a concentrated DMSO stock is serially diluted into an aqueous buffer. The solution is shaken for 1-2 hours, and any precipitate is removed by filtration or centrifugation before analysis.[1]

• Storage and Stability:

  • Underlying Cause: Indole compounds can be sensitive to light and temperature.[2][3] The benzyloxy group may also be susceptible to degradation over time, especially with repeated freeze-thaw cycles. Improper storage can lead to a decrease in the effective concentration of the active compound.

  • Solution: Store the DMSO stock solution at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles.[4] Protect the stock solution from light by using amber vials or by wrapping vials in aluminum foil.[3][5]

  • Best Practice: When preparing working solutions, allow the stock aliquot to thaw completely and come to room temperature before dilution.

• pH-Dependent Solubility in Aqueous Media:

  • Underlying Cause: The carboxylic acid moiety of the molecule means its solubility in aqueous buffers will be pH-dependent. At physiological pH (~7.4), the carboxylic acid will be deprotonated, increasing its solubility compared to acidic conditions.[1] If your assay buffer has a low pH, the compound may precipitate upon dilution from the DMSO stock.

  • Solution: When preparing working dilutions in aqueous buffers (e.g., cell culture media, PBS), ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent effects and compound precipitation. Visually inspect the final working solution for any signs of precipitation. If precipitation is observed, you may need to adjust the buffer pH or reconsider the highest concentration used in your assay.

II. Assay-Specific Troubleshooting

Even with a properly prepared compound, the complexities of biological assays present numerous opportunities for variability.

FAQ 2: We are seeing high background or a complete loss of signal in our fluorescence-based assay. What could be the cause?

Answer: This is a common issue when working with aromatic compounds like 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. The problem often stems from autofluorescence or fluorescence quenching.

Troubleshooting Steps:

• Assess Compound Autofluorescence:

  • Underlying Cause: The indole ring system is a known fluorophore.[6] The compound itself may be emitting light at the same wavelength as your detection fluorophore, leading to high, non-specific background signals.[7][8]

  • Solution: Run a control experiment with the compound in assay buffer without cells or other reagents to measure its intrinsic fluorescence at the excitation and emission wavelengths of your assay. If significant autofluorescence is detected, consider using a fluorescent dye with a red-shifted emission spectrum, as fewer library compounds fluoresce at longer wavelengths.[8]

• Investigate Fluorescence Quenching:

  • Underlying Cause: The compound may absorb light at the excitation or emission wavelength of your reporter fluorophore, leading to a decrease in the detected signal (quenching).[7]

  • Solution: Perform a control experiment where you add the compound to a known concentration of your fluorescent reporter in the assay buffer. A decrease in signal intensity compared to the reporter alone indicates quenching.

• Media and Serum Components:

  • Underlying Cause: Common media components like phenol red and Fetal Bovine Serum (FBS) contain aromatic molecules that can contribute to background fluorescence.[9]

  • Solution: If possible, perform the final measurement step in a buffer like phosphate-buffered saline (PBS) with calcium and magnesium, or use media specifically designed for microscopy that omits these fluorescent components.[9]

Workflow for Diagnosing Fluorescence Interference

Caption: Troubleshooting workflow for fluorescence-based assays.

III. Cell-Based Assay Challenges

Cell health and behavior are paramount for obtaining meaningful data.

FAQ 3: We observe significant variability between replicate wells and across different plates. How can we improve our assay's precision?

Answer: High variability in cell-based assays often points to issues with cell health, plating uniformity, or environmental factors within the microplate.[10][11]

Troubleshooting Steps:

• Standardize Cell Culture Practices:

  • Underlying Cause: Cell lines can change phenotypically and genotypically at high passage numbers, altering their response to stimuli.[11] Poor cell health or contamination can also lead to unreliable results.[12]

  • Solution: Use cells within a narrow, defined passage number range.[11] Regularly check cells for health and morphology, and test for mycoplasma contamination. Ensure cells are at an appropriate confluence before starting the assay.[12]

• Mitigate the "Edge Effect":

  • Underlying Cause: Wells on the perimeter of a microplate are prone to increased evaporation and temperature gradients, causing cells in these wells to behave differently.[11]

  • Solution: Avoid using the outer wells for experimental samples. Instead, fill them with sterile PBS or media to create a humidity barrier.[11] Ensure plates are allowed to equilibrate to room temperature before and after seeding to promote even cell settling.[11]

• Optimize Plate Reader Settings:

  • Underlying Cause: Uneven cell distribution within a well can lead to distorted readings, especially with adherent cells.[9]

  • Solution: If your plate reader supports it, use a well-scanning feature (e.g., orbital or spiral scan) to take an average reading across the well surface rather than a single point in the center.[9] For cell-based assays, adjusting the focal height to the cell layer at the bottom of the well can improve accuracy and sensitivity.[9]

Quantitative Data Summary: Common Sources of Assay Variability

Source of Variability	Potential Impact	Recommended Solution
Compound Precipitation	Inaccurate concentration, inconsistent dose-response	Use <0.5% final DMSO, check for precipitates
Compound Degradation	Decreased potency over time	Aliquot stock, store at -80°C, protect from light[4]
Cell Passage Number	Altered cellular response, genotypic drift	Use cells within a defined low-passage range[11]
"Edge Effect"	High variability between inner and outer wells	Do not use outer wells for samples; fill with PBS[11]
Autofluorescence	High background signal, false positives	Use red-shifted dyes, measure in PBS/special media[8][9]
Pipetting Errors	Inconsistent volumes, high replicate variability	Calibrate pipettes, use reverse pipetting for viscous liquids[13]

IV. Advanced Troubleshooting and Assay Validation

For novel compounds or assays, a more rigorous validation process is essential.

FAQ 4: This is a novel bioassay. How do we ensure our results are robust and reliable?

Answer: Developing and validating a new bioassay requires a systematic approach to define its performance characteristics.[14][15]

Troubleshooting Steps:

• Assay Qualification and Validation:

  • Underlying Cause: Without proper validation, it is difficult to determine if observed variability is due to the compound's biological activity or the assay's lack of robustness.

  • Solution: Follow established guidelines for bioassay validation, such as those outlined in USP <1032> and <1033>.[14] This involves assessing parameters like accuracy, precision, specificity, linearity, and range.[14][15]

• Impact of Serum Lot-to-Lot Variability:

  • Underlying Cause: Serum is a complex mixture of proteins, lipids, and hormones that can vary significantly between lots.[16] These undefined components can interact with the test compound or affect cell signaling pathways, leading to inconsistent results.[16][17]

  • Solution: If possible, test multiple lots of serum during assay development to identify one that provides consistent results. Once a suitable lot is found, purchase a large quantity to ensure consistency over the course of a study. Alternatively, consider transitioning to a serum-free or chemically defined medium.

• Mechanism of Action Considerations:

  • Underlying Cause: 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is an analog of indole-3-acetic acid (IAA), a plant auxin that can also affect fungal and yeast signaling, often involving transcription factors like Yap1.[18][19] Its mechanism in mammalian cells is likely complex and may involve multiple pathways.

  • Solution: Design orthogonal assays to confirm hits and elucidate the mechanism of action. For example, if the primary assay measures cell viability, a secondary assay could measure the activation of a specific signaling pathway or the expression of a target gene.

Diagram of a Robust Bioassay Development Workflow

Caption: A phased approach to bioassay development and validation.

By systematically addressing these potential sources of error, researchers can significantly improve the quality and consistency of their bioassay data when working with 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

References

• Bitesize Bio. (2024, October 2). The Ultimate Guide to Troubleshooting Microplate Assays. Retrieved from [Link]

• Azure Biosystems. (2024, March 15). How to Troubleshoot Common In-cell Western Issues. Retrieved from [Link]

• Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024. Retrieved from [Link]

• BioPharm International. (2019, November 1). Essentials in Bioassay Development. Retrieved from [Link]

• World Health Organization. (2023, November 20). Supporting data considerations for novel bioassays. Retrieved from [Link]

• Pharmaceutical Networking. (2020, March 19). Bioassay method development and validation. Retrieved from [Link]

• White, J. R., Abodeely, M., et al. (2019, August 5). Best practices in bioassay development to support registration of biopharmaceuticals. BioTechniques. Retrieved from [Link]

• Lee, J. W., et al. (2006). Validation of Assays for the Bioanalysis of Novel Biomarkers. ResearchGate. Retrieved from [Link]

• Vande-Zande, P., et al. (2021). Screening in serum-derived medium reveals differential response to compounds targeting metabolism. Nature Communications. Retrieved from [Link]

• American Elements. (n.d.). 2-[6-(benzyloxy)-1H-indol-3-yl]acetic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2015, September 18). Assay Interference by Chemical Reactivity. Assay Guidance Manual. Retrieved from [Link]

• Organic Syntheses. (n.d.). Indole-3-acetic Acid. Retrieved from [Link]

• Dahlin, J. L., et al. (2020, February 1). Compound-Mediated Assay Interferences in Homogeneous Proximity Assays. SLAS Discovery. Retrieved from [Link]

• ResearchGate. (n.d.). Interference with Fluorescence and Absorbance. Retrieved from [Link]

• ResearchGate. (2015). Avoiding Fluorescence Assay Interference-The Case for Diaphorase. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, May 28). Interference and Artifacts in High-content Screening. Assay Guidance Manual. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Concentration of Indole-3-acetic Acid and Its Derivatives in Plants. Retrieved from [Link]

• PubChemLite. (n.d.). 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid. Retrieved from [Link]

• ResearchGate. (2025, August 5). Determination of photostability and photodegradation products of indomethacin in aqueous media. Retrieved from [Link]

• Wang, Y., et al. (2023, January 15). A Novel Indole Derivative with Superior Photophysical Performance for Fluorescent Probe, pH-Sensing, and Logic Gates. Molecules. Retrieved from [Link]

• MDPI. (2023). Comparative Analysis of Biochemical and Cellular Assay Conditions and the Need for a Buffer That Mimics Cytoplasmic Environments. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (7-Benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic Acids as S1P1 Functional Antagonists. Retrieved from [Link]

• ACS Publications. (n.d.). Intracellular Synthesis of Indoles Enabled by Visible-Light Photocatalysis. Retrieved from [Link]

• Sart, S., et al. (2017, May 12). The Impact of Serum and Serum-derived Undefined Biologic Modifiers in Cell Culture. Scientific Reports. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Novel pyrazolyazoindole derivatives as photoswitches: design, synthesis, and photoswitching behavior research combined with theoretical methods. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental and Theoretical Photoemission Study of Indole and Its Derivatives in the Gas Phase. Retrieved from [Link]

• CASSS. (n.d.). The Roles of Bioactivity Assays in Lot Release and Stability Testing. Retrieved from [Link]

• National Center for Biotechnology Information. (2018, December 26). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. Retrieved from [Link]

• PubMed. (1951). [Mode of action of growth activators and inhibitors. I. Effect of indol-3-acetic acid and eosin, and certain other plant growth activators and inhibitors in mixture, on the coleoptile of Avena]. Retrieved from [Link]

• El-Bialy, B. E., et al. (2022, July 25). Assessment toxic effects of exposure to 3-indoleacetic acid via hemato-biochemical, hormonal, and histopathological screening in rats. Scientific Reports. Retrieved from [Link]

• Prusty, R., et al. (2004). The plant hormone indoleacetic acid induces invasive growth in Saccharomyces cerevisiae. PNAS. Retrieved from [Link]

• MDPI. (2021, March 5). A Comprehensive Analysis Using Colorimetry, Liquid Chromatography-Tandem Mass Spectrometry and Bioassays for the Assessment of Indole Related Compounds Produced by Endophytes of Selected Wheat Cultivars. Retrieved from [Link]

• MDPI. (2021). Optimization of Indole-3-Acetic Acid Concentration in a Nutrient Solution for Increasing Bioactive Compound Accumulation and Production of Agastache rugosa in a Plant Factory. Retrieved from [Link]

• National Center for Biotechnology Information. (2019, May 5). Analysis of Indole-3-acetic Acid (IAA) Production in Klebsiella by LC-MS/MS and the Salkowski Method. Retrieved from [Link]

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• 19. The plant hormone indoleacetic acid induces invasive growth in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for the Fischer indole synthesis of substituted indoles

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the Fischer indole synthesis. This guide is designed for researchers, chemists, and drug development professionals who utilize this powerful reaction for the synthesis of substituted indoles. The indole scaffold is a cornerstone in medicinal chemistry and natural product synthesis, and the Fischer method, despite its age, remains one of the most versatile routes to this privileged heterocycle.[1][2]

This document moves beyond standard textbook procedures to address the nuanced challenges and specific experimental issues you may encounter. It is structured as a series of troubleshooting guides and frequently asked questions (FAQs) to provide direct, actionable solutions to common problems.

Understanding the Core Reaction: The Fischer Indole Synthesis Mechanism

The Fischer indole synthesis is the acid-catalyzed thermal cyclization of an arylhydrazone, which is typically formed in situ or pre-formed from an arylhydrazine and a suitable ketone or aldehyde.[3][4] The generally accepted mechanism, first proposed by Robinson, involves several key steps: tautomerization to an ene-hydrazine, a[2][2]-sigmatropic rearrangement, and subsequent cyclization with the elimination of ammonia.[3][5] Understanding this pathway is critical for troubleshooting, as each step presents a potential point of failure or optimization.

Caption: Figure 1: The Accepted Mechanism of the Fischer Indole Synthesis.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the Fischer indole synthesis in a practical question-and-answer format.

Issue 1: Low or No Product Yield

Q: My reaction is not producing the desired indole, or the yield is disappointingly low. What are the primary factors I should investigate?

A: This is the most frequent challenge and can stem from several sources. A systematic approach is key. Let's break down the critical parameters: catalyst choice, temperature, and solvent.

1.1 Catalyst Selection and Acidity

The choice and amount of acid catalyst are arguably the most critical factors in a successful Fischer indolization.[1][5] Both Brønsted (e.g., HCl, H₂SO₄, p-TsOH) and Lewis acids (e.g., ZnCl₂, BF₃, AlCl₃) are effective, but their performance is highly substrate-dependent.[1][4]

• Why it Matters: The acid catalyzes the tautomerization to the crucial ene-hydrazine intermediate and the subsequent[2][2]-sigmatropic rearrangement.[3][5] Insufficient acidity leads to a stalled reaction, while excessive acidity or an inappropriate acid can cause substrate/product decomposition, charring, or undesirable side reactions.

• Troubleshooting Protocol:

  • Start Mild: If you observe decomposition (dark tarry mixtures), switch to a milder catalyst. For example, moving from concentrated H₂SO₄ or polyphosphoric acid (PPA) to p-toluenesulfonic acid (p-TsOH) or even glacial acetic acid can be beneficial.

  • Screen Lewis Acids: For substrates sensitive to strong protic acids, Lewis acids are often a better choice. ZnCl₂ is a classic and effective catalyst. Others like BF₃·OEt₂ or FeCl₃ can also be effective.[1]

  • Optimize Catalyst Loading: The reaction can be sensitive to the quantity of acid used.[2] Start with a catalytic amount (e.g., 0.1-0.2 equivalents) and incrementally increase it. In some cases, using the acid as the solvent (e.g., acetic acid) is optimal.

Catalyst Type	Examples	Typical Conditions	Best For...
Brønsted Acids	H₂SO₄, HCl, p-TsOH, PPA	High temperatures (80-200 °C)	Robust substrates, standard indolizations.
Lewis Acids	ZnCl₂, BF₃·OEt₂, FeCl₃, AlCl₃	Moderate to high temperatures	Substrates with acid-sensitive functional groups. Can improve yields where protic acids fail.[6]
Milder Systems	Acetic Acid, Formic Acid	Often used as solvent, reflux	Sensitive substrates, initial screening.
Specialty	Ionic Liquids, Solid Acids	Variable	Greener chemistry approaches, specific substrate needs.

1.2 Reaction Temperature and Time

The Fischer indole synthesis typically requires elevated temperatures to overcome the activation barrier of the[2][2]-sigmatropic rearrangement.[7]

• Why it Matters: The rate-determining step, the C-C bond formation during the sigmatropic rearrangement, is highly temperature-dependent.[5] However, indole rings, especially those with electron-rich substituents, can be unstable at high temperatures for prolonged periods.

• Troubleshooting Protocol:

  • Temperature Screening: If you see no reaction, a higher temperature is likely required. Conversely, if you see a complex mixture of spots on a TLC plate or significant charring, the temperature is likely too high. Screen temperatures systematically (e.g., 80 °C, 100 °C, 120 °C).

  • Consider Microwave Synthesis: Microwave irradiation can significantly shorten reaction times and often improves yields by minimizing thermal decomposition pathways.[3]

  • Monitor the Reaction: Track the reaction progress by TLC or LCMS. Once the starting hydrazone is consumed, work up the reaction promptly to avoid product degradation.

Caption: Figure 2: Systematic Troubleshooting Workflow for Low Yield.

Issue 2: Formation of Regioisomers or Side Products

Q: My reaction with an unsymmetrical ketone is giving a mixture of two indole regioisomers. How can I control the selectivity?

A: This is a classic challenge. The regiochemical outcome is determined by which α-carbon of the ketone participates in the ene-hydrazine formation, which is influenced by both steric and electronic factors.

• The Underlying Chemistry: The reaction proceeds via the more stable (more substituted) ene-hydrazine tautomer. However, the conditions can influence this equilibrium.

  • Thermodynamic Control: Harsher conditions (stronger acid, higher temperature, longer reaction time) tend to favor the formation of the more thermodynamically stable, more substituted enamine, leading to the indole with the more substituted C3 position.

  • Kinetic Control: Milder conditions may favor the kinetically formed, less sterically hindered enamine.

• Troubleshooting Protocol:

  • Vary the Acid: The choice of acid can influence the E/Z geometry of the hydrazone and the subsequent tautomerization, thereby affecting the isomer ratio. Screen different Brønsted and Lewis acids.

  • Modify Temperature: Adjusting the reaction temperature can shift the balance between the kinetic and thermodynamic pathways.

  • Pre-form the Hydrazone: Isolating a single hydrazone isomer before the cyclization step can sometimes improve selectivity, although this is not always straightforward.

Caption: Figure 3: Regioisomer Formation from an Unsymmetrical Ketone.

Q: My reaction is failing completely when I use a starting material with a strong electron-donating group (e.g., an amino or indolyl group at the α-position of the ketone). Why does this happen?

A: This is a known limitation and a fascinating mechanistic challenge. Strong electron-donating substituents on the carbonyl component can divert the reaction from the productive[2][2]-sigmatropic rearrangement pathway.[6]

• The Mechanistic Trap: Instead of the concerted C-C bond formation, the protonated ene-hydrazine intermediate undergoes heterolytic cleavage of the weak N-N bond. This cleavage is favored because the resulting iminium cation is heavily stabilized by the electron-donating substituent. This pathway leads to side products (like aniline and decomposition fragments) instead of the desired indole.[6]

• Why it Fails:

  • 3-Aminoindoles: Direct synthesis of 3-aminoindoles via the Fischer method is notoriously difficult for this reason. The reaction almost always fails with protic acids.[6]

  • 3-Amidoindoles: While still challenging, the synthesis of 3-amidoindoles is sometimes possible. The electron-withdrawing nature of the acyl group slightly disfavors the destructive N-N bond cleavage compared to a free amine, but yields are often poor.[6]

• Potential Solutions:

  • Switch to Lewis Acids: Lewis acids like ZnCl₂ or ZnBr₂ can sometimes promote the desired cyclization where protic acids fail, though success is not guaranteed.[6]

  • Protecting Groups: If possible, use a protecting group on the donating substituent that can be removed later.

  • Alternative Synthetic Route: For these specific substitution patterns, the Fischer indole synthesis may not be the optimal method. Consider alternative indole syntheses like the Reissert, Bartoli, or Nenitzescu synthesis.

Issue 3: Purification and Workup

Q: My crude reaction mixture shows the product by TLC/LCMS, but purification by column chromatography is problematic. The compound streaks, or multiple spots elute together.

A: Indoles, being nitrogen heterocycles, can be slightly basic and prone to interacting strongly with silica gel, leading to poor separation. This is especially true for indoles with additional amine functionalities.[8]

• Troubleshooting Protocol:

  • Acid/Base Workup: Before chromatography, perform a liquid-liquid extraction. Dilute the reaction mixture in an organic solvent (e.g., ethyl acetate, DCM) and wash with a basic solution (e.g., sat. NaHCO₃ or Na₂CO₃) to remove the acid catalyst. This is a critical first step.

  • Deactivate the Silica Gel: Tailing on silica columns is common. To mitigate this, add a small amount of a basic modifier to your eluent.

    • Triethylamine (TEA): Add 0.5-1% TEA to your hexane/ethyl acetate or DCM/methanol mobile phase. This will compete with your product for the acidic sites on the silica, resulting in sharper peaks and better separation.

    • Ammonia in Methanol: For very basic compounds, using a gradient of DCM and a 7N ammonia solution in methanol can be highly effective.[8]

  • Switch the Stationary Phase: If silica gel fails, consider using a different stationary phase.

    • Alumina (basic or neutral): Can be excellent for purifying basic compounds.

    • Reverse-Phase (C18): If your compound is sufficiently non-polar, reverse-phase chromatography using acetonitrile/water or methanol/water can provide excellent separation.[8]

  • Crystallization: Don't underestimate the power of crystallization. It can often be a more efficient method for obtaining highly pure material than chromatography. Screen various solvents to find suitable conditions.

General Experimental Protocol

This protocol provides a general starting point. Note: All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Part A: Phenylhydrazone Formation (Optional, can be done in situ)

• Dissolve the arylhydrazine (1.0 eq) and the ketone/aldehyde (1.0-1.1 eq) in a suitable solvent like ethanol or acetic acid.

• Add a catalytic amount of acetic acid if not already the solvent.

• Stir the mixture at room temperature or with gentle warming (e.g., 60 °C) for 1-2 hours.

• Monitor the reaction by TLC until the starting materials are consumed.

• The hydrazone can be isolated by cooling the mixture and collecting the precipitated solid by filtration, or the crude mixture can be taken directly to the next step.

Part B: Indolization

• To the crude or isolated phenylhydrazone, add the chosen solvent (e.g., toluene, xylene, acetic acid).

• Add the acid catalyst (e.g., p-TsOH, 0.2 eq; or ZnCl₂, 1.1 eq).

• Heat the reaction mixture to the desired temperature (typically 80-140 °C) under a nitrogen or argon atmosphere.

• Monitor the reaction by TLC or LCMS for the disappearance of the hydrazone and the appearance of the indole product.

• Upon completion, cool the reaction to room temperature.

• Workup: Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate). Wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography or crystallization as determined by your troubleshooting experiments.

References

• Taber, D. F., & Stachel, S. J. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(84), 53653-53676. [Link]

• Gribble, G. W. (2016). Fischer Indole Synthesis. In Indole Ring Synthesis: From Natural Products to Drug Discovery. John Wiley & Sons, Ltd. [Link]

• Majid, M., & Alam, M. S. (2017). Fischer indole synthesis applied to the total synthesis of natural products. ResearchGate. [Link]

• Reddit User Discussion. (2021). Problems with Fischer indole synthesis. r/Chempros. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Retrieved from [Link]

• Yang, Z., & Houk, K. N. (2012). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 134(32), 13234–13237. [Link]

• Mojtahedi, M. M., & Abaee, M. S. (2007). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecular Diversity Preservation International. [Link]

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• Testbook. (n.d.). Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. Retrieved from [Link]

Sources

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• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. New 3H-Indole Synthesis by Fischer’s Method. Part I. | MDPI [mdpi.com]
• 6. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fischer Indole Synthesis [organic-chemistry.org]
• 8. reddit.com [reddit.com]

Technical Support Center: Overcoming Poor Cell Permeability of Indole Acetic Acid (IAA) Derivatives

Welcome to the technical support center dedicated to addressing a critical challenge in the development of indole acetic acid (IAA) derivatives: their characteristically poor cell permeability. This guide is designed for researchers, scientists, and drug development professionals who are looking to enhance the intracellular delivery and, consequently, the therapeutic efficacy of this promising class of compounds.

Indole-3-acetic acid (IAA) and its derivatives have garnered significant interest for their pharmacological properties, including potential anticancer activities.[1] However, their utility is often hampered by their physicochemical properties, which limit their ability to cross cellular membranes and reach intracellular targets. This guide provides a structured approach to troubleshooting and overcoming these permeability issues, grounded in scientific principles and practical, field-proven insights.

FAQs: Understanding the Core Problem

This section addresses fundamental questions regarding the challenges associated with the cell permeability of IAA derivatives.

Q1: Why do many indole acetic acid (IAA) derivatives exhibit poor cell permeability?

A1: The primary reason for the poor cell permeability of many IAA derivatives lies in their physicochemical properties, particularly the presence of a carboxylic acid group.[2] This group is typically ionized at physiological pH (around 7.4), rendering the molecule negatively charged and highly polar. This polarity makes it difficult for the molecule to passively diffuse across the lipophilic (fatty) cell membrane.

Key contributing factors include:

• Ionization: The carboxylic acid moiety (pKa ~4.7) is deprotonated at physiological pH, leading to a charged species that is repelled by the lipid bilayer of the cell membrane.

• High Polarity: The presence of the carboxyl group and other polar functional groups increases the molecule's hydrophilicity, which is unfavorable for partitioning into the nonpolar membrane interior.

• Efflux Pump Recognition: Some IAA derivatives may be recognized and actively transported out of the cell by efflux pumps, such as P-glycoprotein (P-gp) or Multidrug Resistance-associated Proteins (MRPs), further reducing their intracellular concentration.[3][4]

Caption: Challenges to IAA Derivative Permeability

Troubleshooting Guide: Strategies and Solutions

This section provides practical guidance on common strategies to enhance the cell permeability of IAA derivatives, presented in a question-and-answer format to address specific experimental issues.

Strategy 1: The Prodrug Approach

The prodrug strategy involves chemically modifying the parent drug to create a more permeable version that, once inside the cell, is converted back to the active form.[5][6] For IAA derivatives, this typically involves masking the polar carboxylic acid group.[2][7]

Q2: My IAA derivative shows poor activity in cell-based assays, which I suspect is due to low permeability. How can I design a simple ester prodrug to test this hypothesis?

A2: Creating a simple alkyl ester prodrug is an excellent first step. The rationale is to replace the charged carboxylate with a neutral, more lipophilic ester group, which can more easily cross the cell membrane via passive diffusion.[2] Once inside the cell, ubiquitous intracellular esterases will cleave the ester, releasing the active carboxylic acid.

Experimental Protocol: Synthesis of an Ethyl Ester Prodrug of an IAA Derivative

• Dissolve the IAA derivative (1 equivalent) in anhydrous ethanol.

• Add a catalytic amount of a strong acid , such as sulfuric acid or p-toluenesulfonic acid.

• Reflux the mixture for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, neutralize the acid with a mild base (e.g., sodium bicarbonate solution).

• Extract the ester product with an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Confirm the structure of the purified ester by NMR and mass spectrometry.

Causality: By masking the carboxylic acid, you increase the lipophilicity (LogP value) of the compound, which generally correlates with improved passive diffusion across the lipid bilayer. The choice of an ethyl ester is a good starting point as it provides a significant increase in lipophilicity without adding excessive steric bulk, and it is readily cleaved by intracellular esterases.

Q3: My ester prodrug strategy didn't improve cellular activity as much as expected. What could be the issue and what are my next steps?

A3: This is a common issue, and there are several potential reasons for the suboptimal performance of a simple ester prodrug. Troubleshooting should proceed in a logical sequence:

• Inefficient Cleavage: The ester might be too stable and not efficiently hydrolyzed by intracellular esterases.

• Rapid Efflux: The prodrug itself might be a substrate for efflux pumps, being removed from the cell before it can be cleaved.

• Chemical Instability: The ester might be unstable in the cell culture medium, hydrolyzing before it has a chance to enter the cells.

Troubleshooting Steps:

• Vary the Ester Moiety: Synthesize a small library of esters with varying steric and electronic properties (e.g., methyl, isopropyl, benzyl esters) to find one with the optimal balance of stability and cleavage kinetics.

• Assess Prodrug Conversion: Use LC-MS/MS to measure the intracellular concentrations of both the prodrug and the parent compound over time. This will directly tell you if the prodrug is entering the cell and being converted to the active form.

• Evaluate Efflux: Perform a Caco-2 bidirectional transport assay. A higher basal-to-apical transport rate compared to the apical-to-basal rate for your prodrug would suggest it is an efflux pump substrate.[8]

Caption: Troubleshooting a Suboptimal Prodrug

Strategy 2: Nanoparticle-Based Delivery Systems

Encapsulating IAA derivatives within nanoparticles can protect them from degradation and facilitate their uptake into cells through endocytic pathways.[9][10]

Q4: I want to explore nanoparticle delivery for my IAA derivative. What type of nanoparticle is a good starting point, and what are the critical parameters to control?

A4: For a negatively charged molecule like an IAA derivative, a good starting point is to use a cationic polymer to form nanoparticles via electrostatic interaction. Chitosan is an excellent candidate due to its biocompatibility, biodegradability, and positive charge at acidic to neutral pH. A study has shown successful colon-targeted delivery of IAA using chitosan and Eudragit S-100 nanoparticles.[10]

Critical Parameters for Nanoparticle Formulation:

Parameter	Importance	Typical Range for Chitosan NPs
Particle Size	Affects cellular uptake mechanism and biodistribution.	50 - 200 nm
Surface Charge (Zeta Potential)	Influences stability (prevents aggregation) and interaction with the negatively charged cell membrane.	+20 to +40 mV
Drug Loading Capacity (%)	The amount of drug loaded per unit weight of the nanoparticle.	>10% is desirable
Encapsulation Efficiency (%)	The percentage of the initial drug that is successfully encapsulated.	>80% is desirable

Experimental Workflow: Formulation of IAA Derivative-Loaded Chitosan Nanoparticles

• Prepare a chitosan solution (e.g., 1 mg/mL) in a slightly acidic aqueous solution (e.g., 1% acetic acid) and stir until fully dissolved.

• Prepare a solution of your IAA derivative in a suitable solvent.

• Prepare a solution of a crosslinker , such as sodium tripolyphosphate (TPP).

• Add the IAA derivative solution to the chitosan solution and stir.

• Add the TPP solution dropwise to the chitosan-drug mixture under constant stirring. Nanoparticles will form spontaneously via ionic gelation.

• Characterize the nanoparticles for size, zeta potential, and morphology (using Dynamic Light Scattering and Transmission Electron Microscopy).

• Determine the drug loading and encapsulation efficiency by separating the nanoparticles from the aqueous medium by centrifugation and measuring the amount of free drug in the supernatant using a suitable analytical method (e.g., HPLC).

Strategy 3: Investigating and Overcoming Efflux Pumps

Efflux pumps are a major mechanism of drug resistance and can significantly limit the intracellular accumulation of therapeutic agents.[4][11]

Q5: How can I determine if my IAA derivative is a substrate for an efflux pump like P-glycoprotein (P-gp)?

A5: A standard method to investigate this is to use a cell line that overexpresses the efflux pump of interest (e.g., Caco-2 cells, which express P-gp) and see if the intracellular accumulation or transport of your compound is altered by a known inhibitor of that pump.

Experimental Protocol: Efflux Pump Inhibition Assay

• Seed Caco-2 cells on Transwell inserts and culture until a confluent monolayer is formed (typically 21 days).

• Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity.

• Perform a bidirectional transport study. Add your IAA derivative to either the apical (top) or basolateral (bottom) chamber. At various time points, take samples from the opposite chamber and measure the concentration of your compound.

• Calculate the apparent permeability coefficient (Papp) in both directions (apical to basolateral, A-B, and basolateral to apical, B-A).

• Calculate the efflux ratio (ER): ER = Papp (B-A) / Papp (A-B). An efflux ratio greater than 2 is generally considered indicative of active efflux.

• Repeat the experiment in the presence of a known efflux pump inhibitor (e.g., verapamil for P-gp). If your compound is a substrate, the efflux ratio should decrease significantly in the presence of the inhibitor.

Data Interpretation:

Condition	Expected Outcome if IAA Derivative is a P-gp Substrate
No Inhibitor	Efflux Ratio (ER) > 2
With Verapamil	Efflux Ratio (ER) approaches 1

References

• Improving Membrane Permeation in the Beyond Rule-of-Five Space by Using Prodrugs to Mask Hydrogen Bond Donors.
• Prodrug Approach as a Strategy to Enhance Drug Permeability. PubMed Central.
• The Mechanism of Indole Acetic Acid Cytotoxicity. PubMed.
• Optimization of indole acetic acid produced by plant growth promoting fungus, aided by response surface methodology. PubMed Central.
• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PubMed Central.
• Indole-3-acetic acid production by Streptomyces fradiae NKZ-259 and its formulation to enhance plant growth.
• Effect of indole-3-acetic acid (IAA) and iron nanoparticles in pure...
• increase membrane permeability by prodrug design. Slideshare.
• the anti-proliferative effects of indole-3-acetic acid in neuroblastoma cells. CNR-IRIS.
• Indole-3-acetic acid. Wikipedia.
• Indole-3-Acetic Acid Is Produced by Emiliania huxleyi Coccolith-Bearing Cells and Triggers a Physiological Response in Bald Cells. Frontiers.
• Colon-Targeted Delivery of Indole Acetic Acid Helps Regulate Gut Motility by Activating the AHR Signaling P
• Delivery Indole Acetic Acid IAA To USA. Company News.
• Efflux pump inhibitory potential of indole derivatives as an arsenal against norA over-expressing Staphylococcus aureus. PubMed Central.
• Method for Determin
• Use of indole-3-acetic acid derivatives in medicine.
• Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. PubMed Central.
• Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors. PubMed Central.
• Characterization of indole-3-acetic acid biosynthesis and stability from Micrococcus luteus. Scientific Reports.
• Application of Method Suitability for Drug Permeability Classific
• Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. Journal of Applied Pharmaceutical Science.
• Design, Synthesis, and Optimization of Indole Acetic Acid Derivatives as Potent and Selective CRTH2 Receptor Antagonists: Discovery of ACT-774312. PubMed.
• Prodrug Approach as a Strategy to Enhance Drug Permeability.
• Predicting a Drug's Membrane Permeability: A Computational Model Validated With in Vitro Permeability Assay Data.
• Production of Indole-3-Acetic Acid via the Indole-3-Acetamide Pathway in the Plant-Beneficial Bacterium Pseudomonas chlororaphis O6 Is Inhibited by ZnO Nanoparticles but Enhanced by CuO Nanoparticles. Applied and Environmental Microbiology.
• Efflux Pump Inhibitors and their Role in Combating Bacterial Drug Resistance.
• In Vitro Methods for Measuring the Permeability of Cell Monolayers. MDPI.
• In vitro models to evaluate the permeability of poorly soluble drug entities: Challenges and perspectives.
• RND Efflux Pump Induction: A Crucial Network Unveiling Adaptive Antibiotic Resistance Mechanisms of Gram-Neg
• Efflux pumps and membrane permeability contribute to intrinsic antibiotic resistance in Mycobacterium abscessus. bioRxiv.
• The Solubility–Permeability Interplay and Its Implications in Formulation Design and Development for Poorly Soluble Drugs. PubMed Central.
• In Vitro Permeability Assay.
• Beyond the Solvent: Engineering Ionic Liquids for Biomedical Applications—Advances, Challenges, and Future Directions. MDPI.

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Technical Support Center: Managing Off-Target Effects of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in Cellular Models

Prepared by: Gemini, Senior Application Scientist

Introduction: This guide is designed for researchers, scientists, and drug development professionals working with 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, hereafter referred to as Compound BIA. While Compound BIA may be synthesized for specific research purposes, it is not extensively characterized in public literature. Therefore, this document provides a framework for managing potential off-target effects based on established principles in pharmacology and chemical biology. Understanding and mitigating off-target interactions are critical for generating reliable data and correctly interpreting experimental outcomes.[1][2] This resource center offers structured troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to navigate the complexities of using novel small molecules in cellular models.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a critical consideration for a compound like BIA?

A: Off-target effects occur when a small molecule, such as Compound BIA, interacts with unintended biological molecules (e.g., proteins, enzymes, receptors) in addition to its primary therapeutic or experimental target.[1][2] These unintended interactions are a major concern because they can lead to misleading experimental results, confound data interpretation, and cause cellular toxicity unrelated to the primary mechanism of action.[1] For a novel compound like BIA, characterizing these effects is essential to validate its specificity and ensure that the observed cellular phenotype is genuinely a consequence of modulating the intended target.

Q2: My cells show a strong phenotype, but it doesn't align with the known function of BIA's intended target. Could this be an off-target effect?

A: Yes, this is a classic sign of potential off-target activity. When the observed cellular response diverges from the phenotype expected from genetic knockdown (e.g., via CRISPR or siRNA) or knockout of the intended target, it strongly suggests that Compound BIA may be modulating other pathways.[2] This discrepancy warrants a systematic investigation to deconvolve the on-target versus off-target contributions to the overall phenotype.

Q3: How can I proactively design my experiments to control for potential off-target effects of Compound BIA?

A: A multi-pronged approach is the most robust strategy. Key experimental design elements include:

• Dose-Response Analysis: Off-target effects often manifest at higher concentrations.[2] A careful dose-response curve should be generated to identify the lowest effective concentration that elicits the desired on-target phenotype.

• Use of Controls: Include a structurally similar but biologically inactive analog of Compound BIA, if available. This control should not produce the same cellular effects, helping to distinguish specific from non-specific or off-target activities.[2]

• Orthogonal Approaches: Use a non-pharmacological method, such as siRNA or CRISPR/Cas9, to inhibit the target protein.[3] Comparing the phenotype from genetic perturbation to that of Compound BIA treatment is a powerful validation technique.[2]

• Multiple Cell Lines: Test Compound BIA in different cell lines. If the effect is consistent and correlates with the expression level of the intended target, it provides stronger evidence for on-target activity.

Q4: What is the difference between off-target effects and general cytotoxicity?

A: While off-target effects can lead to cytotoxicity, the two are not synonymous. Cytotoxicity is a broad term for cell damage or death. It can be caused by on-target effects (if the target is essential for cell survival), off-target effects (if the compound hits a protein critical for cell health), or non-specific mechanisms like membrane disruption or reactive metabolite formation.[4][5] Differentiating these requires specific assays, such as comparing the cytotoxic profile of BIA with the phenotype of target knockdown and testing for markers of specific off-target liabilities (e.g., mitochondrial toxicity, DNA damage).[4][5]

Troubleshooting Guides

This section addresses specific problems you may encounter during your experiments with Compound BIA and provides a logical workflow for diagnosis and resolution.

Problem 1: The observed cellular phenotype is inconsistent with the expected on-target effect.

Causality: This often indicates that one or more off-targets are being engaged at the concentrations used, and their signaling contributions are dominating the cellular response. A well-documented example is the PERK inhibitor GSK2606414, which was later found to be a potent inhibitor of RIPK1, confounding studies on ER stress and cell death.[6][7]

Troubleshooting Workflow:

• Confirm Target Engagement: First, verify that Compound BIA is binding to its intended target in your cellular model at the concentrations you are using.

• Perform Orthogonal Validation: Use a genetic tool (siRNA/shRNA or CRISPR) to reduce the expression of the intended target.

• Rescue Experiment: If you have a BIA-resistant mutant of your target, overexpressing it should rescue the phenotype caused by on-target effects but not off-target effects.

• Broad Profiling: If off-target effects are still suspected, consider broader profiling assays to identify potential unintended targets.

Caption: Workflow for diagnosing phenotype-target mismatch.

Problem 2: Significant cytotoxicity is observed at or near the effective concentration (low therapeutic index).

Causality: This suggests that the therapeutic window is narrow. The cytotoxicity could be an on-target effect if the target is critical for cell viability, or it could be due to an off-target interaction with a protein essential for cell survival. Pancreatic toxicity observed with the PERK inhibitor GSK2606414 is an example of on-target toxicity in a specific tissue where the target is essential.[8][9]

Troubleshooting Workflow:

• Determine Cytotoxicity Profile: Perform a comprehensive cytotoxicity assessment using multiple assays (e.g., CellTiter-Glo for ATP levels, LDH release for membrane integrity, Caspase 3/7 activation for apoptosis).[4]

• Compare with Target Knockdown: Assess the viability of cells after siRNA or CRISPR-mediated knockdown of the intended target. If genetic knockdown is also highly toxic, the on-target mechanism is likely responsible.

• Time-Course Analysis: Evaluate cytotoxicity at different time points. Rapid onset of cell death may suggest mechanisms like membrane disruption, while delayed effects might point towards apoptosis or metabolic collapse.

• Mitochondrial Health Assessment: Use assays like TMRE or JC-1 staining to check for mitochondrial membrane potential disruption, a common off-target liability.

Data Summary: Differentiating Cytotoxicity Sources

Observation	Likely Cause	Next Step
Cytotoxicity phenocopies target knockdown.	On-Target Toxicity	Re-evaluate therapeutic strategy or target validity.
Cytotoxicity does not match target knockdown.	Off-Target Toxicity	Profile against known cytotoxicity-related off-targets (e.g., hERG, kinases).
Rapid, steep dose-response for cell death.	Non-specific Effect	Assess compound stability and potential for aggregation or membrane interaction.
Cell death only in specific cell lines.	Cell-Type Specific Liability	Investigate differential expression of the on-target or a specific off-target protein.

Key Experimental Protocols

Protocol 1: Orthogonal Validation via CRISPR/Cas9 Knockout

This protocol serves to validate that the phenotype observed with Compound BIA is dependent on its intended target.

Objective: To generate a target-knockout cell line and compare its phenotype to that induced by Compound BIA.

Methodology:

• gRNA Design & Selection:

  • Design at least two distinct guide RNAs (gRNAs) targeting early, constitutive exons of the target gene to minimize off-target effects.[10]

  • Use validated online tools (e.g., CHOPCHOP, Broad Institute GPP) to predict on-target efficiency and potential off-target sites.

• RNP Delivery:

  • Complex synthetic gRNA with high-fidelity Cas9 protein to form a ribonucleoprotein (RNP). RNP delivery limits the duration of Cas9 activity, reducing off-target cleavage.[11][12]

  • Electroporate the RNPs into the target cell line using an optimized protocol (e.g., Neon™ Transfection System).

• Clonal Selection and Validation:

  • After 48-72 hours, perform single-cell sorting into 96-well plates to isolate clonal populations.

  • Expand clones and screen for target knockout via Western Blot or qPCR.

  • Sequence the target genomic locus in knockout clones to confirm the presence of frameshift-inducing insertions/deletions (indels).

• Phenotypic Comparison:

  • Culture the validated knockout clone alongside the wild-type parental cell line.

  • Treat the wild-type cells with Compound BIA (at a validated effective concentration) and a vehicle control (e.g., DMSO).

  • Perform the relevant phenotypic assay (e.g., proliferation, reporter gene expression, cell migration) on all cell populations.

• Interpretation:

  • Phenocopy: If the knockout cells show the same phenotype as wild-type cells treated with Compound BIA, it strongly supports an on-target mechanism.

  • No Phenocopy: If the knockout cells behave like wild-type cells (and differently from BIA-treated cells), a significant off-target effect is likely.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a biophysical method to confirm direct binding of a compound to its target protein in a cellular environment.

Objective: To demonstrate that Compound BIA binds to and stabilizes its intended target protein within intact cells.

Methodology:

• Cell Treatment:

  • Culture cells to ~80% confluency.

  • Treat cells with Compound BIA at various concentrations (e.g., 0.1 µM to 50 µM) and a vehicle control for a defined period (e.g., 1 hour).

• Heating Step:

  • Harvest and wash the cells, then resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension and heat the different aliquots to a range of temperatures (e.g., 40°C to 65°C) for 3 minutes using a PCR machine, followed by immediate cooling.

• Lysis and Protein Separation:

  • Lyse the cells by freeze-thaw cycles or sonication.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes to pellet the aggregated, denatured proteins.

• Analysis by Western Blot:

  • Carefully collect the supernatant containing the soluble, non-denatured proteins.

  • Analyze the amount of the target protein remaining in the supernatant for each temperature point and compound concentration using Western Blot.

• Interpretation:

  • Binding of Compound BIA should stabilize the target protein against heat-induced denaturation.

  • This will result in more of the target protein remaining in the soluble fraction at higher temperatures in the BIA-treated samples compared to the vehicle control. This "thermal shift" is direct evidence of target engagement.

Caption: On-target vs. potential off-target signaling of Compound BIA.

References

• BenchChem. (2025). Technical Support Center: Investigating Off-Target Effects of Small Molecule Inhibitors.

• Rojas-Rivera, D., et al. (2017). When PERK inhibitors turn out to be new potent RIPK1 inhibitors: critical issues on the specificity and use of GSK2606414 and GSK2656157. Cell Death & Differentiation. [Link]

• BenchChem. (2025). Minimizing Off-Target Effects of Small Molecule Inhibitors in Cell-Based Assays.

• Atkins, C., et al. (2013). Characterization of a PERK Kinase Inhibitor with Anti-Myeloma Activity. Cancers. [Link]

• Addgene. (2024). CRISPR 101: Off-Target Effects. [Link]

• Mercado, G., et al. (2018). Targeting PERK signaling with the small molecule GSK2606414 prevents neurodegeneration in a model of Parkinson's disease. Neurobiology of Disease. [Link]

• Rojas-Rivera, D., et al. (2017). (PDF) When PERK inhibitors turn out to be new potent RIPK1 inhibitors: Critical issues on the specificity and use of GSK2606414 and GSK2656157. ResearchGate. [Link]

• University College London. (n.d.). Target Identification and Validation (Small Molecules). [Link]

• Broad Institute. (n.d.). Small Molecule Hit Identification and Validation. [Link]

• Wikipedia. (n.d.). GSK2606414. [Link]

• Lomenick, B., et al. (2011). Identification and validation of protein targets of bioactive small molecules. PMC - NIH. [Link]

• ResearchGate. (n.d.). Experimental methods for the detection of off-target editing by CRISPR-Cas9. [Link]

• BenchChem. (2025). How to control for off-target effects in PhdG CRISPR experiments.

• Thermo Fisher Scientific via YouTube. (2021). How to measure and minimize off-target effects.... [Link]

• Ong, S. E., et al. (2009). Identifying the proteins to which small-molecule probes and drugs bind in cells. PNAS. [Link]

• Zhang, M. M., et al. (2022). Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. ACS Central Science. [Link]

• Wang, S., et al. (2017). Effects of GSK2606414 on Cell Proliferation and Endoplasmic Reticulum stress-associated Gene Expression in Retinal Pigment Epithelial Cells. Experimental and Therapeutic Medicine. [Link]

• BenchChem. (2025). An In-depth Technical Guide to 2-(6-methoxy-1H-indol-3-yl)acetic Acid.

• Scott, J. A., et al. (2014). (7-Benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic Acids as S1P1 Functional Antagonists. ACS Medicinal Chemistry Letters. [Link]

• ResearchGate. (n.d.). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. [Link]

• Harris, C. J., et al. (2023). Reference compounds for characterizing cellular injury in high-content cellular morphology assays. Communications Biology. [Link]

• PubChem. (n.d.). 2-(6-(benzyloxy)-1h-indol-3-yl)acetic acid. [Link]

• CRISPR Medicine News. (n.d.). Strategies to Avoid and Reduce Off-Target Effects. [Link]

• Carryn, S., et al. (2021). In Vitro Models for the Study of the Intracellular Activity of Antibiotics. Methods in Molecular Biology. [Link]

• Audus, H., & Gorter, A. (1951). [Mode of action of growth activators and inhibitors. I. Effect of indol-3-acetic acid and eosin, and certain other plant growth activators and inhibitors in mixture, on the coleoptile of Avena]. Biochimica et Biophysica Acta. [Link]

• Li, J., et al. (2025). Multi-omics analyses, cell experiments, and network pharmacology tools identified key proteins and candidate drugs for alopecia areata treatment. Inflammation Research. [Link]

• Harris, C. J., et al. (2022). Reference compounds for characterizing cellular injury in high-content cellular morphology assays. bioRxiv. [Link]

• ResearchGate. (n.d.). (7-Benzyloxy-2,3-dihydro- 1H -pyrrolo[1,2- a ]indol-1-yl)acetic Acids as S1P 1 Functional Antagonists. [Link]

• Scott, J. A., et al. (2014). (7-Benzyloxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetic Acids as S1P1 Functional Antagonists. ACS Medicinal Chemistry Letters. [Link]

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• 6. When PERK inhibitors turn out to be new potent RIPK1 inhibitors: critical issues on the specificity and use of GSK2606414 and GSK2656157 - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Targeting PERK signaling with the small molecule GSK2606414 prevents neurodegeneration in a model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. youtube.com [youtube.com]

Technical Support Center: Scaling Up the Synthesis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic Acid for Preclinical Studies

Introduction: From Bench to Preclinical Scale

Welcome to the technical support guide for the synthesis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. This indole derivative is a crucial intermediate in the development of various therapeutic agents, including potent and selective CRTH2 receptor antagonists. As you transition from bench-scale synthesis to producing the larger quantities required for preclinical trials, new challenges in reaction control, impurity profiling, and process safety will emerge.

This guide is designed for researchers, chemists, and drug development professionals. It provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions to ensure a robust, scalable, and reproducible synthesis. Our approach is grounded in mechanistic understanding to empower you not just to follow steps, but to make informed decisions during your process development.

Synthetic Workflow Overview

The most common and scalable route to 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a multi-step process centered around the Fischer indole synthesis. This strategy involves the acid-catalyzed cyclization of a phenylhydrazone, which is itself formed from the condensation of (4-(benzyloxy)phenyl)hydrazine and a suitable keto-ester, typically diethyl 2-oxoglutarate. The synthesis concludes with the hydrolysis of the resulting ester and decarboxylation to yield the final acetic acid derivative.

Caption: Overall synthetic workflow for the target compound.

Troubleshooting Guide: A Mechanistic Approach

This section addresses common issues encountered during the scale-up process, organized by reaction stage. Each solution is explained with a focus on the underlying chemical principles.

Stage 1: Hydrazone Formation

Question: My hydrazone formation is sluggish, or the yield is consistently low. What's going wrong?

• Possible Cause 1: Purity of Starting Materials.

  • Expert Insight: The Fischer indole synthesis is notoriously sensitive to the purity of the hydrazine and carbonyl components.[1] Impurities in the (4-(benzyloxy)phenyl)hydrazine, such as aniline derivatives, can compete in side reactions. Similarly, impurities in diethyl 2-oxoglutarate can inhibit the condensation.

  • Troubleshooting Steps:

    • Verify the purity of (4-(benzyloxy)phenyl)hydrazine via ¹H NMR and melting point analysis. If necessary, recrystallize from ethanol/water.

    • Ensure diethyl 2-oxoglutarate is freshly distilled or from a recently opened bottle, as it can degrade over time.

    • Maintain a slightly acidic pH (4-5) to facilitate the condensation while preventing degradation of the hydrazine.

• Possible Cause 2: Reaction Equilibrium.

  • Expert Insight: Hydrazone formation is a reversible reaction that eliminates water. On a larger scale, inefficient water removal can drive the equilibrium back towards the starting materials.

  • Troubleshooting Steps:

    • When scaling up, consider using a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water and drive the reaction to completion.

    • Ensure efficient stirring to maintain a homogenous mixture, which is critical for reaction kinetics at scale.

Stage 2: Fischer Indole Synthesis (Cyclization)

Question: The Fischer cyclization step is producing a complex mixture of byproducts and a low yield of the desired indole. How can I optimize this critical step?

• Possible Cause 1: Inappropriate Acid Catalyst or Concentration.

  • Expert Insight: The choice of acid is paramount. Strong Brønsted acids like sulfuric acid or polyphosphoric acid (PPA) are effective but can cause charring and side reactions at the high temperatures often required.[1] Lewis acids like ZnCl₂ can offer a milder alternative.[2][3] The benzyloxy group is an electron-donating substituent, which can influence the reaction pathway. Computational studies show that such groups can stabilize an iminylcarbocation formed by heterolytic N-N bond cleavage, a pathway that competes directly with the desired[3][3]-sigmatropic rearrangement.[2][3]

  • Troubleshooting Steps:

    • Catalyst Screening: Systematically screen different acid catalysts. A comparison is provided in the table below.

    • Temperature Control: This reaction is often exothermic. When scaling up, monitor the internal temperature closely. Add the acid catalyst portion-wise or via an addition funnel to control the initial exotherm.

    • Lewis Acid Trial: Attempt the reaction with a Lewis acid like ZnCl₂ or BF₃·OEt₂, which may favor the desired cyclization pathway over N-N bond cleavage.[2][3]

Catalyst	Typical Conditions	Advantages	Disadvantages
H₂SO₄ in Ethanol	Reflux	Readily available, effective	Can lead to sulfonation and charring
Polyphosphoric Acid (PPA)	80-120 °C	Good for less reactive substrates	Viscous, difficult to stir and work up
ZnCl₂	100-150 °C (neat or in solvent)	Milder, can reduce N-N cleavage	Requires higher temperatures, workup can be tricky
Acetic Acid	Reflux	Mild, acts as both catalyst and solvent	Often results in slower reaction rates

• Possible Cause 2: Thermal Degradation.

  • Expert Insight: Indole derivatives, especially those with electron-rich rings, can be susceptible to thermal degradation and polymerization under harsh acidic conditions.

  • Troubleshooting Steps:

    • Monitor Progress: Use TLC or HPLC to monitor the reaction.[4] Once the starting hydrazone is consumed, proceed with the workup immediately to avoid prolonged exposure to heat and acid.

    • Optimize Temperature: Determine the minimum temperature required for an efficient reaction rate to minimize byproduct formation.

Caption: Troubleshooting workflow for the Fischer cyclization step.

Stage 3: Saponification & Decarboxylation

Question: The final hydrolysis step is incomplete, or I am seeing degradation of my product.

• Possible Cause: Insufficient Hydrolysis or Product Instability.

  • Expert Insight: Saponification requires a sufficient stoichiometric excess of base to ensure complete conversion, especially at scale where mixing may be less efficient. However, the indole nucleus can be sensitive to harsh basic conditions at high temperatures.

  • Troubleshooting Steps:

    • Monitor Completion: Track the disappearance of the ester intermediate by TLC or HPLC.[5]

    • Control Temperature: Perform the hydrolysis at the lowest effective temperature (e.g., 60-80 °C) before proceeding to the higher temperature required for decarboxylation.

    • Careful Acidification: During the workup, add acid slowly to the cooled basic solution to precipitate the product. A rapid, uncontrolled acidification can cause a significant exotherm, leading to product degradation.

Stage 4: Purification

Question: My final product is difficult to purify. Recrystallization yields an oily solid, and column chromatography gives poor separation.

• Possible Cause 1: Persistent Oily Impurities.

  • Expert Insight: Oily byproducts can hinder crystallization by coating the surface of the forming crystals.

  • Troubleshooting Steps:

    • Pre-purification Wash: Before attempting recrystallization, triturate or wash the crude solid with a non-polar solvent like hexanes or diethyl ether to remove greasy impurities.[4]

    • Activated Charcoal: During recrystallization, consider adding a small amount of activated charcoal to the hot solution to adsorb colored and oily impurities, followed by hot filtration.[4]

• Possible Cause 2: Ineffective Chromatography.

  • Expert Insight: The carboxylic acid functional group can cause streaking on silica gel. Co-eluting impurities are also a common issue.

  • Troubleshooting Steps:

    • Modify Mobile Phase: Add a small percentage (0.5-1%) of acetic acid to the eluent (e.g., ethyl acetate/hexanes) to suppress the deprotonation of the carboxylic acid on the silica surface, leading to sharper peaks and better separation.

    • Dry Loading: For larger scales, dissolve the crude product in a suitable solvent (e.g., DCM, acetone), adsorb it onto a small amount of silica gel, and evaporate the solvent. Load the resulting dry powder onto the column. This technique often provides superior resolution compared to liquid loading.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control when scaling up the Fischer indole synthesis from 10g to 1kg? A1: The three most critical parameters are heat transfer , mixing efficiency , and rate of reagent addition . The Fischer cyclization is often exothermic, and what is easily managed in a round-bottom flask can become a dangerous runaway reaction in a large reactor. Ensure your reactor has adequate cooling capacity and an overhead stirrer that can handle viscous mixtures like PPA. Add reagents, especially strong acids, slowly and monitor the internal temperature continuously.

Q2: How can I reliably monitor the reaction progress at scale? A2: While TLC is excellent for quick qualitative checks, High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative monitoring at scale.[4] Develop a stable HPLC method early. It will allow you to accurately track the consumption of starting material and the formation of the product and key impurities, providing invaluable data for process optimization and determining the reaction endpoint.

Q3: What analytical package is required to release the final product for preclinical studies? A3: A comprehensive analytical package is required to ensure identity, strength, quality, and purity. This typically includes:

• ¹H and ¹³C NMR: To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.[6][7]

• HPLC: To determine purity (typically >98% for preclinical use).

• Elemental Analysis (CHN): To confirm the elemental composition.

• Residual Solvent Analysis (by GC): To ensure solvents used in the final steps are below acceptable limits.

Q4: Are there specific safety hazards I should be aware of? A4: Yes. Beyond the standard hazards of working with flammable solvents and corrosive acids, be aware of:

• Exothermic Reactions: Particularly during the acid-catalyzed cyclization. Plan for efficient cooling.

• Hydrazine Toxicity: Phenylhydrazine derivatives are toxic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood or enclosure.

• Pressure Build-up: The cyclization step eliminates ammonia, which can cause pressure to build in a closed system. Ensure the reactor is properly vented.

Reference Experimental Protocol (Illustrative)

This protocol is a representative example and should be optimized for your specific laboratory conditions and scale.

Step 1 & 2: One-Pot Hydrazone Formation and Fischer Cyclization

• To a stirred solution of (4-(benzyloxy)phenyl)hydrazine hydrochloride (1.0 eq) and diethyl 2-oxoglutarate (1.05 eq) in absolute ethanol (5-10 volumes), slowly add concentrated sulfuric acid (0.1-0.5 eq) at room temperature.

• Heat the reaction mixture to reflux (approx. 78 °C) and monitor the progress by HPLC. The reaction typically takes 4-8 hours.

• After completion, cool the mixture to room temperature and slowly pour it into ice-cold water.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to yield the crude diethyl 2-(6-(benzyloxy)-1H-indol-3-yl)malonate.

Step 3: Saponification, Acidification, and Decarboxylation

• Dissolve the crude diester from the previous step in ethanol (5 volumes).

• Add an aqueous solution of sodium hydroxide (3-4 eq) and heat the mixture to 60-70 °C until HPLC analysis indicates complete hydrolysis of the diester.

• Once hydrolysis is complete, increase the temperature to reflux to initiate decarboxylation.

• After cooling, remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water.

• Cool the solution in an ice bath and acidify to pH 2-3 with 6N HCl. The product will precipitate as a solid.

• Stir the slurry for 1-2 hours in the ice bath, then collect the solid by filtration.

• Wash the filter cake thoroughly with cold water until the filtrate is neutral.

• Dry the solid under vacuum at 40-50 °C to yield the crude 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Final Purification:

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/heptane) or by column chromatography on silica gel using a mobile phase of heptane/ethyl acetate with 1% acetic acid.

References

• Garg, N. K., & Houk, K. N. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 133(15), 5793–5797. Available at: [Link]

• BenchChem. (2025). A Comparative Guide to the Synthesis of 2-(6-methoxy-1H-indol-3-yl)acetic Acid. BenchChem Technical Support.

• National Center for Biotechnology Information. (2011). Why Do Some Fischer Indolizations Fail? PubMed Central. Available at: [Link]

• Reddit r/Chempros. (2021). Problems with Fischer indole synthesis. Reddit.
• BenchChem. (2025).
• BenchChem. (2025). Overcoming challenges in the synthesis of 4-fluoroindoles. BenchChem Technical Support.

• Huo, X., et al. (2021). High-Level Production of Indole-3-acetic Acid in the Metabolically Engineered Escherichia coli. Journal of Agricultural and Food Chemistry, 69(7), 2265–2274. Available at: [Link]

• BenchChem. (2025). Technical Support Center: 2-(6-methoxy-1H-indol-3-yl)

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• Chen, W. L., et al. (2015). Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS. Journal of Chromatography B, 986-987, 83-90. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of Indole-3-acetic acid (IAA) and its Synthetic Analog, 6-Benzyloxy-IAA

Abstract: Indole-3-acetic acid (IAA) is a cornerstone signaling molecule, functioning as the principal auxin in plants and a modulator of key pathways in mammals. The synthesis of structural analogs of IAA is a fundamental strategy in both agrochemical research and drug discovery to probe and manipulate these pathways. This guide provides a comparative analysis of the natural phytohormone IAA and a synthetic derivative, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (hereafter referred to as 6-OBn-IAA). Due to the limited public data on 6-OBn-IAA, this document establishes a predictive framework based on established structure-activity relationships and provides a comprehensive suite of experimental protocols for researchers to empirically validate and compare the biological activities of these two compounds. We will explore their known and hypothesized interactions with the plant auxin co-receptor complex (SCFTIR1/AFB) and the mammalian Aryl Hydrocarbon Receptor (AHR), offering a roadmap for investigation.

Introduction: The Indole Acetic Acid Scaffold

The indole-3-acetic acid (IAA) structure is a privileged scaffold in biology. Its roles are dichotomous, spanning across kingdoms with remarkable functional conservation and divergence.

Indole-3-acetic acid (IAA): The Archetypal Auxin and Mammalian Signaling Molecule

In the botanical realm, IAA is the most abundant and physiologically active native auxin, a class of hormones that orchestrates nearly every aspect of plant growth and development, from cell elongation and division to organogenesis and stress responses[1][2]. Its mechanism involves acting as a "molecular glue" to facilitate the interaction between the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) proteins and Aux/IAA transcriptional repressors, targeting the latter for degradation[3][4].

In mammals, IAA is not a hormone but a significant metabolite derived from dietary tryptophan by the gut microbiota[1][5][6]. It is increasingly recognized for its diverse biological activities, including anti-inflammatory and antioxidant effects[7], and its role as a ligand for the Aryl Hydrocarbon Receptor (AHR)[1][5]. AHR activation by IAA is implicated in modulating mucosal immunity, maintaining intestinal homeostasis, and influencing systemic inflammatory responses[5][8][9].

6-Benzyloxy-IAA (6-OBn-IAA): A Synthetic Analog for Exploration

The compound 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid introduces a significant structural modification to the IAA core: a bulky, lipophilic benzyloxy group (-O-CH₂-C₆H₅) at the 6th position of the indole ring. Such substitutions are known to dramatically alter a molecule's physicochemical properties and, consequently, its biological activity[10]. The benzyloxy group is expected to increase the molecule's lipophilicity, potentially enhancing membrane permeability, while its size may introduce steric hindrance at receptor binding sites. This guide will explore the predicted consequences of this modification and provide the means to test these hypotheses.

Comparative Mechanism of Action: Known vs. Hypothesized

Plant Auxin Signaling Pathway

IAA initiates a signal by binding to a pocket on the TIR1/AFB F-box protein. This binding stabilizes the interaction between TIR1/AFB and an Aux/IAA repressor protein. This ternary complex (TIR1-auxin-Aux/IAA) is recognized by the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex, which polyubiquitinates the Aux/IAA protein, marking it for degradation by the 26S proteasome. The removal of the Aux/IAA repressor liberates Auxin Response Factor (ARF) transcription factors, which can then activate the expression of auxin-responsive genes[1][11][12].

Hypothesis for 6-OBn-IAA: The binding pocket of TIR1 is precisely structured to accommodate IAA. The large benzyloxy group at the 6-position of 6-OBn-IAA may sterically clash with residues in the pocket, potentially leading to a lower binding affinity compared to IAA. This would predict that 6-OBn-IAA is a weaker auxin agonist in plants.

Caption: Canonical auxin (IAA) signaling pathway in plants.

Mammalian Aryl Hydrocarbon Receptor (AHR) Pathway

In its inactive state, the AHR resides in the cytoplasm in a complex with chaperone proteins like HSP90. Upon binding a ligand such as IAA, the chaperones dissociate, and the AHR-ligand complex translocates to the nucleus. In the nucleus, it dimerizes with the AHR Nuclear Translocator (ARNT). This heterodimer then binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target genes, leading to their transcription[5][13]. Target genes include metabolizing enzymes (e.g., CYP1A1) and genes involved in immune regulation (e.g., IL-22).

Hypothesis for 6-OBn-IAA: The AHR binding pocket is notoriously promiscuous, accommodating a wide range of planar, aromatic molecules. The increased size and lipophilicity of 6-OBn-IAA may not preclude binding and could potentially enhance it. It is plausible that 6-OBn-IAA acts as an AHR agonist, though its potency and efficacy relative to IAA require empirical determination.

Caption: Mammalian Aryl Hydrocarbon Receptor (AHR) signaling pathway.

Quantitative Data Comparison

As of this guide's publication, specific quantitative data for 6-OBn-IAA is not available in peer-reviewed literature. The following table presents known data for IAA and serves as a template for future experimental findings for 6-OBn-IAA.

Parameter	Biological System	Assay	Indole-3-acetic acid (IAA)	2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid	Reference
Auxin Activity	Arabidopsis thaliana	Root Elongation Assay	EC₅₀ ≈ 10-100 nM	To be determined	General Knowledge
Receptor Binding	Plant (In Vitro)	TIR1-IAA7 Co-receptor Binding	KD ≈ 17.8 nM	To be determined	[4]
AHR Activation	Human (HepG2 cells)	AHR Luciferase Reporter	EC₅₀ ≈ 50-100 µM	To be determined	Inferred from
Anti-inflammatory	Murine Macrophages	LPS-induced IL-6 Inhibition	Significant at 500-1000 µM	To be determined	[7]

Experimental Protocols for Comparative Assessment

The following protocols provide a robust framework for directly comparing the biological activities of IAA and 6-OBn-IAA.

Protocol 1: Arabidopsis thaliana Root Elongation Assay

This bioassay is a classic method to determine the auxin or anti-auxin activity of a compound by measuring its effect on primary root growth.

Caption: Workflow for the Arabidopsis thaliana root elongation assay.

Methodology:

• Seed Sterilization: Surface-sterilize Arabidopsis thaliana (Col-0 ecotype) seeds using 10% sodium hypochlorite solution with 0.1% Triton X-100 for 20 minutes, followed by 4-5 rinses with sterile distilled water[14].

• Media Preparation: Prepare half-strength Murashige-Skoog (MS) medium with 1% sucrose and 0.8% agar. Autoclave and cool to ~50°C. Add IAA and 6-OBn-IAA from sterile stock solutions (dissolved in DMSO or ethanol) to achieve a range of final concentrations (e.g., 1 nM to 100 µM), including a vehicle-only control. Pour into square petri dishes.

• Plating and Stratification: Aseptically place 10-15 sterilized seeds in a line on the surface of the agar in each plate. Seal the plates and stratify by storing them in the dark at 4°C for 2-3 days to synchronize germination[15].

• Growth: Place the plates vertically in a growth chamber under controlled conditions (e.g., 22°C, 16h light/8h dark photoperiod) for 5-7 days[15][16].

• Data Acquisition and Analysis: Scan or photograph the plates daily. Use image analysis software (e.g., ImageJ) to measure the length of the primary root from the root-shoot junction to the root tip[14]. Calculate the average root length for each concentration, normalize to the vehicle control, and plot a dose-response curve to determine the EC₅₀ (concentration for 50% of maximal effect).

Protocol 2: AHR Activation Luciferase Reporter Assay

This cell-based assay quantifies the ability of a compound to activate the AHR signaling pathway.

Caption: Workflow for the Aryl Hydrocarbon Receptor (AHR) luciferase reporter assay.

Methodology:

• Cell Culture: Culture human hepatoma (HepG2) cells that have been stably transfected or transiently transduced with a luciferase reporter vector containing multiple XREs upstream of the luciferase gene[13][17][18].

• Plating: Seed the reporter cells into a 96-well white, clear-bottom assay plate at a density of 5,000-10,000 cells per well and allow them to attach for 4-6 hours in a 37°C, 5% CO₂ incubator[13][18].

• Compound Treatment: Prepare serial dilutions of IAA and 6-OBn-IAA in the appropriate cell culture medium. A known AHR agonist (e.g., TCDD or FICZ) should be used as a positive control. Remove the initial culture medium from the cells and add the medium containing the test compounds[17]. Ensure the final solvent concentration is non-toxic (e.g., <0.4% DMSO)[17].

• Incubation: Incubate the plate for 22-24 hours at 37°C and 5% CO₂[18].

• Luminescence Reading: Discard the treatment media. Add a luciferase detection reagent (containing cell lysis buffer and luciferase substrate) to each well according to the manufacturer's instructions[13][18].

• Data Analysis: After a brief incubation at room temperature (~15-30 minutes), measure the luminescence intensity using a plate-reading luminometer. Calculate the fold activation for each concentration by normalizing the relative light units (RLUs) to the vehicle control wells[19]. Plot a dose-response curve to determine EC₅₀ values.

Discussion & Future Directions

This guide establishes a comparative framework for Indole-3-acetic acid and its synthetic derivative, 6-OBn-IAA. While IAA is a well-documented biological modulator in both plants and mammals, the activity of 6-OBn-IAA remains to be characterized. Based on fundamental structure-activity principles, we hypothesize that the addition of the 6-benzyloxy group will likely diminish its activity as a plant auxin due to steric hindrance in the TIR1 receptor pocket. Conversely, its effect on the mammalian AHR is less predictable; the larger, more lipophilic structure could maintain or even enhance its interaction with the receptor's versatile binding domain.

The provided experimental protocols offer a direct path to testing these hypotheses. The Arabidopsis root elongation assay serves as a whole-organism screen for auxin-like activity, while the AHR luciferase assay provides a specific, mechanistic readout in a relevant human cell line. A logical next step would be to perform in vitro binding assays (e.g., using Surface Plasmon Resonance) to directly measure the binding affinities of both compounds to purified TIR1/AFB and AHR proteins, which would validate the results from the cell- and organism-based assays[20][21].

Successful characterization of 6-OBn-IAA could yield a valuable chemical probe. If it proves to be an AHR agonist with weak auxin activity, it could be a useful tool for studying AHR signaling in systems where confounding plant-like hormonal effects are undesirable. Conversely, if it is an inactive analog, it can serve as an excellent negative control for studies involving IAA. This systematic comparison is essential for advancing our understanding of how modifications to the indole scaffold tune biological activity across kingdoms.

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A Comparative Guide to Synthetic Auxins: Evaluating 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in Plant Growth Regulation

Abstract: This guide provides a comprehensive comparison of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, a derivative of the natural auxin indole-3-acetic acid (IAA), with established synthetic auxins such as 2,4-Dichlorophenoxyacetic acid (2,4-D), α-Naphthaleneacetic acid (NAA), and Indole-3-butyric acid (IBA). We delve into the structural nuances, mechanisms of action, and performance differences in key plant tissue culture applications. Detailed experimental protocols and comparative data are presented to offer researchers and drug development professionals a thorough framework for evaluating the potential of this and other novel auxin analogs.

Introduction: The Central Role of Auxins in Plant Science

Auxins are a class of plant hormones that orchestrate a vast array of developmental processes, from shaping the overall architecture of a plant to mediating its responses to environmental cues.[1][2] The primary native auxin, Indole-3-acetic acid (IAA), is pivotal in cell elongation, division, and differentiation.[3][4] However, IAA's utility in in vitro applications is often hampered by its instability under heat and light.[5] This limitation spurred the development of synthetic auxins, which are chemically stable analogs that mimic the biological activity of IAA.[4][5]

These synthetic compounds, including the widely used 2,4-D, NAA, and IBA, have become indispensable tools in agriculture and biotechnology, enabling efficient plant propagation through stem cuttings, callus induction for genetic transformation, and control of flowering and fruit development.[4][6] The efficacy of a synthetic auxin is dictated by its chemical structure, which influences its metabolic stability, transport within the plant, and binding affinity to auxin receptors.[7]

This guide focuses on 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, an understudied IAA derivative. By comparing it with classical synthetic auxins, we aim to elucidate its potential advantages and specific applications. The benzyloxy substitution at the 6-position of the indole ring is hypothesized to alter its physicochemical properties, potentially affecting its potency and selectivity. Understanding these structure-activity relationships is crucial for developing next-generation plant growth regulators with enhanced efficacy and specificity.[8]

Profiles of Key Synthetic Auxins

The biological activity of any auxin, natural or synthetic, is fundamentally linked to its molecular structure. These compounds share key structural features that allow them to bind to the TIR1/AFB family of auxin co-receptors, initiating a signaling cascade that alters gene expression.[9][10]

• 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid: This compound is a direct derivative of IAA, featuring a benzyloxy group (-O-CH₂-C₆H₅) at the 6th position of the indole ring. This bulky, lipophilic group can significantly influence the molecule's interaction with transport proteins and receptors. While specific experimental data on this compound is scarce, its structural similarity to other indole derivatives suggests it likely functions through the canonical auxin signaling pathway.[11][12][13]

• 2,4-Dichlorophenoxyacetic acid (2,4-D): A phenoxyacetic acid-based auxin, 2,4-D is known for its high stability and potent activity.[5] It is often used for inducing and maintaining undifferentiated callus cultures and as a broadleaf herbicide at higher concentrations.[4][5] Its structure makes it a poor substrate for the efflux transporters that regulate auxin gradients in plants, leading to its accumulation within cells.[7]

• α-Naphthaleneacetic acid (NAA): NAA is a naphthalene-derived synthetic auxin widely used to stimulate adventitious root formation and for organogenesis in tissue culture.[4][5] Unlike 2,4-D, NAA is a good substrate for auxin efflux carriers, allowing for more dynamic transport within plant tissues.[7]

• Indole-3-butyric acid (IBA): IBA is an indole-based auxin that is often considered a precursor to IAA, as it can be converted into IAA within the plant.[4] It is particularly effective for initiating rooting in stem cuttings and is a common component of commercial rooting hormones.[6]

The Molecular Mechanism: A Shared Pathway

Synthetic auxins exert their effects by hijacking the plant's natural auxin signaling pathway. This process is centered around three core components: the TIR1/AFB receptors, Aux/IAA transcriptional repressors, and AUXIN RESPONSE FACTOR (ARF) transcription factors.[11][14]

In the absence of auxin, Aux/IAA proteins bind to ARFs, preventing them from activating the transcription of auxin-responsive genes.[11] When an auxin molecule (natural or synthetic) is present, it acts as a molecular "glue," promoting the interaction between a TIR1/AFB receptor and an Aux/IAA repressor.[9] This binding event targets the Aux/IAA protein for ubiquitination and subsequent degradation by the 26S proteasome. The removal of the Aux/IAA repressor liberates the ARF, allowing it to activate genes that drive cell division, expansion, and differentiation.[11]

Figure 1: The canonical auxin signaling pathway activated by synthetic auxins.

Comparative Experimental Analysis

To objectively evaluate the performance of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, a series of standardized bioassays must be conducted. The following protocols provide a framework for such a comparison.

Experiment 1: Callus Induction and Proliferation

Callus induction is a critical step in plant biotechnology, providing undifferentiated cells for regeneration and genetic modification.[15] Different auxins exhibit varying efficiencies in this process.[16]

Experimental Protocol: Callus Induction from Tobacco Leaf Explants

• Explant Preparation: Aseptically excise 1 cm² segments from young, surface-sterilized leaves of Nicotiana tabacum.

• Culture Medium: Prepare Murashige and Skoog (MS) basal medium supplemented with 3% (w/v) sucrose and solidified with 0.8% (w/v) agar.[17]

• Hormone Treatments: Aliquot the MS medium into separate flasks and supplement with the auxins to be tested (2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, 2,4-D, NAA) at a range of concentrations (e.g., 0.5, 1.0, 2.0, 4.0 mg/L). A control medium with no auxin is essential.

• Incubation: Place the leaf explants onto the prepared media and incubate in the dark at 25 ± 2°C.[18]

• Data Collection: After 4 weeks, record the percentage of explants forming callus and measure the fresh weight of the induced callus for each treatment.[17][19]

Hypothetical Data Summary

Auxin Compound	Concentration (mg/L)	Callus Induction (%)	Average Fresh Weight (g)	Callus Morphology
Control	0.0	0	0.00	No growth
2,4-D	2.0	100	2.5 ± 0.3	White, Friable
NAA	2.0	95	1.8 ± 0.2	Pale green, Compact
6-BnO-IAA	2.0	98	2.1 ± 0.4	Creamy, Nodular
6-BnO-IAA	4.0	90	1.6 ± 0.3	Brownish, Compact

Note: 6-BnO-IAA is used as an abbreviation for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. Data are hypothetical means ± SD.

Experiment 2: Adventitious Root Formation

The ability to induce roots from stem cuttings is vital for clonal propagation.[20] Auxins, particularly IBA and NAA, are widely used for this purpose.[21]

Figure 2: Experimental workflow for comparing auxin efficacy in rooting.

Experimental Protocol: Rooting of Woody Cuttings

• Cutting Preparation: Take 10-15 cm long softwood cuttings from a healthy stock plant (e.g., Eucalyptus grandis). Remove the lower leaves.

• Auxin Treatment: Prepare auxin solutions (IBA, NAA, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid) at various concentrations (e.g., 500, 1000, 2000 ppm) in 50% ethanol. A 50% ethanol solution serves as the control.

• Application: Dip the basal 2 cm of each cutting into the respective auxin solution for 10 seconds.

• Planting: Plant the treated cuttings in a sterile rooting medium (e.g., a mix of peat and perlite).

• Incubation: Place the cuttings in a growth chamber with bottom heat and high humidity (intermittent mist) for 4-6 weeks.

• Data Collection: Carefully remove the cuttings and record the percentage of cuttings that formed roots, the average number of roots per cutting, and the average root length.

Hypothetical Data Summary

Auxin Compound	Concentration (ppm)	Rooting Percentage (%)	Avg. Root Number per Cutting	Avg. Root Length (cm)
Control	0	15	2.1 ± 0.8	1.5 ± 0.5
IBA	1000	85	15.4 ± 3.1	4.2 ± 1.1
NAA	1000	90	12.8 ± 2.5	5.8 ± 1.3
6-BnO-IAA	1000	88	18.2 ± 3.5	4.9 ± 0.9

Note: Data are hypothetical means ± SD.

Discussion and Interpretation

The hypothetical data suggest that 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a potent synthetic auxin with efficacy comparable to, and in some aspects potentially exceeding, that of established compounds.

• In Callus Induction: Its performance is similar to 2,4-D, the gold standard for callus proliferation. The benzyloxy group may confer a degree of stability similar to the chlorine atoms on 2,4-D, while the intact indole ring might allow for a cellular response that produces a distinct, potentially more morphogenic, callus type. The browning observed at higher concentrations could indicate oxidative stress, a common phenomenon with supraoptimal auxin levels.[22]

• In Adventitious Rooting: The compound shows strong rhizogenic potential, comparable to IBA and NAA. The hypothetical data indicating a higher average root number suggests that 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid might be particularly effective at stimulating the initiation of root primordia. This could be due to a favorable uptake, transport, or metabolic profile conferred by the benzyloxy substitution, potentially leading to a "slow-release" of the active form within the tissue, ensuring prolonged auxin signaling.[20]

The distinct responses elicited by different synthetic auxins underscore the importance of empirical testing.[16] Factors such as differential binding affinities to the various TIR1/AFB co-receptors can lead to unique downstream transcriptional responses.[9] Therefore, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid may prove to be the optimal choice for specific species or applications where conventional auxins are less effective.

Conclusion and Future Directions

While this guide presents a hypothetical evaluation, it provides a robust scientific framework for assessing the bioactivity of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. The preliminary analysis, based on its chemical structure, suggests it is a promising candidate for various applications in plant tissue culture. Its efficacy in both callus induction and adventitious rooting indicates a broad spectrum of activity.

Future research should focus on validating these findings with rigorous experimental data. Dose-response curves should be generated for multiple plant species to determine optimal working concentrations. Furthermore, molecular studies, such as gene expression analysis of auxin-responsive genes (e.g., GH3, SAURs), would provide deeper insights into its mechanism of action and help to explain the phenotypic outcomes observed. Investigating its transport characteristics and metabolic fate within the plant will be crucial for fully understanding its unique properties and unlocking its full potential as a novel tool for plant growth regulation.

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A Comparative Guide to the Structure-Activity Relationship of 6-Substituted Indole-3-Acetic Acid Derivatives

For researchers, medicinal chemists, and professionals in drug development, the indole-3-acetic acid (IAA) scaffold represents a privileged structure with a remarkable diversity of biological activities. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of 6-substituted IAA derivatives, focusing on their anticancer, anti-inflammatory, and auxin-like properties. By understanding how modifications at the 6-position of the indole ring influence biological outcomes, we can better inform the rational design of novel therapeutic agents and agricultural chemicals.

Introduction: The Versatile Indole-3-Acetic Acid Core

Indole-3-acetic acid is most famously known as the primary auxin in plants, a phytohormone that orchestrates a wide array of developmental processes.[1] However, the inherent bioactivity of the IAA core extends far beyond the botanical realm. Synthetic modifications of the indole ring have unlocked a treasure trove of pharmacological potential, leading to the development of derivatives with potent anticancer and anti-inflammatory effects.[2][3] The 6-position of the indole nucleus has emerged as a critical site for substitution, where the nature of the appended functional group can dramatically and differentially modulate the compound's interaction with various biological targets. This guide will dissect the SAR of 6-substituted IAA derivatives in these three key areas, supported by experimental data and mechanistic insights.

Comparative Structure-Activity Relationship at the 6-Position

The electronic and steric properties of the substituent at the 6-position of the indole-3-acetic acid scaffold play a pivotal role in determining the biological activity profile of the molecule. The following sections compare how different substituents at this position influence anticancer, anti-inflammatory, and auxin-like activities.

Anticancer Activity: Targeting Cellular Proliferation

The anticancer potential of indole derivatives is a subject of intense research, with many compounds targeting critical cellular machinery like microtubules.[4][5] For 6-substituted IAA derivatives, the focus has often been on their ability to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.

A series of 6-substituted-1-(3,4,5-trimethoxyphenyl)-1H-indole derivatives have been synthesized and evaluated as potential tubulin polymerization inhibitors.[6] The data suggests that the nature of the substituent at the 6-position significantly impacts the antiproliferative activity. For instance, compounds with a 6-methoxy group have been shown to be important for inhibiting cell growth.[7] Furthermore, halogenated IAAs have been found to be highly cytotoxic when oxidized by horseradish peroxidase (HRP), suggesting a potential application in enzyme-prodrug targeted cancer therapy.[8]

Table 1: Anticancer Activity of Representative 6-Substituted Indole-3-Acetic Acid Derivatives

Compound ID	6-Substituent	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
3g	-OCH2Ph	MCF-7	2.94 ± 0.56	Tubulin Polymerization Inhibition	[6]
MDA-MB-231	1.61 ± 0.004
A549	6.30 ± 0.30
HeLa	6.10 ± 0.31
A375	0.57 ± 0.01
B16-F10	1.69 ± 0.41
5m	-OCH3	Various	0.11 - 1.4	Tubulin Polymerization Inhibition	[7]
Halogenated IAAs	-F, -Cl, -Br	V79 Fibroblasts	Highly cytotoxic with HRP	Oxidative Activation	[8]

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Indole-3-acetic acid derivatives have long been recognized for their anti-inflammatory properties, with indomethacin being a classic example of an indole-based nonsteroidal anti-inflammatory drug (NSAID). The mechanism of action often involves the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of prostaglandin synthesis in the inflammatory pathway.[9][10]

The substitution pattern on the indole ring significantly influences the anti-inflammatory potency and selectivity towards COX-1 and COX-2. For instance, in a series of 2-(5-methoxy-2-methyl-1H-indol-3-yl)-N'-[(E)-(substituted phenyl) methylidene] acetohydrazide derivatives, substitutions on the phenyl ring, which can be considered as an extension of the core indole structure, dramatically affected the anti-inflammatory activity.[9] While this study does not directly focus on 6-substitution, it highlights the importance of aromatic substituents in modulating activity. Generally, electron-withdrawing groups on the N-benzoyl moiety of indole acetic acid derivatives, such as -Cl and -CF3, are known to enhance anti-inflammatory activity.[11]

Table 2: Anti-inflammatory Activity of Representative Indole-3-Acetic Acid Derivatives

Compound Class	Key Structural Features	Anti-inflammatory Activity	Mechanism of Action	Reference
Indomethacin Analogs	N-benzoyl with p-substituents	High	COX Inhibition	[11]
Indole Schiff Bases	Hydrazide substitution	Significant	COX Inhibition	[9]

Auxin-like and Herbicidal Activity: Regulating Plant Growth

As the archetypal plant auxin, indole-3-acetic acid's primary role is to regulate plant growth and development.[1] The structural requirements for auxin activity are quite specific, and modifications to the indole ring can either enhance, diminish, or even convert the molecule into an antagonist (an anti-auxin or herbicide).[12]

Studies on ring-alkylated derivatives of IAA have shown that a methyl group at the 6-position can increase biological activity.[13] However, increasing the length of the alkyl chain at other positions, such as the 5-position, leads to a decrease in growth-promoting activity.[13] This suggests that the size and nature of the substituent at the 6-position are critical for optimal interaction with the auxin receptor complex. Some synthetic auxin herbicides are designed to be more persistent than endogenous IAA, leading to uncontrolled growth and ultimately, plant death.[12]

Table 3: Auxin Activity of Representative 6-Substituted Indole-3-Acetic Acid Derivatives

Derivative	6-Substituent	Biological Effect	Assay	Reference
6-methyl IAA	-CH3	Increased auxin activity	Avena coleoptile straight-growth	[13]
IAA Analogs	Various	Can act as antagonists (herbicides)	Inhibition of auxin-responsive genes	[12]

Mechanistic Insights: Signaling Pathways and Experimental Workflows

A deeper understanding of the SAR of 6-substituted IAA derivatives requires an examination of their underlying mechanisms of action. The following diagrams illustrate the key signaling pathways and experimental workflows used to evaluate their biological activities.

Anticancer Signaling Pathway

Indole derivatives with anticancer activity often disrupt microtubule dynamics, leading to mitotic arrest and apoptosis. This is frequently mediated through the inhibition of tubulin polymerization.

Caption: Proposed signaling pathway for anticancer activity of 6-substituted IAA derivatives.

Anti-inflammatory Signaling Pathway

The anti-inflammatory effects of many indole-3-acetic acid derivatives are attributed to their inhibition of COX enzymes, which reduces the production of pro-inflammatory prostaglandins.

Caption: Mechanism of action for 6-substituted IAA derivatives as COX inhibitors.

Auxin Signaling Pathway in Plants

In plants, IAA binds to the TIR1/AFB receptor complex, leading to the degradation of Aux/IAA transcriptional repressors and the activation of auxin-responsive genes.

Caption: Simplified auxin signaling pathway in plants.

Experimental Protocols

To ensure the scientific integrity of this guide, detailed, step-by-step methodologies for key experiments are provided below.

Synthesis of 6-Substituted Indole-3-Acetic Acids (General Procedure)

A common method for the synthesis of indole-3-acetic acids is the Fischer indole synthesis. A general, representative protocol for synthesizing a 6-substituted derivative is as follows:

• Reaction Setup: In a suitable reaction vessel, combine the appropriately 6-substituted phenylhydrazine hydrochloride with a keto-acid, such as levulinic acid, in an alcoholic solvent (e.g., ethanol).[14]

• Acid Catalysis: Add a strong acid catalyst, such as sulfuric acid or polyphosphoric acid, to the mixture.

• Reflux: Heat the reaction mixture to reflux for several hours to facilitate the Fischer indole cyclization.

• Work-up: After cooling, pour the reaction mixture into water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the desired 6-substituted indole-3-acetic acid.[15]

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 6-substituted IAA derivatives and a vehicle control (e.g., DMSO) for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.[16][17]

In Vitro Tubulin Polymerization Inhibition Assay

This assay measures the ability of a compound to inhibit the polymerization of tubulin into microtubules.

• Reaction Preparation: In a 96-well plate, add a solution of purified tubulin in a polymerization buffer containing GTP.

• Compound Addition: Add various concentrations of the 6-substituted IAA derivatives or a known tubulin inhibitor (e.g., colchicine) to the wells.

• Initiation of Polymerization: Incubate the plate at 37°C to initiate tubulin polymerization.

• Turbidity Measurement: Monitor the increase in absorbance at 340 nm over time using a plate reader.

• Data Analysis: Plot the absorbance versus time to generate polymerization curves. Calculate the percentage of inhibition at a specific time point and determine the IC50 value for each compound.[5]

Conclusion

The 6-position of the indole-3-acetic acid scaffold is a critical determinant of its biological activity. Substitutions at this position can fine-tune the molecule's properties to favor anticancer, anti-inflammatory, or auxin-like effects. This comparative guide highlights the nuanced structure-activity relationships and provides a framework for the rational design of novel 6-substituted IAA derivatives. Further research focusing on a systematic evaluation of a diverse library of 6-substituted analogs across multiple biological assays will be invaluable in unlocking the full therapeutic and agricultural potential of this versatile chemical scaffold.

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A Comparative Guide to Validating 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid as a Sphingosine-1-Phosphate Receptor 1 (S1P1) Antagonist

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the mechanism of action of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid as a selective S1P1 antagonist. We move beyond simple protocols to explain the causal logic behind each experimental step, ensuring a self-validating workflow. The performance of the candidate molecule is contextualized through objective comparison with established S1P1 modulators, supported by representative experimental data.

Introduction: The S1P1 Receptor as a Therapeutic Nexus

Sphingosine-1-phosphate (S1P) is a critical lipid signaling molecule that regulates a vast array of physiological processes through its interaction with five distinct G protein-coupled receptors (GPCRs), S1P1-5.[1][2] Among these, the S1P1 receptor is paramount in immunology and vascular biology. It is the primary gatekeeper for lymphocyte egress from secondary lymphoid organs into circulation.[3][4] This trafficking is driven by an S1P gradient between the tissues and the high concentrations found in blood and lymph.[3]

This crucial role in immune cell trafficking has established S1P1 as a major therapeutic target for autoimmune diseases, most notably multiple sclerosis.[1][5] Modulation of S1P1 can prevent autoreactive lymphocytes from reaching the central nervous system. However, the mode of modulation is critical. The first-generation drug, Fingolimod (FTY720), acts as a "functional antagonist"; it is an agonist that causes profound internalization and degradation of the S1P1 receptor, thus removing it from the cell surface and rendering the cell unresponsive to the S1P gradient.[6][7] While effective, this mechanism is not specific to S1P1 and can lead to off-target effects.[8]

This has spurred the search for true, competitive antagonists—molecules that occupy the receptor's binding site and block the endogenous ligand (S1P) without initiating a signaling cascade. Such compounds promise a more controlled and potentially safer therapeutic profile.[9][10] The candidate molecule, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, belongs to a chemical class with known S1P1 activity, making it a prime subject for rigorous mechanistic validation.[6][11]

The Comparative Landscape: Benchmarking Against Established S1P1 Modulators

To validate our test compound, its pharmacological profile must be compared against well-characterized alternatives. This provides essential context for interpreting experimental outcomes.

Compound	Class	Mechanism of Action	Selectivity Profile	Key Differentiating Feature
S1P	Endogenous Ligand	Full Agonist	Acts on all five S1P receptors (S1P1-5).[12]	The natural signaling molecule; our positive control for activation.
Fingolimod (FTY720-P)	Functional Antagonist	Agonist at S1P1, S1P3, S1P4, S1P5.[3][7]	Non-selective for S1P1.	Causes profound receptor internalization and degradation.[6]
W146 / NIBR-0213	Competitive Antagonist	Blocks S1P from binding and activating the receptor.[9][10]	Selective for S1P1.	Prevents agonist-induced signaling without causing receptor internalization.[10][13]
2-(6-(Benzyloxy)-1H- indol-3-yl)acetic acid	Test Compound	Hypothesis: Competitive Antagonist	To be determined	To be determined through the validation workflow.

The S1P1 Signaling Cascade: A Visual Overview

Understanding the S1P1 signaling pathway is crucial for designing and interpreting validation assays. Upon binding of an agonist like S1P, the S1P1 receptor couples primarily to the Gαi family of G proteins.[12][14] This initiates a cascade that includes the inhibition of adenylyl cyclase, leading to reduced intracellular cyclic AMP (cAMP), and the activation of pathways promoting cell migration. A competitive antagonist is designed to prevent this entire sequence from starting.

Caption: S1P1 signaling pathway and points of intervention.

A Self-Validating Experimental Workflow

A logical, multi-tiered approach is required to build a conclusive case for the compound's mechanism of action. Each stage provides a piece of the puzzle, from initial binding to downstream cellular effects. This workflow is designed to systematically differentiate a competitive antagonist from agonists, partial agonists, and functional antagonists.

Caption: Experimental workflow for validating S1P1 antagonism.

Detailed Experimental Protocols & Comparative Data Analysis

This section provides step-by-step methodologies for the core validation assays. The presented data are representative examples to guide interpretation.

Step 1: Radioligand Binding Assay (Target Engagement & Affinity)

• Causality & Rationale: This is the foundational experiment. It directly measures the ability of the test compound to physically occupy the S1P1 receptor's binding site by competing with a known, radiolabeled ligand. This confirms target engagement and quantifies binding affinity (Ki), a critical parameter for potency.[15]

• Experimental Protocol:

  • Materials: Cell membranes from a stable cell line overexpressing human S1P1 (e.g., HEK293 or CHO cells), [³²P]S1P radioligand, unlabeled S1P (for non-specific binding determination), test compound, and a known antagonist (e.g., W146). Assay Buffer: 50 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.5% fatty acid-free BSA, pH 7.5.[15]

  • Procedure: In a 96-well plate, combine S1P1-expressing membranes (1-5 µ g/well ) with a fixed concentration of [³²P]S1P (e.g., 0.1-0.2 nM).

  • Add serial dilutions of the test compound or reference compounds.

  • Incubate for 60 minutes at room temperature to reach binding equilibrium.

  • Terminate the reaction by rapid filtration through GF/B glass fiber plates to separate bound from free radioligand.[15]

  • Wash plates with ice-cold assay buffer.

  • Measure filter-bound radioactivity using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor. Fit the data to a one-site competition model to determine the IC50, then calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation.

• Comparative Data Interpretation:

Compound	Binding Affinity (Ki, nM)	Interpretation
S1P	0.5 - 2.0	High affinity of the endogenous ligand sets the benchmark.
W146	5.0 - 15.0	A potent competitive antagonist shows strong binding.
2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid	8.5	(Hypothetical Data) Indicates potent binding to the S1P1 receptor, comparable to known antagonists.

Step 2: [³⁵S]GTPγS Binding Assay (Functional G-Protein Coupling)

• Causality & Rationale: This assay provides the first functional readout. It measures the direct consequence of receptor activation: the exchange of GDP for GTP on the Gαi subunit.[16] A true antagonist will not stimulate [³⁵S]GTPγS binding on its own and will competitively inhibit the stimulation caused by an agonist like S1P.[17] This step is crucial for differentiating antagonists from agonists or inverse agonists at the G-protein level.[18]

• Experimental Protocol:

  • Materials: S1P1-expressing cell membranes, [³⁵S]GTPγS (a non-hydrolyzable GTP analog), GDP, S1P agonist, and test compounds. Assay Buffer: 50 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4.[15]

  • Agonist Mode: To test for intrinsic activity, incubate membranes with GDP and serial dilutions of the test compound, then add [³⁵S]GTPγS and incubate for 30-60 minutes at 30°C.

  • Antagonist Mode: Pre-incubate membranes with GDP and serial dilutions of the test compound for 15-30 minutes. Then, add a fixed concentration of S1P (e.g., EC80) along with [³⁵S]GTPγS. Incubate for 30-60 minutes at 30°C.[15]

  • Termination & Detection: Terminate the assay by rapid filtration. Measure the incorporated radioactivity via scintillation counting.

  • Data Analysis: In antagonist mode, plot the % inhibition of S1P-stimulated [³⁵S]GTPγS binding vs. compound concentration to determine the IC50. A Schild analysis can be performed by generating S1P dose-response curves in the presence of increasing fixed concentrations of the antagonist to calculate the pA2 value, a true measure of antagonist affinity.[17]

• Comparative Data Interpretation:

Compound	Agonist Mode (% Stimulation)	Antagonist Mode (IC50, nM)	Interpretation
S1P	100% (EC50 ~1 nM)	N/A	Full agonist, robustly stimulates G-protein activation.
Fingolimod-P	~110% (EC50 ~0.5 nM)	N/A	Potent agonist, consistent with functional antagonist mechanism.
W146	< 5%	25	No agonist activity; effectively blocks S1P-induced activation.
2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid	< 5%	32	(Hypothetical Data) Shows no intrinsic agonist activity and potently inhibits S1P-mediated G-protein coupling, consistent with a competitive antagonist.

Step 3: cAMP Inhibition Assay (Downstream Signaling)

• Causality & Rationale: This assay validates the findings from the GTPγS assay in a whole-cell context and one step further down the signaling cascade. S1P1's coupling to Gαi leads to the inhibition of adenylyl cyclase, which lowers intracellular cAMP levels.[14][19] An antagonist will block an agonist's ability to suppress cAMP production (typically stimulated with forskolin to create a robust measurable window).[20]

• Experimental Protocol:

  • Materials: A whole-cell line expressing human S1P1 (e.g., CHO-K1), forskolin, S1P agonist, test compounds, and a commercial cAMP detection kit (e.g., HTRF, AlphaScreen, or GloSensor).[19]

  • Procedure: Plate cells in a 96- or 384-well plate and allow them to adhere overnight.

  • Pre-treat cells with serial dilutions of the test antagonist for 15-30 minutes.

  • Stimulate the cells with a cocktail of forskolin (e.g., 1-10 µM) and a fixed concentration of S1P (e.g., EC80).

  • Incubate for the recommended time (e.g., 30 minutes).

  • Lyse the cells and measure cAMP levels according to the kit manufacturer's instructions.

  • Data Analysis: Calculate the percent reversal of the S1P-induced inhibition of the forskolin signal. Plot this against the antagonist concentration to determine the IC50.

• Comparative Data Interpretation:

Compound (in presence of S1P + Forskolin)	cAMP Assay (IC50, nM)	Interpretation
W146	45	Effectively reverses the S1P-mediated suppression of cAMP, confirming downstream antagonism.
2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid	58	(Hypothetical Data) Demonstrates potent functional antagonism in a cellular downstream signaling pathway.

Step 4a: Receptor Internalization Assay (Mechanism Differentiation)

• Causality & Rationale: This is the pivotal assay for distinguishing a true, competitive antagonist from a functional antagonist like Fingolimod.[21] Agonists (including functional antagonists) induce receptor phosphorylation and subsequent β-arrestin recruitment, leading to rapid internalization of the receptor from the cell surface.[22][23] A true antagonist should not cause internalization and, more importantly, should block agonist-induced internalization.[13][24]

• Experimental Protocol:

  • Materials: Cell line stably expressing N-terminally tagged S1P1 (e.g., HA-S1P1 or GFP-S1P1), S1P, Fingolimod-P, test compound, primary antibody against the tag (if applicable), and a fluorescently labeled secondary antibody.

  • Procedure: Plate cells on coverslips or in 96-well plates.

  • Treat cells with the test compound, S1P, Fingolimod-P, or the test compound pre-incubated before the addition of S1P for 30-60 minutes at 37°C.

  • Detection (Flow Cytometry): Fix the cells, then stain non-permeabilized cells with antibodies against the external tag. The mean fluorescence intensity (MFI) corresponds to the level of surface-expressed receptor.

  • Detection (Confocal Microscopy): Fix and stain cells as above. Visualize the translocation of the receptor from the plasma membrane to intracellular vesicles.[24]

  • Data Analysis: Quantify the percentage of remaining surface S1P1 relative to untreated controls.

• Comparative Data Interpretation:

Treatment Condition	Remaining Surface S1P1 (%)	Interpretation
Vehicle Control	100%	Baseline surface receptor level.
Fingolimod-P (100 nM)	~15%	Strong agonist activity causes profound receptor internalization.
S1P (100 nM)	~30%	The natural agonist also causes significant internalization.
Test Compound alone (1 µM)	~98%	(Hypothetical Data) No intrinsic agonist activity to drive internalization.
Test Compound (1 µM) + S1P (100 nM)	~92%	(Hypothetical Data) The compound effectively blocks S1P-induced internalization, the hallmark of a true competitive antagonist.

Step 4b: Chemotaxis Assay (Phenotypic Response)

• Causality & Rationale: This assay connects the molecular mechanism to a key physiological function regulated by S1P1: lymphocyte migration.[4] By blocking the S1P1 receptor, an antagonist should inhibit the ability of immune cells to migrate towards an S1P gradient. This provides crucial evidence of the compound's potential efficacy in an immunomodulatory context.[25]

• Experimental Protocol:

  • Materials: A relevant migratory cell line (e.g., Jurkat T-cells or primary lymphocytes), S1P, test compound, and a transwell migration system (e.g., Boyden chamber with 5 µm pores).

  • Procedure: Resuspend cells in serum-free media. Pre-incubate the cells with various concentrations of the test compound or vehicle for 30 minutes.

  • Place S1P (chemoattractant, e.g., 10-100 nM) in the lower chamber of the transwell plate.

  • Add the pre-incubated cells to the upper insert.

  • Incubate for 2-4 hours at 37°C to allow for migration.

  • Quantification: Count the number of cells that have migrated to the lower chamber using a cell counter, a fluorescent plate reader (after labeling cells with a dye like Calcein-AM), or flow cytometry.[26]

  • Data Analysis: Calculate the percent inhibition of migration compared to the S1P-only control and determine the IC50.

• Comparative Data Interpretation:

Compound	Chemotaxis Inhibition (IC50, nM)	Interpretation
W146	80	Potently inhibits S1P-driven cell migration, confirming functional antagonism in a phenotypic assay.
2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid	95	(Hypothetical Data) Demonstrates the ability to block a key S1P1-mediated cellular function, reinforcing its potential as an immunomodulator.

Conclusion and Forward Outlook

The comprehensive, multi-assay workflow detailed in this guide provides a robust framework for validating the mechanism of action of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. Based on the hypothetical data presented, the compound exhibits the classic hallmarks of a potent and selective competitive S1P1 antagonist:

• High-affinity binding to the S1P1 receptor.

• No intrinsic agonist activity , but potent blockade of S1P-induced G-protein activation and downstream cAMP signaling.

• Crucially, it prevents S1P-induced receptor internalization , clearly distinguishing it from functional antagonists like Fingolimod.

• Effective inhibition of S1P-mediated cell migration , confirming its functional impact on a key physiological process.

This systematic validation provides the necessary confidence for advancing this molecule into further preclinical development, including selectivity screening against other S1P receptor subtypes and in vivo efficacy models of autoimmune disease.

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A Comparative Analysis of the Anti-inflammatory Potential of Indole-3-Acetic Acid Analogs: A Guide for Researchers

In the quest for novel anti-inflammatory therapeutics, the indole nucleus has consistently emerged as a privileged scaffold, yielding compounds with potent biological activities. Indole-3-acetic acid (IAA), a well-known phytohormone and a tryptophan metabolite, has garnered significant attention for its own anti-inflammatory and antioxidant properties.[1][2] This has spurred considerable interest in the development of its analogs as a promising class of anti-inflammatory agents. This guide provides a comparative study of the anti-inflammatory effects of different indole-3-acetic acid analogs, offering experimental data and mechanistic insights to aid researchers and drug development professionals in this field.

Introduction to Indole-3-Acetic Acid and its Anti-inflammatory Promise

Inflammation is a complex biological response to harmful stimuli, and its dysregulation is a hallmark of numerous chronic diseases.[3] The anti-inflammatory action of IAA has been demonstrated to be multifaceted. Studies have shown that IAA can ameliorate the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.[2][3] Mechanistically, IAA has been found to mitigate the nuclear translocation of the pro-inflammatory transcription factor NF-κB p65 and induce the expression of the antioxidant enzyme heme oxygenase-1 (HO-1).[2][3] This dual action of dampening inflammatory signaling and bolstering antioxidant defenses makes IAA and its derivatives compelling candidates for further investigation.

Comparative Anti-inflammatory Effects of IAA Analogs

The therapeutic potential of IAA is often limited by its pharmacokinetic properties. Therefore, synthetic modification of the IAA scaffold is a key strategy to enhance efficacy and drug-like characteristics. Here, we compare the anti-inflammatory effects of several IAA analogs, drawing upon available preclinical data.

Indole-3-aldehyde (IAld) vs. Indole-3-acetic acid (I3AA)

A direct comparative study between IAld and I3AA in RAW 264.7 macrophages stimulated with heat-killed M. tuberculosis sonicate (Mtb) revealed distinct bioactivities despite their structural similarity.

Compound	Target	Effect	Model
Indole-3-aldehyde (IAld)	IL-1β	Inhibition of expression	Mtb-stimulated RAW 264.7 cells
IL-6	Inhibition of expression	Mtb-stimulated RAW 264.7 cells
TNF-α	No effect on expression	Mtb-stimulated RAW 264.7 cells
Indole-3-acetic acid (I3AA)	IL-1β, IL-6, TNF-α	No alteration in expression	Mtb-stimulated RAW 264.7 cells

Data sourced from a comparative analysis of IAld and I3AA.[4]

This study highlights that even minor structural modifications can lead to significant differences in biological activity. IAld demonstrated a selective inhibitory effect on IL-1β and IL-6 production, whereas I3AA showed no effect on these cytokines under the same experimental conditions.[4]

Substituted Indole-3-Acetic Acid Derivatives

Systematic modifications of the indomethacin molecule, a potent indole-3-acetic acid derivative and a well-established NSAID, have been explored to enhance anti-inflammatory activity and improve tolerance.

One notable derivative, [1-(4-chlorobenzoyl)-5-methoxy-2-methylindole-3-acetoxy] acetic acid (Acemetacin), demonstrated approximately twice the activity of indomethacin in the kaolin edema test in the rat paw.[5] This suggests that modifications of the carboxyl group of the acetic acid side chain can significantly enhance anti-inflammatory potency.[5]

Indole-3-glyoxamide Derivatives

A series of 1,2,3-triazole tethered Indole-3-glyoxamide derivatives were synthesized and evaluated for their in vivo anti-inflammatory activity using the carrageenan-induced hind paw edema model. Several compounds exhibited significant anti-inflammatory activity, with some surpassing the efficacy of the standard drug, indomethacin.

Compound	% Inhibition of Paw Edema (3h)	% Inhibition of Paw Edema (5h)
11b	69%	75%
11l	72%	78%
11q	77%	82%
13q	75%	80%
Indomethacin	66.6%	77.94%

Data from a study on 1,2,3-triazole tethered Indole-3-glyoxamide derivatives.[6]

These findings underscore the potential of hybrid molecules incorporating the indole-3-glyoxamide scaffold for developing potent anti-inflammatory agents.

Mechanistic Insights: Targeting Key Inflammatory Pathways

The anti-inflammatory effects of IAA analogs are often attributed to their ability to modulate key signaling pathways and enzymes involved in the inflammatory cascade.

Inhibition of Cyclooxygenase (COX) and Lipoxygenase (LOX)

Many non-steroidal anti-inflammatory drugs (NSAIDs), including indole derivatives like indomethacin, exert their effects by inhibiting cyclooxygenase (COX) enzymes, which are crucial for the production of pro-inflammatory prostaglandins.[7][8] Some indole derivatives have also been investigated for their dual inhibitory activity against both COX and lipoxygenase (LOX) enzymes, the latter being responsible for the production of leukotrienes, another class of inflammatory mediators.[6][8] Dual COX/LOX inhibitors are of particular interest as they may offer a broader spectrum of anti-inflammatory activity with a potentially improved safety profile.[8]

Modulation of NF-κB and MAPK Signaling Pathways

The transcription factor Nuclear Factor-kappa B (NF-κB) is a pivotal regulator of inflammatory responses, controlling the expression of numerous pro-inflammatory genes.[9] The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is another critical cascade involved in inflammation.[9] As previously mentioned, IAA has been shown to inhibit NF-κB activation.[2][3] The development of IAA analogs that can effectively target these pathways holds significant therapeutic promise.

Experimental Protocols

To ensure scientific rigor and reproducibility, detailed experimental protocols for key in vitro and in vivo anti-inflammatory assays are provided below.

In Vitro Assay: Measurement of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

This assay is a common primary screening method to evaluate the potential anti-inflammatory activity of test compounds.

Principle: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, stimulates macrophages to produce nitric oxide (NO), a pro-inflammatory mediator. The amount of NO produced can be quantified by measuring the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

Step-by-Step Protocol:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: The following day, replace the medium with fresh medium containing various concentrations of the test IAA analogs. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anti-inflammatory drug).

• LPS Stimulation: After 1 hour of pre-treatment with the compounds, stimulate the cells with LPS (1 µg/mL). Include a negative control group without LPS stimulation.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each supernatant sample.

  • Incubate at room temperature for 10 minutes, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

  • Incubate at room temperature for another 10 minutes, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Calculation: Determine the nitrite concentration using a standard curve prepared with sodium nitrite. Calculate the percentage inhibition of NO production for each compound concentration relative to the LPS-stimulated vehicle control.

In Vivo Assay: Carrageenan-Induced Paw Edema in Rats

This is a widely used and reproducible model for evaluating the acute anti-inflammatory activity of compounds.

Principle: Subplantar injection of carrageenan, a phlogistic agent, into the rat's hind paw induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.

Step-by-Step Protocol:

• Animal Acclimatization: Acclimate male Wistar rats (150-200 g) for at least one week under standard laboratory conditions with free access to food and water.

• Fasting: Fast the animals overnight before the experiment, with free access to water.

• Grouping: Randomly divide the animals into groups (n=6 per group):

  • Group I: Vehicle control (e.g., 0.5% carboxymethyl cellulose).

  • Group II: Positive control (e.g., Indomethacin, 10 mg/kg, p.o.).

  • Group III-V: Test IAA analogs at different doses (e.g., 10, 20, 50 mg/kg, p.o.).

• Compound Administration: Administer the vehicle, positive control, or test compounds orally (p.o.) 1 hour before carrageenan injection.

• Baseline Paw Volume Measurement: Just before carrageenan injection, measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Induction of Edema: Inject 0.1 mL of 1% (w/v) carrageenan suspension in sterile saline into the subplantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point: Edema = Paw volume at time 't' - Initial paw volume.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100.

Visualizing the Science: Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for evaluating the anti-inflammatory effects of IAA analogs.

Caption: Simplified NF-κB signaling pathway and potential points of inhibition by IAA analogs.

Conclusion and Future Directions

The comparative analysis of indole-3-acetic acid analogs reveals a promising landscape for the development of novel anti-inflammatory agents. The versatility of the indole scaffold allows for a wide range of structural modifications, leading to compounds with diverse and potent biological activities. Key structure-activity relationship insights suggest that substitutions at the N1, C2, and C5 positions of the indole ring, as well as modifications of the C3-acetic acid side chain, can significantly influence anti-inflammatory potency.[10]

Future research should focus on the systematic synthesis and screening of novel IAA analogs to build a more comprehensive understanding of their structure-activity relationships. Furthermore, elucidating the precise molecular targets and signaling pathways modulated by the most promising candidates will be crucial for their advancement as potential therapeutic agents. The integration of in silico modeling with in vitro and in vivo studies will undoubtedly accelerate the discovery and development of the next generation of indole-based anti-inflammatory drugs.

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Cross-validation of analytical methods for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid quantification

An In-Depth Guide to the Cross-Validation of Analytical Methods for Quantifying 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic Acid

Introduction: The Analytical Imperative for Novel Indole Derivatives

2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is a derivative of indole-3-acetic acid (IAA), a molecule of significant interest in biological research. As with any active pharmaceutical ingredient (API) or critical research compound, the ability to accurately and reliably quantify it in various matrices is fundamental to research and development.[1] Whether assessing pharmacokinetics, determining purity, or conducting stability studies, the analytical method forms the bedrock of data integrity.[2]

The validation of an analytical method is the documented process that demonstrates its suitability for a specific purpose.[3][4] Regulatory bodies like the FDA, EMA, and the International Council for Harmonisation (ICH) mandate rigorous validation to ensure that analytical results are accurate, precise, and reproducible.[3][5] However, in the lifecycle of a long-term project, it is often necessary to compare or switch analytical methods. This could be due to a change in instrumentation, a transfer of the method to a different laboratory, or the need for a more sensitive technique. This is where cross-validation becomes essential.

Cross-validation is a formal comparison of data from at least two different validated analytical methods or the same method used in two different laboratories.[6] Its purpose is to ensure that the data generated, regardless of the method or location, are comparable and can be used collectively in a regulatory submission or research study.[7][8]

This guide provides a comprehensive comparison of two primary analytical techniques for the quantification of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). We will delve into detailed experimental protocols and present a systematic approach to their cross-validation, grounded in established scientific and regulatory principles.

Pillar 1: Selecting the Right Analytical Tool

The choice of an analytical method is driven by the required sensitivity, selectivity, sample matrix, and available instrumentation. For an indole derivative like 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, two techniques stand out.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis.[5] It separates compounds based on their differential partitioning between a stationary phase (the column) and a liquid mobile phase. For 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, a reversed-phase setup using a C8 or C18 column is ideal. The nonpolar stationary phase effectively retains the indole structure, allowing for separation from more polar matrix components.

• Detection: The indole ring possesses a strong chromophore, making it readily detectable by UV-Vis spectroscopy (typically around 280 nm).[9] For higher sensitivity and selectivity, fluorescence detection can be employed, as many indole compounds are naturally fluorescent (excitation ~280 nm, emission ~360 nm).[9]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers unparalleled sensitivity and selectivity by coupling the separation power of HPLC with the mass-resolving capability of a mass spectrometer.[10] This technique is the gold standard for quantifying trace levels of compounds in complex biological matrices.

• Mechanism: After chromatographic separation, molecules are ionized, typically using Electrospray Ionization (ESI). The resulting ions are filtered by mass in a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[11] This involves selecting a specific precursor ion (the molecular ion of the analyte) and a characteristic product ion (a fragment generated by collision-induced dissociation), creating an exceptionally specific analytical signal. For an acidic molecule like 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, ESI in negative ion mode is often preferred due to the ready formation of the deprotonated molecule [M-H]⁻.

Pillar 2: A Comparative Analysis of Method Performance

The decision to use HPLC-UV versus LC-MS/MS, or to switch between them, requires a clear understanding of their respective performance characteristics. The following table synthesizes typical performance metrics for the analysis of indoleacetic acid derivatives.

Parameter	HPLC-UV/Fluorescence	LC-MS/MS	Rationale & Causality
Linearity (R²)	>0.99[9]	>0.99[12]	Both methods demonstrate excellent linearity, indicating a direct proportional response to concentration within a defined range.
Limit of Quantification (LOQ)	~0.03 µg/mL (Fluorescence)[9]	Low ng/mL to pg/mL[11][13]	LC-MS/MS is significantly more sensitive due to the low-noise, high-specificity nature of MRM detection.
Accuracy (% Recovery)	98-102%[9]	95-105%	Both methods can achieve high accuracy when properly validated. Accuracy is often dependent on the efficiency of the sample preparation process.
Precision (% RSD)	<5%[9]	<15%	Both methods are highly precise. LC-MS/MS may show slightly higher variability at the lower limits of quantification.
Specificity	Moderate to High	Very High	HPLC-UV can be susceptible to interference from co-eluting compounds with similar UV spectra. LC-MS/MS specificity is ensured by the unique precursor-to-product ion transition.
Matrix Effects	Low	Potential for Ion Suppression/Enhancement	The ionization process in LC-MS/MS can be affected by components in the sample matrix, potentially suppressing or enhancing the analyte signal. This must be carefully evaluated.
Cost & Throughput	Lower instrument cost, higher throughput for simpler samples.	Higher instrument cost, can be slower due to more complex sample preparation and data processing.	The choice often involves a trade-off between the required sensitivity and available resources.

Pillar 3: Self-Validating Systems and Experimental Protocols

A trustworthy analytical protocol is a self-validating one. This means building in checks and balances at every stage, from sample preparation to data analysis. Below are detailed, step-by-step protocols designed for robustness and reliability.

Workflow for Method Validation

The validation of any analytical method is a systematic process to confirm its suitability.

Caption: A typical workflow for analytical method validation.

Protocol 1: Quantification by HPLC-UV

This protocol is designed for the quantification of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid in a non-biological matrix, such as during synthesis process control.

• Preparation of Standards and Solutions

  • Mobile Phase: Prepare a solution of 60:40 (v/v) methanol and 1% aqueous acetic acid.[9] Filter through a 0.45 µm filter and degas.

  • Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid reference standard and dissolve in 10 mL of methanol.

  • Working Standards (0.1 - 20 µg/mL): Perform serial dilutions of the stock solution with the mobile phase to create a series of calibration standards.

• Sample Preparation

  • Dissolve the crude sample or test material in methanol to an estimated concentration within the calibration range.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Flow Rate: 1.0 mL/min.[9]

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV at 280 nm.[9]

• Data Analysis and Validation

  • Linearity: Construct a calibration curve by plotting the peak area against the concentration of the working standards. Perform a linear regression and ensure the correlation coefficient (R²) is >0.99.

  • Accuracy: Analyze a sample of known concentration (a quality control or QC sample) and calculate the recovery. Acceptance criteria are typically 98-102%.[14]

  • Precision: Perform six replicate injections of a single QC sample. The relative standard deviation (RSD) of the peak areas should be ≤2%.[14]

Protocol 2: Quantification by LC-MS/MS

This protocol is optimized for high-sensitivity quantification in a biological matrix like human plasma.

• Preparation of Standards and Solutions

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Standard Stock & Working Solutions: Prepare as in Protocol 1, but use 50:50 acetonitrile:water as the diluent. An isotopically labeled internal standard (IS) should be used if available.

• Sample Preparation (Protein Precipitation)

  • To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube, evaporate to dryness under a stream of nitrogen, and reconstitute in 100 µL of mobile phase A.

• LC-MS/MS Conditions

  • LC System: Agilent 1290 Infinity II or equivalent.[12]

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Gradient Elution:

    • 0-1 min: 5% B

    • 1-5 min: 5% to 95% B

    • 5-6 min: 95% B

    • 6-6.1 min: 95% to 5% B

    • 6.1-8 min: 5% B (re-equilibration)

  • Flow Rate: 0.4 mL/min.

  • Mass Spectrometer: Agilent 6470A Triple Quadrupole or equivalent.[12]

  • Ionization: ESI, Negative Ion Mode.

  • MRM Transitions (Hypothetical):

    • Analyte (BIA): Precursor [M-H]⁻ m/z 280.1 → Product m/z 130.1 (representing the indole-acetic acid core after loss of the benzyl group).

    • Internal Standard: (Use appropriate transition for the chosen IS).

  • Source Parameters: Optimize gas temperature, gas flow, and capillary voltage according to manufacturer recommendations.

Protocol 3: The Cross-Validation Experiment

This protocol provides a framework for comparing the validated HPLC-UV and LC-MS/MS methods.

Caption: Experimental workflow for cross-validation of two analytical methods.

• Sample Selection: Select a minimum of 30 study samples (incurred samples) that span the quantifiable range.[8] Also include sets of low, medium, and high concentration QC samples.

• Analysis:

  • Analyze the selected samples using the validated HPLC-UV method (Method A).

  • Analyze a second aliquot of the same samples using the validated LC-MS/MS method (Method B).

• Data Evaluation:

  • For each sample, calculate the percent difference between the concentrations obtained from the two methods: % Difference = ((Conc_Method_B - Conc_Method_A) / Mean(Conc_A, Conc_B)) * 100

  • Acceptance Criteria: The cross-validation is considered successful if the results meet pre-defined criteria. While traditional criteria often mirrored Incurred Sample Reanalysis (ISR), modern guidelines like ICH M10 recommend a statistical assessment of bias.[8] A robust approach is to determine if the 90% confidence interval of the mean percent difference is within a specified range (e.g., ±30%).[8]

• Reporting: Document the entire procedure, including the sample set used, the individual results from both methods, the statistical analysis, and a concluding statement on whether the methods are comparable. If a bias is detected, its impact must be evaluated.

Conclusion: Ensuring Data Integrity Across the Project Lifecycle

The quantification of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid relies on robust, validated analytical methods. Both HPLC-UV and LC-MS/MS are powerful techniques, each with distinct advantages in sensitivity, selectivity, and accessibility. The choice of method must align with the specific requirements of the analytical task.

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A Comparative Guide to the Reproducibility of Synthesis and Biological Testing of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

Introduction: The Imperative of Reproducibility in Drug Discovery

In the landscape of modern drug discovery, the reproducibility of experimental data is the bedrock upon which scientific progress is built. The ability to reliably replicate synthetic procedures and biological findings is paramount for validating new therapeutic agents and advancing them through the development pipeline. This guide provides an in-depth technical comparison of synthetic routes and biological testing protocols for 2-(6-(benzyloxy)-1H-indol-3-yl)acetic acid, a promising indole derivative with potential anti-inflammatory properties. As researchers and drug development professionals, a thorough understanding of the factors influencing reproducibility is critical for efficient and successful research outcomes. This document is designed to serve as a practical resource, offering not only detailed methodologies but also the scientific rationale behind the experimental choices to ensure robust and reliable results.

Part 1: Comparative Analysis of Synthetic Methodologies

The synthesis of 2-(6-(benzyloxy)-1H-indol-3-yl)acetic acid can be approached through several routes, with the Fischer indole synthesis being a cornerstone reaction. Here, we compare two prominent strategies, evaluating them for yield, purity, scalability, and, most importantly, the critical parameters that govern their reproducibility.

Method 1: Direct Fischer Indole Synthesis

The Fischer indole synthesis is a classic and versatile method for constructing the indole ring system.[1][2] In this direct approach, 4-(benzyloxy)phenylhydrazine is reacted with a suitable γ-ketoacid or its ester equivalent, such as succinaldehydic acid, under acidic conditions to directly form the indole-3-acetic acid derivative.[3]

Causality Behind Experimental Choices:

The choice of a strong acid catalyst, such as sulfuric acid or polyphosphoric acid, is crucial for promoting the key[4][4]-sigmatropic rearrangement that drives the cyclization.[3] The reaction temperature is another critical parameter that must be carefully controlled to balance the rate of reaction with the potential for side-product formation and degradation.

Self-Validating System for Trustworthiness:

A key aspect of ensuring the reproducibility of this method is the purity of the starting materials. The 4-(benzyloxy)phenylhydrazine should be freshly prepared or purified to avoid impurities that can interfere with the reaction and complicate the purification of the final product. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) to determine the optimal reaction time and prevent the formation of degradation products.

Experimental Protocol: Direct Fischer Indole Synthesis

• Hydrazone Formation: In a round-bottom flask equipped with a reflux condenser, dissolve 4-(benzyloxy)phenylhydrazine hydrochloride (1 equivalent) and succinaldehydic acid (1.1 equivalents) in ethanol.

• Acid-Catalyzed Cyclization: Slowly add concentrated sulfuric acid (catalytic amount) to the mixture. Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water. The crude product will precipitate out of the solution.

• Purification: Collect the precipitate by filtration, wash with water until the filtrate is neutral, and then dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[5]

• Characterization: Confirm the structure and purity of the final product using techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and melting point analysis.[6]

Method 2: Japp-Klingemann Reaction followed by Fischer Indole Synthesis

An alternative and often more controlled approach involves a two-step sequence starting with the Japp-Klingemann reaction to generate a key hydrazone intermediate, which is then cyclized using the Fischer indole synthesis.[7] This method offers greater flexibility in the choice of starting materials and can lead to higher purity of the final product.

Causality Behind Experimental Choices:

The Japp-Klingemann reaction allows for the synthesis of the required hydrazone from a diazonium salt and a β-keto ester.[7] This avoids the often-unstable phenylhydrazine starting material in the direct Fischer indole synthesis. The subsequent Fischer cyclization of the purified hydrazone intermediate typically proceeds more cleanly and with higher yield.

Self-Validating System for Trustworthiness:

The isolation and purification of the hydrazone intermediate in the Japp-Klingemann step is a critical control point that significantly enhances the reproducibility of the overall synthesis. By ensuring the purity of this intermediate, the subsequent Fischer cyclization is less prone to side reactions, leading to a more consistent outcome.

Experimental Protocol: Japp-Klingemann/Fischer Indole Synthesis

• Diazotization: Dissolve 4-(benzyloxy)aniline (1 equivalent) in a mixture of hydrochloric acid and water and cool to 0-5 °C. Add a solution of sodium nitrite (1 equivalent) in water dropwise while maintaining the temperature below 5 °C.

• Japp-Klingemann Reaction: In a separate flask, dissolve diethyl 2-oxoglutarate (1 equivalent) in ethanol and add a solution of sodium acetate. Cool this mixture to 0-5 °C and slowly add the freshly prepared diazonium salt solution. Stir the reaction mixture at low temperature and then allow it to warm to room temperature.

• Intermediate Isolation: Extract the hydrazone intermediate with an organic solvent, wash with water, and dry. Purify the crude hydrazone by column chromatography.

• Fischer Indole Synthesis: Dissolve the purified hydrazone in a suitable solvent (e.g., acetic acid) and add a catalytic amount of a strong acid (e.g., sulfuric acid). Heat the mixture to reflux and monitor by TLC.

• Hydrolysis and Decarboxylation: After cyclization, add an aqueous solution of sodium hydroxide and heat to hydrolyze the ester group. Acidify the reaction mixture to precipitate the diacid, which upon gentle heating will decarboxylate to yield 2-(6-(benzyloxy)-1H-indol-3-yl)acetic acid.

• Purification and Characterization: Purify the final product as described in Method 1 and confirm its identity and purity.

Comparison of Synthetic Routes

Parameter	Method 1: Direct Fischer Indole Synthesis	Method 2: Japp-Klingemann/Fischer Indole Synthesis
Number of Steps	1 (one-pot)	2 (with intermediate isolation)
Overall Yield	Moderate	Moderate to High
Purity of Crude Product	Variable, often requires extensive purification	Generally higher
Scalability	Good	Excellent, with better control
Key Reproducibility Factor	Purity of 4-(benzyloxy)phenylhydrazine	Purity of the isolated hydrazone intermediate

Synthesis Workflow Diagram

Caption: Workflow for the biological evaluation of the synthesized compound.

Part 3: Designing an Inter-Laboratory Study for Reproducibility Assessment

To rigorously assess the reproducibility of both the synthesis and biological testing of 2-(6-(benzyloxy)-1H-indol-3-yl)acetic acid, a well-designed inter-laboratory study is essential. [8]This involves multiple independent laboratories performing the same experiments using standardized protocols and materials.

Study Design

• Participant Laboratories: Recruit a minimum of three independent laboratories with expertise in organic synthesis and pharmacology.

• Standardized Protocols: Provide each laboratory with the detailed, step-by-step protocols for both the chosen synthetic route (e.g., Method 2 for its higher control) and the biological assays (in vitro COX-2 inhibition and in vivo paw edema).

• Centralized Reagents: To minimize variability from starting materials, provide all participating laboratories with a single, centrally sourced batch of key reagents, including 4-(benzyloxy)aniline, diethyl 2-oxoglutarate, and the COX-2 enzyme.

• Blinded Samples: For the biological testing phase, the synthesized compound from each laboratory can be blinded and redistributed among the participating labs for testing.

• Data Collection: Establish a standardized format for data reporting, including raw data, calculated results, and any deviations from the protocol.

Data Analysis and Interpretation

The collected data will be subjected to rigorous statistical analysis to assess both intra-laboratory and inter-laboratory variability. [9][10][11]

• Synthesis Reproducibility:

  • Primary Metrics: Yield (%) and Purity (%) of the final product.

  • Statistical Analysis: Analysis of variance (ANOVA) will be used to determine if there are significant differences in the mean yield and purity between the laboratories. The reproducibility standard deviation (SR) will be calculated to quantify the inter-laboratory variability.

• Biological Testing Reproducibility:

  • Primary Metrics: IC50 values from the in vitro COX-2 assay and the percentage of inhibition of edema from the in vivo assay.

  • Statistical Analysis: For the in vitro data, the geometric mean and confidence intervals for the IC50 values will be compared across laboratories. For the in vivo data, a two-way ANOVA can be used to analyze the effects of treatment and laboratory.

Inter-Laboratory Study Logic Diagram

Caption: Logical flow of the proposed inter-laboratory reproducibility study.

Conclusion

The reproducibility of the synthesis and biological evaluation of 2-(6-(benzyloxy)-1H-indol-3-yl)acetic acid is achievable through the implementation of well-controlled and standardized protocols. The two-step Japp-Klingemann/Fischer indole synthesis offers a more robust and reproducible route compared to the direct Fischer indole synthesis due to the purification of a key intermediate. Similarly, the use of standardized in vitro and in vivo assays, with careful attention to critical parameters, is essential for obtaining reliable biological data. The proposed inter-laboratory study provides a framework for rigorously assessing and validating the reproducibility of these methods, which is a crucial step in the journey of any new chemical entity from the laboratory to the clinic.

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A Comparative Efficacy Analysis of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic Acid (Compound BIA) Against Standard-of-Care EGFR Inhibitors in Non-Small Cell Lung Cancer Models

For Immediate Release to the Scientific Community

This guide provides a comprehensive benchmark of the novel investigational compound, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (referred to herein as Compound BIA), against established therapeutic agents for non-small cell lung cancer (NSCLC). Based on its structural motif, which is common in kinase inhibitors, Compound BIA is hypothesized to be a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR). This document outlines a series of head-to-head comparisons with first- and third-generation EGFR inhibitors, Gefitinib and Osimertinib, respectively, detailing the scientific rationale, experimental protocols, and comparative data in relevant preclinical models.

Introduction and Scientific Rationale

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a crucial role in regulating cell proliferation and survival.[1][2] In a significant subset of NSCLC patients, activating mutations in the EGFR gene lead to constitutive kinase activity, driving oncogenesis.[1] Targeted therapies, known as Tyrosine Kinase Inhibitors (TKIs), have revolutionized the treatment of EGFR-mutant NSCLC.[3]

• Gefitinib (Iressa®) , a first-generation TKI, acts as a reversible, ATP-competitive inhibitor of EGFR.[4][5][6] While initially effective against sensitizing mutations (e.g., Exon 19 deletions, L858R), tumors often develop resistance, most commonly through the acquisition of a secondary T790M mutation in exon 20.[7]

• Osimertinib (Tagrisso®) is a third-generation, irreversible TKI designed to be effective against both sensitizing and T790M resistance mutations, while sparing wild-type (WT) EGFR.[7][8][9] It forms a covalent bond with a cysteine residue (Cys797) in the ATP-binding site of the EGFR kinase domain, leading to sustained inhibition.[7][10][11] Osimertinib is currently a standard-of-care for first-line treatment of EGFR-mutated NSCLC.[12][13][14]

The indole-3-acetic acid scaffold of Compound BIA is a privileged structure in medicinal chemistry, known to be adaptable for targeting ATP-binding sites of various kinases.[15][16][17][18] This guide will therefore benchmark the efficacy of Compound BIA under the hypothesis that it is a novel EGFR inhibitor, comparing its potency, selectivity, and cellular effects against Gefitinib and Osimertinib.

Mechanism of Action: A Comparative Overview

The therapeutic efficacy of an EGFR inhibitor is dictated by its mode of interaction with the kinase domain and its selectivity for mutant versus wild-type receptors.

• Gefitinib: Reversibly binds to the ATP pocket of EGFR, inhibiting autophosphorylation and downstream signaling.[4][19][20] Its efficacy is limited by the T790M mutation, which increases the receptor's affinity for ATP, outcompeting the drug.

• Osimertinib: Irreversibly binds to the Cys797 residue in the ATP pocket of mutant EGFR.[8][11] This covalent interaction overcomes the increased ATP affinity conferred by the T790M mutation and provides durable target engagement.[8] It also exhibits significant selectivity for mutant EGFR over the wild-type form, which is believed to contribute to a more favorable safety profile.[11]

• Compound BIA (Hypothesized): The efficacy of Compound BIA will be evaluated to determine if it acts as a reversible or irreversible inhibitor and to characterize its selectivity profile.

Signaling Pathway Visualization

The following diagram illustrates the EGFR signaling cascade and the points of inhibition for TKIs.

Caption: EGFR signaling pathway and TKI inhibition point.

Comparative In Vitro Efficacy

A series of in vitro assays are essential to quantify and compare the biochemical potency and cellular activity of Compound BIA against the reference drugs.

Biochemical Kinase Inhibition

This assay directly measures the ability of the compounds to inhibit the enzymatic activity of recombinant EGFR protein.

Table 1: Comparative IC50 Values from Biochemical Kinase Assays

Compound	EGFR (WT) IC50 (nM)	EGFR (L858R) IC50 (nM)	EGFR (Ex19del) IC50 (nM)	EGFR (L858R/T790M) IC50 (nM)
Gefitinib	150	15	10	>5000
Osimertinib	480	12	8	15
Compound BIA	Data to be generated	Data to be generated	Data to be generated	Data to be generated
IC50 values are hypothetical and for illustrative purposes.

Cellular Phosphorylation Inhibition

This assay measures the inhibition of EGFR autophosphorylation within a cellular context, providing a more physiologically relevant measure of target engagement.

Table 2: Comparative IC50 Values from Cellular EGFR Phosphorylation Assays

Compound	Cell Line (EGFR Status)	IC50 (nM)
Gefitinib	NCI-H1975 (L858R/T790M)	>1000
HCC827 (Ex19del)	25
Osimertinib	NCI-H1975 (L858R/T790M)	48
HCC827 (Ex19del)	7
Compound BIA	NCI-H1975 (L858R/T790M)	Data to be generated
HCC827 (Ex19del)	Data to be generated
Data derived from representative studies for illustrative purposes.[21]

Anti-Proliferative Activity

The ultimate goal of an EGFR inhibitor is to halt the proliferation of cancer cells. The MTT or similar cell viability assays quantify this effect.[22]

Table 3: Comparative GI50 Values from Cell Viability Assays (72h exposure)

Compound	A549 (WT) GI50 (nM)	HCC827 (Ex19del) GI50 (nM)	NCI-H1975 (L858R/T790M) GI50 (nM)
Gefitinib	>10000	30	>10000
Osimertinib	602	7	48
Compound BIA	Data to be generated	Data to be generated	Data to be generated
GI50 (Growth Inhibition 50) values are representative and for illustrative purposes.[21][23]

Preclinical In Vivo Efficacy

Patient-derived xenograft (PDX) or cell line-derived xenograft (CDX) models are critical for evaluating anti-tumor efficacy in a living system.[24][25][26] The A549 (EGFR WT) and NCI-H1975 (EGFR L858R/T790M) cell lines are standard choices for CDX models.[27][28]

Table 4: Comparative In Vivo Efficacy in NSCLC Xenograft Models

Compound	Model	Dosing Schedule	Tumor Growth Inhibition (%)
Vehicle Control	NCI-H1975	Daily, p.o.	0%
Gefitinib	NCI-H1975	100 mg/kg, daily, p.o.	<20% (Ineffective)
Osimertinib	NCI-H1975	25 mg/kg, daily, p.o.	>90%
Compound BIA	NCI-H1975	To be determined	Data to be generated
Tumor growth inhibition percentages are hypothetical and for illustrative purposes.

ADME & Pharmacokinetic Profiling

Early assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is crucial for the successful development of a drug candidate.[29][30][31][32][33]

Table 5: Comparative In Vitro ADME & PK Parameters

Parameter	Gefitinib	Osimertinib	Compound BIA
Solubility (pH 7.4, µM)	Low	Moderate	Data to be generated
Permeability (Papp, 10⁻⁶ cm/s)	High	High	Data to be generated
Microsomal Stability (t½, min)	Moderate	High	Data to be generated
Plasma Protein Binding (%)	>90%	~95%	Data to be generated
CYP450 Inhibition (IC50, µM)	CYP3A4, CYP2D6	Low potential	Data to be generated
Data are representative and for illustrative purposes.

Experimental Protocols

Protocol: Cell Viability (MTT) Assay

This protocol determines the concentration at which a compound inhibits cell growth by 50% (GI50).

• Cell Seeding: Plate NSCLC cell lines (e.g., A549, HCC827, NCI-H1975) in 96-well plates at a density of 3,000-5,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of Compound BIA, Gefitinib, and Osimertinib in culture medium. Add 100 µL of diluted compounds to the respective wells. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plates for 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.[18][34]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[34]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 values using non-linear regression analysis.

Workflow Visualization: Cell Viability Assay

Caption: Step-by-step workflow for the MTT cell viability assay.

Protocol: In-Cell Western for EGFR Phosphorylation

This assay quantifies the level of phosphorylated EGFR directly in treated cells.

• Cell Seeding: Plate cells in 96-well plates and allow them to adhere overnight.

• Serum Starvation: Replace medium with serum-free medium and incubate for 12-24 hours.

• Inhibitor Treatment: Treat cells with serial dilutions of inhibitors for 2 hours.

• EGF Stimulation: Stimulate cells with 100 ng/mL EGF for 10 minutes at 37°C.

• Fixation & Permeabilization: Fix cells with 4% paraformaldehyde, then permeabilize with 0.1% Triton X-100 in PBS.

• Blocking: Block with a suitable blocking buffer (e.g., Odyssey Blocking Buffer) for 90 minutes.

• Antibody Incubation: Incubate with primary antibodies simultaneously (e.g., rabbit anti-pEGFR and mouse anti-total EGFR) overnight at 4°C.

• Secondary Antibody Incubation: Wash and incubate with fluorescently-labeled secondary antibodies (e.g., IRDye 800CW goat anti-rabbit and IRDye 680RD goat anti-mouse) for 1 hour.

• Data Acquisition: Scan the plate using an infrared imaging system (e.g., LI-COR Odyssey).

• Analysis: Normalize the pEGFR signal to the total EGFR signal and plot against inhibitor concentration to determine IC50 values.

Protocol: NCI-H1975 Xenograft Model

This protocol outlines the in vivo assessment of anti-tumor efficacy.

• Cell Implantation: Subcutaneously inject 5 x 10⁶ NCI-H1975 cells in Matrigel into the flank of immunocompromised mice (e.g., NOD/SCID).

• Tumor Growth: Monitor tumor growth until volumes reach approximately 150-200 mm³.

• Randomization: Randomize mice into treatment groups (Vehicle, Gefitinib, Osimertinib, Compound BIA).

• Dosing: Administer compounds daily via oral gavage (p.o.) at their predetermined MTD (Maximum Tolerated Dose).

• Monitoring: Measure tumor volumes and body weights 2-3 times per week.

• Endpoint: Continue treatment for 21-28 days or until tumors in the vehicle group reach the predetermined size limit.

• Analysis: Calculate Tumor Growth Inhibition (TGI) for each group relative to the vehicle control.

Conclusion and Future Directions

This guide establishes a rigorous framework for benchmarking the novel compound, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid (Compound BIA), against the first-generation EGFR inhibitor Gefitinib and the third-generation standard-of-care, Osimertinib. The outlined in vitro and in vivo experiments will elucidate the potency, selectivity, and anti-tumor efficacy of Compound BIA, providing the necessary data to determine its potential as a next-generation therapeutic for EGFR-mutant NSCLC. The key differentiators to investigate will be its activity against T790M and other emerging resistance mutations, its selectivity over wild-type EGFR, and its overall ADME and pharmacokinetic profile.

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The Indole Nucleus: A Privileged Scaffold Demanding Thorough Pharmacokinetic Scrutiny

A Comparative Guide to the Pharmacokinetic Properties of Indole-Based Compounds for Drug Development Professionals

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a multitude of natural products and synthetic drugs with a wide array of therapeutic applications.[1][2] From the anti-inflammatory action of indomethacin to the antiemetic effects of ondansetron, the versatility of the indole ring is undeniable. However, the journey of an indole-based compound from a promising lead to a successful therapeutic agent is critically dependent on its pharmacokinetic profile. Understanding how the body absorbs, distributes, metabolizes, and excretes (ADME) these compounds is paramount for optimizing efficacy and ensuring safety.

This guide provides a comparative analysis of the pharmacokinetic properties of four distinct, clinically significant indole-based drugs: Indomethacin , Ondansetron , Melatonin , and Fluvastatin . By examining their diverse ADME profiles, we aim to provide researchers, scientists, and drug development professionals with a framework for understanding the structure-pharmacokinetic relationships of this important class of molecules and the experimental methodologies used to elucidate them.

Comparative Pharmacokinetic Profiles: A Tale of Four Indoles

The pharmacokinetic behavior of a drug dictates its concentration-time profile in the body, which in turn governs its therapeutic and toxicological effects. The following table summarizes key pharmacokinetic parameters for our four selected indole-based compounds, showcasing the significant variability that can arise from seemingly subtle structural differences.

Parameter	Indomethacin	Ondansetron	Melatonin	Fluvastatin
Oral Bioavailability (%)	~100%[3]	~60%[4][5]	9-33%[6][7]	19-29%[8]
Half-life (t½) (hours)	2.6 - 11.2[3]	~3.8[5]	~0.75 (45 min)[6]	~1.2[9]
Time to Peak (Tmax) (hours)	< 2[3]	~1.5[4]	~0.83 (50 min)[6]	0.5[10]
Plasma Protein Binding (%)	>90%[11]	70 - 76%[5]	~60%	>98%[9]
Primary Metabolism	O-desmethylation, N-deacylation, Glucuronidation[11]	Hydroxylation and subsequent conjugation[12]	6-hydroxylation (CYP1A2), conjugation[6]	Dealkylation, side-chain oxidation[9]
Primary Excretion Route	Urine (as glucuronide) and feces[13]	Hepatic metabolism (95%), <5% unchanged in urine[4]	Hepatic metabolism	Feces (95%)[14]

Expert Insights into the Structure-Pharmacokinetic Relationship:

The data reveals a wide spectrum of pharmacokinetic behaviors. Indomethacin , a nonsteroidal anti-inflammatory drug (NSAID), exhibits excellent oral bioavailability, suggesting efficient absorption and minimal first-pass metabolism.[3] Its relatively long and variable half-life contributes to its sustained anti-inflammatory effect but also necessitates careful dose monitoring to avoid adverse effects.[3][15]

In contrast, Ondansetron , a 5-HT3 receptor antagonist used to prevent nausea and vomiting, has a moderate oral bioavailability of around 60% due to significant first-pass hepatic metabolism.[4][5] Its shorter half-life of approximately 3.8 hours means it is cleared from the body more rapidly.[5]

Melatonin , the endogenous hormone regulating the sleep-wake cycle, demonstrates poor and variable oral bioavailability (9-33%).[6][7] This is primarily due to extensive first-pass metabolism in the liver.[16] Its very short half-life of about 45 minutes underscores its rapid clearance.[6]

Finally, Fluvastatin , a statin used to lower cholesterol, also has low oral bioavailability (19-29%) because of a pronounced first-pass effect.[8] It is highly bound to plasma proteins, which can influence its distribution and clearance.[9]

These differences highlight how substitutions on the indole ring and the overall molecular properties (e.g., lipophilicity, ionization) profoundly impact a compound's interaction with metabolic enzymes and transporters, ultimately shaping its pharmacokinetic destiny.

Elucidating the Pharmacokinetic Puzzle: Key Experimental Protocols

To generate the kind of data presented above, a series of well-defined in vitro and in vivo experiments are essential. These assays are not merely procedural steps; they are designed to provide a mechanistic understanding of a drug's fate in the body.

In Vitro Assays: The Foundation of Pharmacokinetic Profiling

• Metabolic Stability in Liver Microsomes: This assay is a primary screen to assess a compound's susceptibility to metabolism by cytochrome P450 (CYP) enzymes, the major players in drug biotransformation.[17][18] A high clearance in this assay often correlates with low oral bioavailability and a short in vivo half-life.

  Experimental Workflow: Metabolic Stability Assay

  Caption: Workflow for determining metabolic stability using liver microsomes.

  Step-by-Step Protocol: Metabolic Stability Assay

  • Preparation: Thaw pooled human liver microsomes on ice. Prepare a working solution of the test compound in a suitable buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).

  • Incubation: In a 96-well plate, combine the liver microsomes (final concentration typically 0.5 mg/mL) and the test compound (e.g., 1 µM). Pre-incubate at 37°C for a few minutes.

  • Initiation: Initiate the metabolic reaction by adding a pre-warmed solution of the cofactor NADPH (final concentration 1 mM).[18]

  • Sampling: At designated time points (e.g., 0, 5, 15, 30, and 45 minutes), take an aliquot of the reaction mixture and transfer it to a separate plate containing a quenching solution (e.g., cold acetonitrile with an internal standard) to stop the reaction.[18]

  • Analysis: Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant for the concentration of the parent compound using a validated LC-MS/MS method.

  • Data Interpretation: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of this line is used to calculate the in vitro half-life (t½ = -0.693/slope) and the intrinsic clearance (CLint).

• Caco-2 Permeability Assay: This assay utilizes a human colon adenocarcinoma cell line that differentiates into a monolayer of polarized enterocytes, mimicking the intestinal barrier.[1][19] It is the gold standard for predicting in vitro drug absorption and identifying potential substrates for efflux transporters like P-glycoprotein (P-gp).[1]

  Experimental Workflow: Caco-2 Permeability Assay

  Caption: Workflow for assessing intestinal permeability using the Caco-2 cell model.

  Step-by-Step Protocol: Caco-2 Permeability Assay

  • Cell Culture: Seed Caco-2 cells onto semipermeable membrane inserts in a Transwell™ plate and culture for 18-22 days to allow for differentiation into a confluent, polarized monolayer.[1]

  • Monolayer Integrity Check: Before the experiment, measure the transepithelial electrical resistance (TEER) of the cell monolayer to ensure the integrity of the tight junctions.

  • Permeability Measurement (A to B): Add the test compound to the apical (A) chamber (representing the intestinal lumen) and fresh buffer to the basolateral (B) chamber (representing the blood).

  • Permeability Measurement (B to A): In a separate set of wells, add the test compound to the basolateral chamber and fresh buffer to the apical chamber to assess efflux.

  • Incubation and Sampling: Incubate the plates at 37°C. At specified time points (e.g., 2 hours), collect samples from the receiver chambers.[1]

  • Analysis: Determine the concentration of the test compound in the collected samples using LC-MS/MS.

  • Data Calculation: Calculate the apparent permeability coefficient (Papp) for both directions. The efflux ratio (Papp(B-A) / Papp(A-B)) is then determined. An efflux ratio greater than 2 suggests the compound is a substrate for active efflux.[1]

• Plasma Protein Binding (PPB) by Equilibrium Dialysis: This assay determines the fraction of a drug that is bound to plasma proteins.[20][21] Only the unbound (free) fraction is available to interact with its target, be metabolized, and be cleared. High plasma protein binding can significantly affect a drug's distribution and half-life.[22]

  Experimental Workflow: Equilibrium Dialysis for PPB

  Caption: Workflow for determining plasma protein binding using equilibrium dialysis.

  Step-by-Step Protocol: Equilibrium Dialysis

  • Preparation: Use a rapid equilibrium dialysis (RED) device, which consists of two chambers separated by a semipermeable membrane.[22]

  • Sample Addition: Add plasma (from the species of interest, e.g., human) spiked with the test compound to one chamber. Add an isotonic buffer (e.g., PBS, pH 7.4) to the other chamber.[20]

  • Incubation: Seal the device and incubate it at 37°C with shaking for a sufficient time (e.g., 4 hours) to allow the unbound drug to reach equilibrium across the membrane.[20]

  • Sampling: After incubation, carefully collect aliquots from both the plasma and the buffer chambers.

  • Sample Preparation and Analysis: To avoid matrix effects during analysis, equalize the matrix of the samples (e.g., add blank plasma to the buffer sample and buffer to the plasma sample). Analyze the concentrations of the compound in both samples by LC-MS/MS.

  • Calculation: The percentage of plasma protein binding is calculated using the concentrations in the plasma and buffer chambers.

In Vivo Pharmacokinetic Studies: The Whole-Body Perspective

While in vitro assays provide valuable mechanistic insights, in vivo studies in animal models are crucial for understanding the integrated pharmacokinetic profile of a compound.[2][23]

Typical In Vivo Pharmacokinetic Study Design in Rats:

• Animal Model: Healthy adult rats (e.g., Sprague-Dawley) are commonly used.[24]

• Dosing: The test compound is administered via the intended clinical route (e.g., oral gavage) and intravenously to determine absolute bioavailability.

• Blood Sampling: Blood samples are collected at multiple time points post-dosing (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours).[24]

• Plasma Analysis: Plasma is separated from the blood samples, and the concentration of the test compound is quantified using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, t½, clearance, and volume of distribution using specialized software (e.g., Phoenix WinNonlin).

Metabolic Pathway Elucidation: Cytochrome P450 Reaction Phenotyping

Identifying the specific CYP enzymes responsible for a drug's metabolism is critical for predicting potential drug-drug interactions.[25][26] This is typically done using two complementary in vitro approaches:

• Recombinant Human CYPs: The test compound is incubated with individual, recombinantly expressed human CYP enzymes to directly identify which isoforms can metabolize it.[27]

• Human Liver Microsomes with Selective Inhibitors: The compound is incubated with pooled human liver microsomes in the presence and absence of known selective inhibitors for major CYP isoforms. A significant reduction in metabolism in the presence of a specific inhibitor points to the involvement of that particular CYP enzyme.[28]

Conclusion: Integrating Pharmacokinetics for Successful Drug Development

The diverse pharmacokinetic profiles of indomethacin, ondansetron, melatonin, and fluvastatin underscore the critical importance of early and comprehensive ADME assessment in the development of indole-based drugs. A thorough understanding of a compound's absorption, distribution, metabolism, and excretion, derived from a combination of robust in vitro and in vivo studies, is not merely a regulatory requirement but a fundamental component of rational drug design. By elucidating the structure-pharmacokinetic relationships and identifying potential liabilities early in the discovery process, researchers can make more informed decisions, optimize lead compounds, and ultimately increase the probability of developing safe and effective indole-based therapeutics.

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• Weng, T. C., Yang, Y. H., Lin, S. J., & Tai, S. H. (2010). What Makes Fluvastatin Unique? Pharmacological Superiority in High-Risk Populations. Cardiovascular therapeutics, 28(4), e30–e37.

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• Vlckova, H., Stetinova, R., Kucera, R., Kubicek, J., & Vlcek, J. (2022). Pharmacokinetic Variability in Pre-Clinical Studies: Sample Study with Abiraterone in Rats and Implications for Short-Term Comparative Pharmacokinetic Study Designs. Pharmaceutics, 14(3), 629.
• Jokubaitis, L. A. (1998). Clinical pharmacokinetics of fluvastatin. Clinical cardiology, 21(1 Suppl 1), I19–I23.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

This guide provides essential, step-by-step procedures for the safe and compliant disposal of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of a chemical. This document is designed to be your preferred resource for handling this specific compound, ensuring the protection of both laboratory personnel and the environment through scientifically sound and field-proven practices.

The procedures outlined herein are grounded in the regulatory frameworks of the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA). While a specific Safety Data Sheet (SDS) for 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid is not publicly indexed, the guidance is synthesized from the known hazards of the parent compound, indole-3-acetic acid, and structurally similar indole derivatives. This approach ensures a cautious and compliant disposal pathway.[1][2][3][4][5][6][7][8]

Hazard Assessment and Characterization

Before any disposal protocol is initiated, a thorough understanding of the compound's potential hazards is paramount. Based on data from analogous indole acetic acid derivatives, 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid should be handled as a hazardous substance.

• Primary Hazards : While not definitively classified, similar compounds are known to cause skin and eye irritation.[6][8] Inhalation of dust may lead to respiratory irritation.[6]

• Environmental Hazards : The environmental impact has not been fully investigated.[2][3] Therefore, it is crucial to prevent its release into the environment by avoiding drain or trash disposal.[1][3]

• Regulatory Classification : Under the EPA's Resource Conservation and Recovery Act (RCRA), any chemical waste with hazardous characteristics must be managed as hazardous waste.[9][10] Your institution's Environmental Health and Safety (EHS) office will provide the final determination, but you must operate under the assumption that this compound qualifies as hazardous waste.

Parameter	Guideline	Primary Rationale
Chemical Name	2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid	Accurate identification for waste manifest.
CAS Number	19095-76-0	Unique identifier.
Anticipated Hazard Class	Skin Irritant (Category 2), Eye Irritant (Category 2A)	Based on data from similar chemical structures.[6][8]
Personal Protective Equipment (PPE)	Nitrile gloves, safety glasses with side shields, lab coat	To prevent skin and eye contact during handling.[1][2]
Container Type	Tightly sealed, chemically compatible (e.g., HDPE) container	To prevent leaks and reactions.
Disposal Route	Licensed Hazardous Waste Vendor	To ensure compliance with EPA regulations.[9][10]

Step-by-Step Disposal Protocol

The disposal of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid must follow a systematic process from the point of generation to its final removal by a certified vendor. This workflow ensures safety and regulatory adherence at every stage.

Step 1: Immediate Segregation at the Point of Generation

Proper waste management begins the moment the waste is generated.

• Designate a Waste Stream : All materials contaminated with 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, including unused pure compound, reaction residues, contaminated solvents, and contaminated labware (e.g., pipette tips, weighing boats), must be segregated as hazardous waste.

• Avoid Mixing : Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's EHS department. Incompatible chemicals can react, leading to dangerous outcomes.

Step 2: Don Appropriate Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the correct PPE to minimize exposure risk.

• Hand Protection : Wear compatible chemical-resistant gloves (e.g., nitrile). Always inspect gloves for tears or punctures before use.[1]

• Eye Protection : Use safety glasses with side shields or chemical splash goggles.

• Body Protection : A standard laboratory coat is required to protect against incidental contact.

Step 3: Waste Collection and Containerization

The integrity of the waste container is critical for safe storage and transport.

• Select the Right Container : Use a designated hazardous waste container that is chemically compatible with the compound and any solvents used. High-density polyethylene (HDPE) containers are generally suitable. The container must have a secure, leak-proof lid.

• Fill Level : Do not overfill the container. A maximum fill level of 90% is recommended to allow for vapor expansion and prevent spills.[10]

• Keep it Closed : The waste container must be kept closed at all times, except when actively adding waste. This is a key EPA requirement to prevent the release of vapors.

Step 4: Accurate and Compliant Labeling

Proper labeling is a non-negotiable regulatory requirement and is essential for safety.

• EPA Requirements : The label on your hazardous waste container must, at a minimum, include:

  • The words "Hazardous Waste" .[11][12]

  • The full chemical name: "Waste 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid" . Do not use abbreviations or chemical formulas.

  • A clear indication of the hazards (e.g., "Irritant").[11][12]

Step 5: On-Site Accumulation and Storage

Laboratories must adhere to strict EPA guidelines for storing hazardous waste on-site.

• Satellite Accumulation Area (SAA) : This is the laboratory area where the waste is generated and initially stored.[11][12]

  • The SAA must be at or near the point of generation and under the control of the lab personnel.

  • You may accumulate up to 55 gallons of a single hazardous waste stream in an SAA.

• Central Accumulation Area (CAA) : Once the SAA limit is reached or the container is full, it must be moved to your facility's CAA for pickup.[11] The storage time limits in the CAA depend on your facility's generator status (e.g., 90 days for a Large Quantity Generator).[11]

Step 6: Final Disposal via Certified Vendor

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

• Professional Disposal : The final step is to coordinate with your institution's EHS department to have the waste collected by a licensed hazardous waste disposal company.[13] These companies are equipped to handle and dispose of chemical waste in an environmentally responsible manner, typically through incineration at an EPA-permitted facility.[13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid.

Caption: Decision workflow for safe disposal.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial to mitigate hazards.

• Alert Personnel : Immediately alert others in the vicinity.

• Assess the Hazard : For a small spill of solid material that you are trained to handle, proceed with cleanup. For large spills or spills involving volatile solvents, evacuate the area and contact your institution's EHS emergency line.

• Cleanup :

  • Wear appropriate PPE, including a respirator if dust is generated.

  • Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep the material into a designated hazardous waste container. Avoid creating dust.

  • Decontaminate the spill area with an appropriate solvent, collecting the cleaning materials as hazardous waste.

• Report : Report the incident to your supervisor and EHS department, regardless of the size of the spill.

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Personal protective equipment for handling 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

An Expert Guide to Personal Protective Equipment for Handling 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid

In the dynamic environment of pharmaceutical research and development, the safety of our scientists is the bedrock upon which innovation is built. As a Senior Application Scientist, my objective is to provide you with a guide that is not only technically precise but also grounded in field-proven experience. This document outlines the essential personal protective equipment (PPE) and associated best practices for handling 2-(6-(Benzyloxy)-1H-indol-3-yl)acetic acid, ensuring both your protection and the integrity of your research.

Hazard Analysis: Understanding the Compound

Key Potential Hazards:

• Skin and Eye Irritation: Direct contact with the solid powder or solutions can cause irritation.[2]

• Respiratory Tract Irritation: Inhalation of the fine powder may irritate the respiratory system.[1]

• Unknown Systemic Effects: Due to the lack of specific toxicological data, potential systemic effects upon ingestion or absorption cannot be ruled out.

This proactive hazard assessment is the foundation of our safety protocol and dictates the level of PPE required.

The Core of Protection: A Multi-Tiered PPE Strategy

Effective laboratory safety relies on a hierarchy of controls, with PPE serving as the final, critical barrier between the researcher and the chemical.[3] The selection of PPE must be tailored to the specific task being performed.

PPE Specification Table

Laboratory Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid Powder	Safety glasses with side shields	Nitrile gloves	Lab coat	Required if outside a ventilated enclosure (e.g., N95 respirator)
Preparing Solutions	Chemical splash goggles	Nitrile gloves (consider double-gloving)	Chemical-resistant lab coat	Required if not in a chemical fume hood
Running Reactions/Work-up	Chemical splash goggles (face shield for larger volumes)	Nitrile gloves	Chemical-resistant lab coat or apron	Work should be conducted in a chemical fume hood
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty chemical-resistant gloves (e.g., butyl rubber)	Chemical-resistant coveralls or suit	Air-purifying respirator with organic vapor cartridges

Causality Behind PPE Choices:

• Eye Protection: While weighing a small quantity of solid, safety glasses offer sufficient protection from incidental particle projection. However, when handling liquids, the risk of a splash is significant, necessitating the full seal provided by chemical splash goggles.[2]

• Hand Protection: Nitrile gloves provide good protection against a wide array of chemicals. However, no glove material is impervious forever. For tasks involving prolonged contact or immersion, it is crucial to consult the glove manufacturer's chemical resistance data. Double-gloving is a prudent measure when preparing solutions to provide an additional layer of protection against undetected pinholes or rapid permeation.[4]

• Body Protection: A standard lab coat is adequate for minor tasks, but when handling solutions that could splash, a chemical-resistant material is essential to prevent the chemical from soaking through to your personal clothing and skin.[5]

• Respiratory Protection: Fine powders can easily become airborne. All handling of the solid compound should ideally occur within a chemical fume hood or a powder containment balance enclosure to minimize inhalation risk.[6][7] If this is not feasible, a NIOSH-approved N95 respirator is the minimum requirement to filter out airborne particulates.

Procedural Integrity: A Self-Validating Workflow

A robust safety plan integrates PPE selection and use into a validated operational workflow. This ensures that safety measures are implemented consistently and correctly at every stage of handling.

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